VB124

Core Science & Biosynthesis

VB124: A Novel Therapeutic Approach for Cardiac Hypertrophy Through MCT4 Inhibition

An In-depth Technical Guide on the Mechanism of Action

Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cardiac hypertrophy, an enlargement of the heart muscle, is a common physiological response to pressure overload and a key risk factor for heart failure. Emerging research has identified metabolic dysregulation as a pivotal component in the progression of pathological hypertrophy. This document provides a comprehensive technical overview of VB124, a potent and selective inhibitor of the Monocarboxylate Transporter 4 (MCT4). VB124 represents a novel therapeutic strategy by targeting the metabolic alterations that drive cardiac hypertrophy. The core mechanism of action revolves around the inhibition of lactate (B86563) efflux from cardiomyocytes, which recalibrates the intracellular pyruvate-lactate axis, mitigates oxidative stress and inflammation, and ultimately reverses hypertrophic remodeling. This guide details the underlying signaling pathways, summarizes key preclinical data, provides detailed experimental protocols, and visualizes the mechanism and experimental workflows.

The Role of MCT4 in Cardiac Pathophysiology

Monocarboxylate Transporter 4 (MCT4), encoded by the SLC16A3 gene, is a proton-coupled lactate transporter. While typically expressed at low levels in healthy cardiomyocytes, its expression is significantly upregulated under pathological conditions such as diabetic cardiomyopathy and pressure overload.[1][2] This upregulation facilitates the increased efflux of lactate, a byproduct of glycolysis.[3] While this was initially thought to be a simple waste removal mechanism, recent evidence indicates that this excessive lactate export disrupts the delicate metabolic balance within cardiomyocytes. This disruption, specifically the imbalance of the intracellular lactate-to-pyruvate ratio, is now understood to be a fundamental driver of the hypertrophic phenotype.[3][4] The excessive lactate efflux leads to mitochondrial dysfunction, increased production of reactive oxygen species (ROS), and the promotion of a pro-inflammatory environment, all of which contribute to the pathological remodeling of the heart.[1][5]

VB124: A Selective MCT4 Inhibitor

VB124 is a potent and highly selective small molecule inhibitor of MCT4.[6] Its high selectivity for MCT4 over the related transporter MCT1 makes it a valuable tool for dissecting the specific role of lactate export in cardiac hypertrophy and a promising candidate for therapeutic development.[6][7]

Core Mechanism of Action of VB124

The primary mechanism of action of VB124 in ameliorating cardiac hypertrophy is the direct inhibition of MCT4-mediated lactate transport. This initiates a cascade of intracellular events that collectively counter the hypertrophic response.

• Restoration of the Pyruvate-Lactate Axis: By blocking lactate efflux, VB124 causes an increase in intracellular lactate concentration. This shift in equilibrium favors the conversion of lactate back to pyruvate (B1213749) by lactate dehydrogenase (LDH). The resulting increase in the mitochondrial pyruvate pool enhances mitochondrial respiration and ATP production.[1]

• Reduction of Oxidative Stress: The metabolic shift induced by VB124 leads to a significant reduction in the production of reactive oxygen species (ROS).[1][2] By improving mitochondrial function and recalibrating cellular metabolism, VB124 mitigates the oxidative stress that is a key trigger for hypertrophic signaling.[1]

• Attenuation of Inflammation: Excessive lactate efflux from cardiomyocytes acts as a signal to surrounding immune cells, particularly macrophages.[1][5] This lactate signaling promotes macrophage infiltration into the cardiac tissue and induces a pro-inflammatory phenotype.[1] VB124, by blocking lactate export, reduces this inflammatory signaling, leading to decreased macrophage infiltration and a reduction in the expression of inflammatory cytokines such as IL-1β and TNF-α.[1] There is also evidence suggesting that the altered lactate environment affects histone lactylation in macrophages, an epigenetic modification that influences their inflammatory state.[5]

Signaling Pathway Diagram

References

• 1. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The multifaceted role of lactate in cardiovascular health: from metabolism to signaling and epigenetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The pyruvate-lactate axis modulates cardiac hypertrophy and heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Pyruvate-Lactate Axis Modulates Cardiac Hypertrophy and Heart Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Monocarboxylate transporter antagonism reveals metabolic vulnerabilities of viral-driven lymphomas - PMC [pmc.ncbi.nlm.nih.gov]

VB124: A Technical Guide to a Novel MCT4 Inhibitor for Oncological and Metabolic Diseases

For Researchers, Scientists, and Drug Development Professionals

Abstract

VB124 is a novel, potent, and orally active small molecule inhibitor of Monocarboxylate Transporter 4 (MCT4). As a critical regulator of lactate (B86563) efflux in highly glycolytic cells, MCT4 represents a key therapeutic target in various pathologies, including cancer, cardiac hypertrophy, and fibrosis. This document provides a comprehensive overview of the discovery rationale, mechanism of action, and preclinical data for VB124. It includes detailed summaries of its biological activity, quantitative data from key experiments, and protocols for relevant in vitro and in vivo assays to facilitate further research and development.

Introduction and Discovery Rationale

The reliance of many solid tumors on aerobic glycolysis, even in the presence of oxygen (the Warburg effect), leads to the significant production and accumulation of lactic acid. To avoid intracellular acidification and maintain a high glycolytic rate, cancer cells upregulate transporters to expel lactate into the tumor microenvironment (TME). Monocarboxylate Transporter 4 (MCT4), encoded by the SLC16A3 gene, is a primary lactate transporter in this context. Its inhibition presents a compelling therapeutic strategy to induce intracellular acidosis, disrupt cancer cell metabolism, and alleviate the immunosuppressive effects of an acidic TME.

The discovery of VB124 was driven by the need for a potent and selective inhibitor of MCT4 to therapeutically exploit this metabolic vulnerability. Early research focused on identifying compounds that could selectively block MCT4 over other MCT isoforms, particularly MCT1, which is more broadly expressed and involved in lactate uptake in various tissues. VB124 emerged as a lead compound with high selectivity and oral bioavailability, making it a valuable tool for investigating the therapeutic potential of MCT4 inhibition.

Physicochemical Properties

A summary of the known physicochemical properties of VB124 is presented below. These properties are essential for its characterization and formulation in experimental settings.

Property	Value	Reference
CAS Number	2230186-18-0	[1]
Molecular Formula	C₂₃H₂₃ClN₂O₄	[1]
Molecular Weight	426.89 g/mol	[1]
Appearance	Solid	[2]
Purity	>98% (typically >99%)	[2]
Solubility	DMSO: 125 mg/mL (292.82 mM)	[3]

Mechanism of Action

VB124 exerts its therapeutic effect by selectively inhibiting MCT4, a proton-coupled lactate transporter. This inhibition blocks the efflux of lactate from highly glycolytic cells.

Key downstream effects include:

• Intracellular Acidification: The accumulation of intracellular lactate leads to a drop in pH, inducing metabolic stress and potentially apoptosis.

• Metabolic Reprogramming: By blocking lactate export, VB124 forces a redirection of glycolytic carbon flux into mitochondrial pyruvate (B1213749) oxidation.

• Modulation of the Tumor Microenvironment: By reducing the amount of lactate extruded into the TME, VB124 can alleviate the acidic and immunosuppressive conditions that hinder the activity of immune cells like T cells and natural killer (NK) cells.[4]

The signaling pathway below illustrates the role of MCT4 in cellular metabolism and the point of intervention for VB124.

Caption: Mechanism of MCT4 Inhibition by VB124.

In Vitro and In Vivo Efficacy

VB124 has demonstrated significant therapeutic potential across a range of preclinical models, from cancer to cardiovascular and fibrotic diseases.

In Vitro Potency and Selectivity

VB124 is a highly potent inhibitor of MCT4-mediated lactate transport. It exhibits strong selectivity for MCT4 over the related transporter MCT1.

Cell Line	Assay	Target	IC₅₀	Reference
MDA-MB-231	Lactate Import	MCT4	8.6 nM	[3][5]
MDA-MB-231	Lactate Export	MCT4	19 nM	[3][5]
BT-20	Lactate Export	MCT1	24 µM	[3][5]

Efficacy in Cardiac Injury and Hypertrophy

In a mouse model of type 2 diabetes, VB124 demonstrated significant cardioprotective effects. Treatment reduced cardiac injury and inflammatory macrophage infiltration.

Animal Model	Treatment	Key Outcomes
Leprdb Mice (Type 2 Diabetes)	10 mg/kg/day VB124 (IP) for 4 weeks	- Reduced left ventricular mass- Increased E/A ratio and LVEF- Decreased myocardial hypertrophy and fibrosis- Reduced inflammatory macrophage infiltration

Efficacy in Pulmonary Fibrosis

VB124 has been shown to attenuate bleomycin-induced pulmonary fibrosis in mice, highlighting its anti-fibrotic potential.

Animal Model	Treatment	Key Outcomes
C57Bl/6N Mice (Bleomycin-induced)	VB124 (dose not specified) for 14 days	- Improved lung mechanics (compliance and elastance)- Reduced histologic severity of fibrosis- Increased weight recovery post-bleomycin administration

Efficacy in Oncology

By inhibiting lactate efflux, VB124 suppresses tumor growth and enhances anti-tumor immunity. In hepatocellular carcinoma (HCC) models, MCT4 inhibition with VB124 led to enhanced T cell infiltration and cytotoxicity, improving the efficacy of anti-PD-1 immunotherapy.[4]

Experimental Protocols

In Vivo Cardiac Injury Model in Diabetic Mice

This protocol describes the methodology used to evaluate the cardioprotective effects of VB124 in a diabetic mouse model.

Caption: Workflow for In Vivo Cardiac Injury Study.

Protocol Steps:

• Animal Model: Use 9-week-old Leprdb mice as a model for type 2 diabetes.

• Group Allocation: Randomly assign mice to a treatment group (VB124) or a model group (vehicle control).

• Drug Administration: For the treatment group, administer VB124 via intraperitoneal (IP) injection at a dose of 10 mg/kg daily. The model group receives an equivalent volume of the solvent.

• Treatment Duration: Continue the treatment for a period of 4 weeks.

• Functional Assessment: At the end of the treatment period, perform echocardiography to measure key cardiac function parameters, including left ventricular mass (LV mass), E/A ratio, and left ventricular ejection fraction (LVEF).

• Tissue Collection and Analysis: Following functional assessment, sacrifice the animals and collect heart tissues.

• Histopathology: Perform histological staining (e.g., H&E for hypertrophy, Masson's trichrome for fibrosis) to assess tissue morphology.

• Gene Expression Analysis: Use RT-qPCR to measure the transcription levels of myocardial injury markers such as Anp and Bnp.

In Vitro Lactate Efflux Assay

This assay is used to determine the IC₅₀ of VB124 for lactate export in MCT4-expressing cells.

• Cell Culture: Plate MCT4-expressing cells (e.g., MDA-MB-231) in a suitable format (e.g., 96-well plate) and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of VB124 in the appropriate assay buffer.

• Treatment: Wash the cells and incubate them with the various concentrations of VB124 for a predetermined time (e.g., 1-2 hours) to allow for target engagement.

• Lactate Measurement: Measure the concentration of lactate in the cell culture supernatant using a commercially available lactate assay kit (e.g., colorimetric or fluorometric).

• Data Analysis: Plot the lactate concentration against the log of the VB124 concentration. Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Conclusion and Future Directions

VB124 is a first-in-class selective MCT4 inhibitor with significant therapeutic potential in a variety of diseases characterized by metabolic dysregulation. Its ability to modulate cellular metabolism and the tissue microenvironment has been demonstrated in robust preclinical models of cardiac injury, pulmonary fibrosis, and cancer. The potent and selective profile of VB124, coupled with its oral activity, makes it an excellent candidate for further clinical development.

Future research should focus on exploring the efficacy of VB124 in combination with other therapeutic modalities, particularly immunotherapies in oncology. Further investigation into the long-term safety profile and the identification of predictive biomarkers for patient stratification will be crucial for its successful translation to the clinic. The detailed protocols and data presented in this guide serve as a foundational resource for scientists and researchers dedicated to advancing this promising therapeutic agent.

References

• 1. arctomsci.com [arctomsci.com]
• 2. CAS: 2230186-18-0 | CymitQuimica [cymitquimica.com]
• 3. VB124 | MCT4 Inhibitor | TargetMol [targetmol.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

VB124: A Technical Guide to its Selectivity for MCT4 Over MCT1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monocarboxylate transporters (MCTs) are critical players in cellular metabolism, facilitating the transport of essential monocarboxylates like lactate (B86563), pyruvate, and ketone bodies across the plasma membrane. Two key isoforms, MCT1 (SLC16A1) and MCT4 (SLC16A3), are of particular interest in drug development, especially in oncology. MCT1 is broadly expressed and is the primary transporter for lactate uptake in oxidative tissues, while MCT4 is predominantly found in highly glycolytic tissues and is responsible for lactate efflux. In the tumor microenvironment, this differential expression contributes to a metabolic symbiosis, where glycolytic cancer cells expel lactate via MCT4, which is then taken up by oxidative cancer cells through MCT1, fueling tumor growth and creating an acidic, immunosuppressive environment.

VB124 has emerged as a potent and orally active small molecule inhibitor of MCT4. Its high selectivity for MCT4 over MCT1 presents a promising therapeutic strategy to disrupt the metabolic landscape of tumors by specifically targeting lactate efflux from glycolytic cancer cells, leading to intracellular acidification and metabolic crisis. This technical guide provides a comprehensive overview of the selectivity of VB124, including quantitative data, detailed experimental protocols for assessing its activity, and a visualization of the relevant signaling pathways.

Data Presentation: VB124 Selectivity Profile

The following tables summarize the quantitative data on the inhibitory activity of VB124 against MCT4 and MCT1, highlighting its significant selectivity for MCT4.

Target	Cell Line	Assay Type	IC50 (nM)	Reference
MCT4	MDA-MB-231	Lactate Import	8.6	[1]
MCT4	MDA-MB-231	Lactate Export	19	[1]

Table 1: Inhibitory Activity of VB124 on MCT4

Target	Cell Line	Assay Type	IC50 (µM)	Reference
MCT1	BT-20	Lactate Export	24	[1]

Table 2: Inhibitory Activity of VB124 on MCT1

The data clearly demonstrates that VB124 is a highly potent inhibitor of MCT4, with IC50 values in the low nanomolar range for both lactate import and export in MCT4-expressing MDA-MB-231 cells[1]. In contrast, its inhibitory activity against MCT1 in MCT1-expressing BT-20 cells is in the micromolar range, indicating a selectivity of over 1000-fold for MCT4 over MCT1[1].

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of MCT inhibitor selectivity. Below are representative protocols for key experiments used to characterize compounds like VB124.

Radiolabeled Lactate Transport Assay for IC50 Determination

This assay directly measures the uptake or efflux of a radiolabeled monocarboxylate, such as 14C-L-lactate, in cells expressing the target transporter.

Objective: To determine the half-maximal inhibitory concentration (IC50) of VB124 on MCT1 and MCT4-mediated lactate transport.

Materials:

• MDA-MB-231 (MCT4-expressing) and BT-20 (MCT1-expressing) cell lines[2][3]

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 14C-L-lactate (radiolabeled substrate)

• Unlabeled L-lactate (cold substrate)

• VB124 (test inhibitor)

• Scintillation fluid

• Scintillation counter

• Multi-well plates (e.g., 24-well)

Protocol:

• Cell Seeding:

  • Seed MDA-MB-231 and BT-20 cells into 24-well plates at a density that allows them to reach approximately 80-90% confluency on the day of the assay.

  • Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Inhibitor Preparation:

  • Prepare a stock solution of VB124 in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of VB124 in the assay buffer to achieve a range of final concentrations for the dose-response curve.

• Lactate Uptake Assay (for MCT4 in MDA-MB-231):

  • On the day of the assay, wash the cells twice with pre-warmed PBS.

  • Pre-incubate the cells with the various concentrations of VB124 in assay buffer for a specified time (e.g., 30 minutes) at 37°C.

  • Initiate the uptake by adding the assay buffer containing a fixed concentration of 14C-L-lactate and the corresponding concentration of VB124.

  • Incubate for a short, defined period (e.g., 2-5 minutes) to measure the initial rate of transport.

  • Terminate the uptake by rapidly washing the cells three times with ice-cold PBS to remove extracellular radiolabel.

  • Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

  • Transfer the cell lysates to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Lactate Export Assay (for MCT1 in BT-20):

  • Pre-load the cells with 14C-L-lactate by incubating them in a medium containing the radiolabel for a defined period (e.g., 1 hour).

  • Wash the cells with PBS to remove extracellular radiolabel.

  • Add the assay buffer containing the different concentrations of VB124.

  • At various time points, collect aliquots of the extracellular buffer to measure the amount of exported 14C-L-lactate.

  • At the end of the experiment, lyse the cells to determine the remaining intracellular radioactivity.

  • Measure the radioactivity in the collected buffer and cell lysates using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition for each VB124 concentration relative to the vehicle control (e.g., DMSO).

  • Plot the percentage of inhibition against the logarithm of the VB124 concentration.

  • Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

BCECF-AM Intracellular pH Measurement Assay

This assay utilizes the pH-sensitive fluorescent dye BCECF-AM to indirectly measure the activity of MCTs by monitoring changes in intracellular pH (pHi) upon lactate transport.

Objective: To assess the functional inhibition of MCT1 and MCT4 by VB124 by measuring its effect on lactate-induced intracellular acidification.

Materials:

• MDA-MB-231 and BT-20 cell lines

• Complete culture medium

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• BCECF-AM (2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester)

• L-Lactate

• VB124

• Fluorometer or fluorescence plate reader capable of ratiometric measurements (e.g., excitation at ~490 nm and ~440 nm, emission at ~535 nm)

Protocol:

• Cell Seeding:

  • Seed cells onto black-walled, clear-bottom 96-well plates suitable for fluorescence measurements.

• Dye Loading:

  • Wash the cells with HBSS.

  • Load the cells with BCECF-AM (e.g., 1-5 µM in HBSS) and incubate for 30-60 minutes at 37°C. The AM ester allows the dye to cross the cell membrane, where it is cleaved by intracellular esterases, trapping the fluorescent BCECF inside.

• Inhibitor Treatment:

  • Wash the cells to remove extracellular dye.

  • Pre-incubate the cells with various concentrations of VB124 in a low-buffering capacity medium for a defined period.

• Measurement of pHi Changes:

  • Place the plate in the fluorometer and record a baseline fluorescence ratio.

  • Inject a solution of L-Lactate to induce a pHi change (acidification due to H+ co-transport).

  • Continuously record the fluorescence ratio over time to monitor the change in pHi.

• Data Analysis:

  • The rate of change in the fluorescence ratio is proportional to the rate of lactate transport.

  • Calculate the initial rate of acidification for each VB124 concentration.

  • Determine the percentage of inhibition compared to the control and calculate the IC50 as described in the previous protocol.

Signaling Pathways

The activity of MCTs is intricately linked to cellular signaling pathways that regulate metabolism, particularly in the context of cancer.

Warburg Effect and Lactate Shuttle

The Warburg effect describes the metabolic shift of cancer cells towards aerobic glycolysis, where glucose is converted to lactate even in the presence of oxygen. This metabolic reprogramming is driven by oncogenes and tumor suppressors and results in a high rate of lactate production. MCT4 plays a crucial role in this process by exporting the excess lactate, thereby maintaining intracellular pH and sustaining high glycolytic flux. The exported lactate can then be taken up by adjacent oxidative cancer cells via MCT1, creating a metabolic symbiosis known as the lactate shuttle.

Caption: Metabolic interplay between glycolytic and oxidative cancer cells.

HIF-1α Regulation of MCT4 Expression

Under hypoxic conditions, a common feature of the tumor microenvironment, the transcription factor Hypoxia-Inducible Factor 1-alpha (HIF-1α) is stabilized. HIF-1α then translocates to the nucleus and promotes the transcription of numerous genes involved in adaptation to low oxygen, including key players in the glycolytic pathway. One of the critical target genes of HIF-1α is SLC16A3, the gene encoding MCT4. This upregulation of MCT4 expression enhances the capacity of hypoxic cancer cells to export lactate, further promoting the Warburg phenotype and contributing to tumor progression.

Caption: HIF-1α-mediated upregulation of MCT4 under hypoxic conditions.

Conclusion

VB124 is a highly potent and selective inhibitor of MCT4, demonstrating a significant therapeutic window for targeting lactate efflux in glycolytic cancer cells while sparing the broader metabolic functions mediated by MCT1. The experimental protocols outlined in this guide provide a framework for the robust evaluation of MCT inhibitors. The visualization of the underlying signaling pathways highlights the critical role of MCT4 in cancer metabolism and its regulation, further underscoring the rationale for the development of selective MCT4 inhibitors like VB124 as a promising anti-cancer strategy. Further research and clinical development of VB124 and similar compounds will be crucial in translating our understanding of tumor metabolism into effective therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Tracing Nutrient Flux Following Monocarboxylate Transporter-1 Inhibition with AZD3965 - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Biological Activity of VB124: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

VB124 is a potent and selective small-molecule inhibitor of the monocarboxylate transporter 4 (MCT4), a key player in cellular metabolism, particularly in highly glycolytic cells. MCT4 facilitates the efflux of lactate (B86563), a product of glycolysis, thereby maintaining intracellular pH and sustaining high rates of glucose metabolism. By inhibiting MCT4, VB124 disrupts this process, leading to intracellular lactate accumulation and subsequent metabolic reprogramming. This guide provides an in-depth overview of the in vitro biological activity of VB124, summarizing key quantitative data, detailing experimental protocols, and visualizing its impact on cellular signaling pathways.

Data Presentation: In Vitro Potency and Selectivity of VB124

The following table summarizes the key quantitative metrics defining the in vitro activity of VB124 against its primary target, MCT4.

Parameter	Value	Cell Line	Assay Conditions	Reference
IC50 (Lactate Import)	8.6 nM	MDA-MB-231	Inhibition of radiolabeled lactate import	[1]
IC50 (Lactate Export)	19 nM	MDA-MB-231	Inhibition of radiolabeled lactate export	[1]
Ki	11 nM	Not Specified	Not Specified	[2]
IC50 (MCT1)	24 µM	BT20	Lactate export assay in MCT1-expressing cells	[1]
Selectivity	>1000-fold for MCT4 over MCT1	-	Based on comparative IC50 values	[3]

Core Signaling Pathways Modulated by VB124

Inhibition of MCT4 by VB124 leads to the intracellular accumulation of lactate, which in turn triggers downstream signaling events that impact cellular function. Two key pathways identified are the ROS/NF-κB and AMPK signaling cascades.

Lactate-Induced ROS/NF-κB Signaling

The accumulation of intracellular lactate can lead to an increase in reactive oxygen species (ROS). This occurs through the activity of NAD(P)H oxidases (Noxs), which are fueled by the NADH produced during the conversion of lactate to pyruvate (B1213749) by lactate dehydrogenase (LDH). The resulting oxidative stress can activate the NF-κB signaling pathway, a critical regulator of inflammation, cell survival, and proliferation.

VB124-induced lactate accumulation and subsequent activation of the ROS/NF-κB pathway.

Lactate-Induced AMPK Signaling

Intracellular lactate can also act as a metabolic regulator by activating the AMP-activated protein kinase (AMPK) signaling pathway.[4] AMPK is a key energy sensor that, when activated, promotes catabolic processes to generate ATP while inhibiting anabolic pathways.[4] Lactate-induced activation of AMPK can lead to the phosphorylation of its downstream target, acetyl-CoA carboxylase (ACC), a key enzyme in fatty acid synthesis.

VB124-mediated intracellular lactate increase leading to AMPK activation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of in vitro findings. Below are representative protocols for key experiments used to characterize the biological activity of VB124.

Measurement of Intracellular Lactate

This protocol describes a common method for quantifying intracellular lactate levels following treatment with VB124.

Workflow Diagram:

Workflow for measuring intracellular lactate concentration.

Protocol:

• Cell Seeding: Plate cells at a density of 1 x 10^5 cells/well in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat cells with the desired concentrations of VB124 or vehicle (e.g., DMSO) for the specified duration (e.g., 24 hours).

• Washing: Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Lysis and Deproteinization: Add 100 µL of a suitable lysis buffer containing a deproteinizing agent (e.g., perchloric acid) to each well. Incubate on ice for 5 minutes.

• Centrifugation: Centrifuge the plate at 13,000 x g for 10 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the intracellular metabolites.

• Lactate Assay: Use a commercial lactate assay kit (e.g., colorimetric or fluorometric) to measure the lactate concentration in the supernatant according to the manufacturer's instructions.

• Data Analysis: Normalize the lactate concentration to the total protein content of each well, determined using a BCA protein assay on the cell pellet.

TGF-β1-Induced Fibroblast to Myofibroblast Differentiation

This protocol outlines the induction of myofibroblast differentiation, a process that can be modulated by MCT4 inhibition.

Workflow Diagram:

Workflow for inducing and assessing fibroblast-to-myofibroblast differentiation.

Protocol:

• Cell Seeding: Plate primary human lung fibroblasts in 6-well plates at a suitable density to reach confluence after 24 hours.

• Serum Starvation: Once confluent, replace the growth medium with serum-free medium for 24 hours to synchronize the cells.

• Treatment: Pre-treat the cells with VB124 or vehicle for 1 hour.

• Induction: Add recombinant human TGF-β1 to the medium at a final concentration of 5-10 ng/mL.

• Incubation: Incubate the cells for 48-72 hours to allow for myofibroblast differentiation.

• Analysis of Myofibroblast Markers:

  • Western Blotting: Lyse the cells and perform Western blotting to detect the expression of α-smooth muscle actin (α-SMA).

  • qPCR: Extract total RNA and perform quantitative real-time PCR (qPCR) to measure the mRNA levels of ACTA2 (α-SMA) and COL1A1 (collagen type I alpha 1).

Western Blotting for MCT4 and α-SMA

This protocol provides a general procedure for detecting protein expression levels.

Protocol:

• Sample Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-MCT4 or anti-α-SMA) overnight at 4°C. Recommended dilutions for anti-MCT4 antibody (e.g., Proteintech 22787-1-AP) are 1:500-1:2000.[5]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Quantitative Real-Time PCR (qPCR)

This protocol is for measuring the relative mRNA expression of target genes.

Protocol:

• RNA Extraction: Extract total RNA from cells using a commercial RNA isolation kit.

• cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and gene-specific primers for ACTA2, COL1A1, and a housekeeping gene (e.g., GAPDH or HPRT1).

  • Human ACTA2 (α-SMA) Primers:

    • Forward: 5'-CTATGCCTCTGGACGCACAACT-3'[6]

    • Reverse: 5'-CAGATCCAGACGCATGATGGCA-3'[6]

  • Human COL1A1 Primers: Commercially available pre-designed primers are recommended for optimal performance (e.g., from OriGene or Qiagen).[6][7]

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression.

Conclusion

VB124 is a highly potent and selective inhibitor of MCT4 with significant in vitro biological activity. Its ability to block lactate efflux leads to profound metabolic and signaling changes within cells, impacting processes such as cell proliferation, inflammation, and fibrosis. The data and protocols presented in this guide provide a comprehensive resource for researchers investigating the therapeutic potential of MCT4 inhibition and the multifaceted roles of lactate in cellular physiology and pathology. Further research is warranted to fully elucidate the intricate mechanisms of action of VB124 and to explore its clinical applications in various disease contexts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monocarboxylate transporter antagonism reveals metabolic vulnerabilities of viral-driven lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. MCT4 Polyclonal Antibody (22787-1-AP) [thermofisher.com]
• 6. origene.com [origene.com]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]

VB124: A Novel Therapeutic Avenue for Heart Failure Through Monocarboxylate Transporter 4 Inhibition

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Heart failure remains a significant global health challenge with a pressing need for novel therapeutic strategies. Emerging preclinical evidence highlights the potential of VB124, a potent and specific inhibitor of Monocarboxylate Transporter 4 (MCT4), as a promising therapeutic agent. This document provides a comprehensive technical overview of VB124, focusing on its mechanism of action, preclinical efficacy data, and the underlying signaling pathways implicated in its cardioprotective effects. The information presented herein is intended to serve as a foundational resource for researchers, scientists, and drug development professionals exploring the therapeutic utility of MCT4 inhibition in heart failure and related cardiovascular diseases.

Introduction to VB124 and its Target: MCT4

VB124 is a small molecule inhibitor with high potency and specificity for Monocarboxylate Transporter 4 (MCT4), a member of the solute carrier family 16 (SLC16A). MCT4 is a proton-coupled lactate (B86563) transporter primarily involved in the efflux of lactate from highly glycolytic cells, thereby maintaining intracellular pH homeostasis.[1] While extensively studied in the context of cancer metabolism, recent research has shed light on the critical role of MCT4 in cardiac pathophysiology.

In the heart, metabolic reprogramming is a key feature of pathological remodeling and heart failure.[2] Under conditions of metabolic stress, such as in diabetic cardiomyopathy, cardiomyocytes can exhibit an abnormal upregulation of MCT4.[3] This leads to excessive lactate efflux, disrupting the intracellular lactate-pyruvate balance, which can result in increased oxidative stress and inflammatory responses, ultimately contributing to myocardial damage.[3] VB124, by inhibiting MCT4, presents a targeted approach to counteract these detrimental metabolic alterations.

Mechanism of Action of VB124 in a Cardiovascular Context

The therapeutic potential of VB124 in heart failure is predicated on its ability to modulate cardiomyocyte metabolism and inflammatory responses through the inhibition of MCT4-mediated lactate transport. The proposed mechanism involves several key downstream effects:

• Restoration of the Lactate-Pyruvate Axis: By blocking lactate efflux from cardiomyocytes, VB124 helps to normalize the intracellular lactate-pyruvate ratio. This is crucial for maintaining mitochondrial function and efficient energy production.[3]

• Reduction of Oxidative Stress: An imbalance in the lactate-pyruvate axis is associated with increased production of reactive oxygen species (ROS). Preclinical studies have shown that treatment with VB124 leads to a marked reduction in ROS levels in the hearts of diabetic mice, suggesting an improvement in mitochondrial function.[3]

• Attenuation of Inflammatory Responses: Excessive lactate in the cardiac microenvironment can trigger pro-inflammatory signaling in macrophages.[3] VB124 has been shown to reduce the infiltration of inflammatory macrophages and downregulate the transcription of inflammatory mediators such as IL-1β and CCL2 in the heart.[3]

• Amelioration of Cardiac Hypertrophy: Pathological cardiac hypertrophy is a common precursor to heart failure. In vitro studies have demonstrated that VB124 can effectively mitigate palmitic acid-induced cardiomyocyte hypertrophy, as evidenced by reduced expression of hypertrophic markers like Brain Natriuretic Peptide (BNP) and a normalized cell size.[2][3]

The following diagram illustrates the proposed signaling pathway through which VB124 exerts its cardioprotective effects.

Proposed signaling pathway of VB124 in cardiomyocytes.

Preclinical Data for VB124

The therapeutic potential of VB124 in a cardiac context has been primarily investigated in preclinical models of diabetic cardiomyopathy. The following tables summarize the key quantitative findings from these studies.

Table 1: In Vitro Efficacy of VB124 in Cardiomyocyte Models

Parameter	Cell Model	Condition	Treatment	Outcome	Reference
BNP Expression	PMCM & H9C2 cells	Palmitic Acid (PA) Exposure	VB124	Significant mitigation of PA-induced BNP elevation	[3]
ANP/BNP mRNA	H9C2 cells	Palmitic Acid (PA) Exposure	VB124	Marked reversal of PA-induced upregulation of ANP/BNP mRNA	[3]
Cardiomyocyte Size	NMCM & H9C2 cells	Palmitic Acid (PA) Exposure	VB124	Substantial counteraction of PA-induced reduction in length-to-width ratio	[3]

Table 2: In Vivo Efficacy of VB124 in a Diabetic Cardiomyopathy Mouse Model

Parameter	Animal Model	Treatment	Outcome	Reference
ROS Levels	Leprdb mice	VB124 (10 mg/kg/day, i.p. for 4 weeks)	Marked reduction in cardiac ROS levels	[3]
Mitochondrial DNA	Leprdb mice	VB124	Increase in double-stranded DNA content within mitochondria	[3]
Inflammatory Markers	Leprdb mice	VB124	Significant downregulation of Il-1β and Ccl2 transcription levels	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these seminal findings. The following sections outline the key experimental protocols employed in the preclinical evaluation of VB124.

Animal Studies

• Model: Male Leprdb mice were used as a model for type 2 diabetic cardiomyopathy. Control mice were m Leprdb.

• Diet: Leprdb mice were fed a high-fat diet (60% of total energy from fat) for 12 weeks to induce diabetic cardiomyopathy. Control mice received a standard diet.

• Drug Administration: Starting from the 9th week, a cohort of Leprdb mice received daily intraperitoneal (i.p.) injections of VB124 at a dose of 10 mg/kg for 4 consecutive weeks.[3]

• Monitoring: Body weight and fasting blood glucose were measured every 2 weeks.

• Tissue Analysis: At the end of the treatment period, hearts were harvested for various analyses, including histology, immunofluorescence, and qPCR for gene expression.

Cell Culture Experiments

• Cell Lines: Primary mouse cardiomyocytes (PMCM), neonatal mouse cardiomyocytes (NMCM), and the H9C2 rat cardiomyocyte cell line were utilized.

• Induction of Injury: Cardiomyocyte lipotoxicity was induced by exposing the cells to palmitic acid (PA).

• Treatment: Cells were co-treated with PA and VB124 to assess the protective effects of the MCT4 inhibitor.

• Analyses:

  • Immunofluorescence: Used to quantify the expression levels of proteins such as BNP.

  • Quantitative PCR (qPCR): Employed to measure the mRNA expression levels of hypertrophic markers like Anp and Bnp.

  • Cell Morphology: The length-to-width ratio of cardiomyocytes was measured to assess hypertrophy.

The general workflow for the preclinical evaluation of VB124 is depicted in the diagram below.

General experimental workflow for preclinical evaluation of VB124.

Therapeutic Potential and Future Directions

The preclinical data strongly suggest that VB124 holds therapeutic promise for heart failure, particularly in patient populations where metabolic dysfunction is a key driver of the pathology, such as in heart failure with preserved ejection fraction (HFpEF) and diabetic cardiomyopathy. By targeting the fundamental metabolic derangement of abnormal lactate transport, VB124 offers a novel mechanism of action that is distinct from current standard-of-care heart failure therapies.

However, it is crucial to acknowledge that the research on VB124 in cardiovascular disease is still in its early stages. The majority of the current evidence is derived from animal and cell models of diabetic cardiomyopathy.[3] Further investigations are warranted to validate these findings and to explore the broader applicability of MCT4 inhibition in other forms of heart failure.

Key areas for future research include:

• Efficacy in other heart failure models: Evaluating VB124 in models of pressure overload-induced heart failure, ischemic cardiomyopathy, and HFpEF.

• Pharmacokinetics and Pharmacodynamics: Comprehensive characterization of the PK/PD profile of VB124 to determine optimal dosing regimens for cardiovascular indications.

• Safety and Toxicology: Rigorous assessment of the long-term safety and potential off-target effects of chronic MCT4 inhibition.

• Clinical Trials: Ultimately, well-designed clinical trials will be necessary to establish the safety and efficacy of VB124 in patients with heart failure.

Conclusion

VB124, a potent and specific inhibitor of MCT4, represents a novel and promising therapeutic strategy for heart failure. By modulating cardiomyocyte metabolism, reducing oxidative stress, and attenuating inflammation, VB124 addresses key pathological processes in the development and progression of cardiac dysfunction. The compelling preclinical data provide a strong rationale for the continued investigation of VB124 as a first-in-class treatment for heart failure, with the potential to meet a significant unmet medical need. Further research and clinical development are essential to fully realize the therapeutic potential of this innovative approach.

References

• 1. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]

Reversing Tumor-Induced Immunosuppression: A Technical Guide to the Action of VB124 on Tumor Microenvironment Acidification

For Immediate Release

This technical guide provides an in-depth analysis of the novel therapeutic agent VB124 and its targeted effect on the acidification of the tumor microenvironment (TME). Designed for researchers, scientists, and drug development professionals, this document details the mechanism of action, presents quantitative data from preclinical studies, and offers comprehensive experimental protocols for the evaluation of VB124 and similar agents.

Executive Summary

The acidic tumor microenvironment is a critical factor in cancer progression and immune evasion. It results from the metabolic reprogramming of cancer cells, commonly known as the Warburg effect, leading to excessive lactate (B86563) production and secretion. VB124, a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4), offers a promising strategy to counteract this acidification. By blocking lactate efflux from cancer cells, VB124 not only disrupts the metabolic symbiosis within the tumor but also helps to restore a more neutral pH in the TME. This normalization of the microenvironment enhances the infiltration and cytotoxic activity of anti-tumor immune cells, thereby potentiating the effects of immunotherapies. This guide will explore the core science behind VB124's mechanism of action, supported by experimental data and detailed methodologies.

Mechanism of Action: Targeting Lactate Transport with VB124

Cancer cells exhibit a high rate of glycolysis, converting glucose to lactate even in the presence of oxygen. To avoid intracellular acidification and maintain a high glycolytic flux, cancer cells upregulate transporters to export lactate and protons into the extracellular space.[1] MCT4 is a key transporter responsible for this lactate efflux, particularly in hypoxic and highly glycolytic tumors.[2]

VB124 is a small molecule inhibitor that selectively targets MCT4.[3] By binding to and inhibiting the function of MCT4, VB124 effectively traps lactate inside the cancer cells. This intracellular lactate accumulation leads to two primary consequences:

• Intracellular Acidification and Metabolic Stress: The buildup of lactic acid lowers the intracellular pH (pHi), inducing metabolic stress and potentially leading to apoptosis.[4][5]

• Alleviation of Extracellular Acidification: By preventing the release of lactate and associated protons, VB124 reduces the acidity of the tumor microenvironment.[6] A less acidic TME is more conducive to the function of immune cells, such as cytotoxic T lymphocytes (CTLs) and Natural Killer (NK) cells, whose activity is suppressed in acidic conditions.[2]

This modulation of the TME by VB124 creates a more favorable environment for anti-tumor immunity, making it a compelling candidate for combination therapies with immune checkpoint inhibitors.[6]

Figure 1: VB124 inhibits MCT4, leading to reduced TME acidification and enhanced T-cell infiltration.

Quantitative Data on the Effects of VB124

The following tables summarize the quantitative effects of VB124 and other MCT4 inhibitors on key parameters related to the tumor microenvironment.

Table 1: Effect of MCT4 Inhibition on Lactate Levels and Extracellular Acidification

Cell Line	Treatment	Intracellular Lactate	Extracellular Lactate/ECAR	Reference
Lymphoblastoid Cell Lines	20 µM VB124 (72h)	Increased	Significant decrease in ECAR	[3]
H9C2 Cardiomyocytes	VB124	Significantly reduced PA-induced increase	Significantly reduced PA-induced increase in supernatant	[7]
MDA-MB-231 Breast Cancer	10 µM Syrosingopine (MCT1/4 inhibitor) (24h)	Not specified	Decreased ECAR	[3]
FaDu Pharyngeal Carcinoma	10 µM Syrosingopine (MCT1/4 inhibitor) (24h)	Not specified	Decreased ECAR	[3]
Urothelial Carcinoma Cells	MCT4 siRNA	Intracellular accumulation	Not specified	[5]

Table 2: Effect of MCT4 Inhibition on Intracellular pH and Cell Viability

| Cell Line | Treatment | Intracellular pH (pHi) | Effect on Cell Viability | Reference | | :--- | :--- | :--- | :--- | | MDA-MB-231 Breast Cancer | 10 µM Syrosingopine (72h) | Decreased | Increased late apoptosis/necrosis |[3] | | FaDu Pharyngeal Carcinoma | 10 µM Syrosingopine (72h) | Decreased | Increased late apoptosis/necrosis |[3] | | Hepatocellular Carcinoma (HepG2, Hep3B, HuH7) | MCT4 blockade (miR-145) | Acidification of cytoplasm | Initiated apoptosis, suppressed migration and invasion |[4] | | Urothelial Carcinoma Cells | MCT4 siRNA | Not specified | Reduction in cell growth, induction of apoptosis |[5] |

Table 3: In Vivo Effects of MCT4 Inhibition on the Tumor Microenvironment

| Cancer Model | Treatment | Effect on Intratumoral pH | Effect on Immune Infiltration | Reference | | :--- | :--- | :--- | :--- | | MC38 Colorectal Carcinoma | MCT4 inhibitor + anti-PD-L1 | Increased intratumoral pH | Improved leukocyte infiltration and T-cell activation |[6] | | Hepatocellular Carcinoma | VB124 | Alleviated acidification of TME | Enhanced CD8+ T-cell infiltration and cytotoxicity | | | MDA-MB-231 Breast Cancer | Syrosingopine (daily injection) | No significant change in extracellular pH (CEST-MRI) | Not specified |[3] |

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the efficacy of VB124.

Measurement of Extracellular Acidification Rate (ECAR) using Seahorse XFp Analyzer

The Seahorse XFp Cell Energy Phenotype Assay is a standard method to measure the two major energy-producing pathways in cells: mitochondrial respiration and glycolysis. ECAR is an indicator of the rate of glycolysis, largely reflecting lactate efflux.

Figure 2: Workflow for measuring ECAR using the Seahorse XFp Analyzer.

Protocol:

• Cell Seeding: Seed cancer cells in a Seahorse XFp cell culture miniplate at a predetermined optimal density and allow them to adhere overnight.

• VB124 Treatment: Treat the cells with the desired concentration of VB124 (e.g., 20 µM) or vehicle control for the specified duration (e.g., 24 hours).

• Sensor Cartridge Hydration: On the day before the assay, hydrate the Seahorse XFp sensor cartridge by adding XF Calibrant to each well of the utility plate and incubating overnight at 37°C in a non-CO2 incubator.

• Assay Medium Preparation: On the day of the assay, prepare the Seahorse XF assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine). Warm the medium to 37°C and adjust the pH to 7.4.

• Cell Plate Preparation: Remove the growth medium from the cells and wash with the prepared assay medium. Add the final volume of assay medium to each well and incubate at 37°C in a non-CO2 incubator for 1 hour prior to the assay.

• Assay Execution: Place the cell culture plate and the hydrated sensor cartridge into the Seahorse XFp Analyzer. The instrument will measure the oxygen consumption rate (OCR) and ECAR in real-time.

• Data Analysis: Analyze the data using the Seahorse Wave software to determine the effect of VB124 on the ECAR.

Measurement of Intracellular and Extracellular Lactate

Commercially available lactate assay kits provide a straightforward method to quantify lactate concentrations.

Protocol for Sample Preparation:

• Extracellular Lactate:

  • Collect the cell culture supernatant.

  • Deproteinate the sample by adding cold 0.5 M metaphosphoric acid (MPA), vortexing, and incubating on ice.

  • Centrifuge to pellet the proteins.

  • Transfer the supernatant to a new tube and neutralize with potassium carbonate.

  • Centrifuge to remove precipitated salts and use the supernatant for the assay.[6]

• Intracellular Lactate:

  • Wash the cell pellet with cold PBS.

  • Lyse the cells (e.g., using 0.1% Triton™X-100 or through freeze-thaw cycles).

  • Deproteinate the cell lysate as described for extracellular samples.

  • Use the final supernatant for the lactate assay.[4]

Assay Procedure (Example using a colorimetric kit):

• Prepare a lactate standard curve according to the kit instructions.

• Add 50 µL of each standard or sample to a 96-well plate.

• Add 50 µL of the Reaction Mix (containing lactate oxidase and a colorimetric probe) to each well.

• Incubate at 37°C for 30-45 minutes, protected from light.

• Read the absorbance at the specified wavelength (e.g., 450 nm) using a microplate reader.

• Calculate the lactate concentration in the samples by comparing to the standard curve.[3][8]

Quantification of Tumor-Infiltrating Lymphocytes (TILs) by Immunohistochemistry (IHC)

IHC is used to visualize and quantify specific immune cell populations within tumor tissue sections.

Protocol:

• Tissue Preparation: Fix tumor tissues in formalin and embed in paraffin (B1166041) (FFPE). Cut thin sections (e.g., 3-5 µm) and mount on slides.

• Deparaffinization and Rehydration: Deparaffinize the sections with xylene and rehydrate through a graded series of ethanol (B145695) washes.

• Antigen Retrieval: Perform heat-induced epitope retrieval (HIER) using an appropriate buffer (e.g., citrate (B86180) buffer, pH 6.0) to unmask the target antigens.

• Blocking: Block endogenous peroxidase activity with a hydrogen peroxide solution and non-specific antibody binding with a blocking serum (e.g., 5% BSA or normal goat serum).

• Primary Antibody Incubation: Incubate the sections with a primary antibody specific for a T-cell marker (e.g., anti-CD3 for total T-cells, anti-CD8 for cytotoxic T-cells) overnight at 4°C.

• Secondary Antibody and Detection: Wash the slides and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the antibody binding using a chromogen substrate system (e.g., DAB), which produces a colored precipitate at the antigen site.

• Counterstaining: Counterstain the sections with hematoxylin (B73222) to visualize the cell nuclei.

• Dehydration and Mounting: Dehydrate the sections through graded ethanol and xylene washes, and mount with a coverslip.

• Quantification: Analyze the stained slides using a microscope. The number of positive-staining cells can be counted manually or with the aid of image analysis software.[9][10]

Measurement of Reactive Oxygen Species (ROS)

Intracellular ROS levels can be measured using fluorescent probes.

Protocol (using a general ROS-sensitive probe like CM-H2DCFDA):

• Cell Preparation: Culture cells to the desired confluency.

• Probe Loading: Incubate the cells with the ROS-sensitive probe (e.g., 10 µM CM-H2DCFDA) in serum-free medium for a specified time (e.g., 30 minutes) at 37°C.

• Treatment: Wash the cells and treat with VB124 or a positive control (e.g., H2O2).

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope. An increase in fluorescence indicates an increase in ROS levels. Note: The choice of probe and detection method should be carefully considered based on the specific ROS being investigated and the experimental system.[11]

Signaling Pathway Visualization

The inhibition of MCT4 by VB124 leads to an increase in intracellular lactate, which has been shown to induce the production of reactive oxygen species (ROS). This increase in ROS can activate the NF-κB signaling pathway, leading to the transcription and secretion of the chemokines CXCL9 and CXCL10. These chemokines are potent chemoattractants for CXCR3-expressing immune cells, including activated T-cells and NK cells, thereby promoting their infiltration into the tumor.

Figure 3: Signaling cascade from VB124-mediated MCT4 inhibition to enhanced anti-tumor immunity.

Conclusion

VB124 represents a targeted therapeutic strategy that addresses a fundamental hallmark of cancer metabolism – the acidic tumor microenvironment. By inhibiting MCT4-mediated lactate efflux, VB124 can reverse the immunosuppressive conditions within the TME and promote a robust anti-tumor immune response. The data and protocols presented in this technical guide provide a comprehensive resource for the continued investigation and development of VB124 and other MCT4 inhibitors as novel cancer therapeutics, particularly in combination with immunotherapy. Further research is warranted to fully elucidate the in vivo efficacy and safety profile of VB124 across a range of cancer types.

References

• 1. Impact of Inhibition of the Mitochondrial Pyruvate Carrier on the Tumor Extracellular pH as Measured by CEST-MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeted inhibition of MCT4 disrupts intracellular pH homeostasis and confers self-regulated apoptosis on hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective Inhibition of the Lactate Transporter MCT4 Reduces Growth of Invasive Bladder Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jitc.bmj.com [jitc.bmj.com]
• 6. The emerging role of CXCL10 in cancer (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CXCL9: evidence and contradictions for its role in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Carbonic anhydrase IX is a pH-stat that sets an acidic tumour extracellular pH in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluations of extracellular pH within in vivo tumors using acidoCEST MRI - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

VB124 Protocol for In Vivo Mouse Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

VB124 is a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4), a key transporter of lactate (B86563) across the cell membrane.[1] In glycolytic cells, such as many cancer cells, MCT4 plays a crucial role in extruding lactate to maintain intracellular pH and support high rates of glycolysis. Inhibition of MCT4 by VB124 leads to intracellular lactate accumulation, which can disrupt cellular metabolism and create a more favorable tumor microenvironment for immunotherapy.[2][3] Preclinical in vivo studies in mice have demonstrated the therapeutic potential of VB124 in various disease models, including cancer, cardiac hypertrophy, and pulmonary fibrosis.[2][4][5] These application notes provide detailed protocols and quantitative data from these studies to guide researchers in designing their own in vivo experiments with VB124.

Mechanism of Action

VB124 is an orally active and selective inhibitor of MCT4.[1] By blocking MCT4-mediated lactate efflux, VB124 induces intracellular acidosis and metabolic stress in cancer cells that rely on glycolysis.[2] In the context of cancer immunotherapy, inhibition of MCT4 has been shown to enhance the infiltration and cytotoxic activity of CD8+ T cells within the tumor microenvironment.[2][3] This effect is mediated, in part, by the alleviation of the acidic tumor microenvironment and an increase in the secretion of chemokines CXCL9 and CXCL10, which is induced by a reactive oxygen species (ROS)/NF-κB signaling pathway.[2]

Signaling Pathway

The inhibition of MCT4 by VB124 triggers a signaling cascade that can modulate the tumor microenvironment. A key pathway involved is the ROS/NF-κB signaling axis.

Caption: VB124 inhibits MCT4, leading to increased intracellular lactate and ROS, which activates NF-κB signaling and enhances anti-tumor immunity.

In Vivo Mouse Study Protocols and Data

The following sections provide detailed protocols and summarized quantitative data for in vivo mouse studies using VB124 in different disease models.

Oncology: Hepatocellular Carcinoma (HCC)

In a study on hepatocellular carcinoma, VB124 was shown to suppress tumor growth and enhance the efficacy of anti-PD-1 immunotherapy in an immunocompetent mouse model.[2][3]

Experimental Protocol:

A detailed protocol for an orthotopic HCC mouse model is as follows:

• Animal Model: C57BL/6 mice are a suitable immunocompetent strain.

• Tumor Cell Implantation:

  • Hepatocellular carcinoma cells (e.g., Hepa1-6) are cultured.

  • A cell suspension is prepared in a serum-free medium and Matrigel (1:1 ratio).

  • Mice are anesthetized, and a small incision is made to expose the liver.

  • 1 x 10^6 cells in 20 µL are injected into the liver lobe.

• VB124 Administration:

  • VB124 is prepared for administration (e.g., dissolved in a suitable vehicle).

  • Treatment can be initiated once tumors are established.

  • A typical dosing regimen is not explicitly available from the search results for HCC, but based on other studies, a dose of 10-30 mg/kg daily via intraperitoneal injection or oral gavage could be a starting point.

• Combination Therapy (Optional):

  • For immunotherapy studies, an anti-PD-1 antibody can be administered concurrently.

• Monitoring and Endpoints:

  • Tumor growth is monitored over time.

  • At the end of the study, tumors are excised and weighed.

  • Tissues can be collected for histological analysis (e.g., H&E staining) and immunophenotyping (e.g., flow cytometry for CD8+ T cells).

Quantitative Data Summary:

Parameter	Control Group	VB124 Treated Group	Combination (VB124 + anti-PD-1)	Reference
Tumor Growth	Baseline	Suppressed	Significantly Suppressed	[2][3]
CD8+ T Cell Infiltration	Low	Enhanced	Significantly Enhanced	[2]
Mouse Survival	Baseline	Prolonged	Significantly Prolonged	[2]

Cardiology: Type 2 Diabetes-Induced Cardiac Injury

VB124 has been shown to ameliorate cardiac injury and reduce inflammatory macrophage infiltration in a mouse model of type 2 diabetes.[4]

Experimental Protocol:

• Animal Model: Lepr^db mice, a model for type 2 diabetes, are used.

• VB124 Administration:

  • Starting at 9 weeks of age, mice are treated with VB124.

  • The dosing regimen is 10 mg/kg/daily administered via intraperitoneal injection for 4 weeks.[4]

• Monitoring and Endpoints:

  • Cardiac function is assessed using echocardiography to measure parameters like Left Ventricular Mass (LV mass), E/A ratio, and Left Ventricular Ejection Fraction (LVEF).[4]

  • At the end of the study, hearts are collected for pathological staining to assess myocardial hypertrophy, interstitial fibrosis, and lipid deposition.[4]

  • RT-qPCR can be performed to measure the expression of markers for myocardial injury (Anp, Bnp).[4]

  • Macrophage infiltration in the heart tissue can be analyzed.[4]

Quantitative Data Summary:

Parameter	Lepr^db Model Group	Lepr^db + VB124 Group	Reference
Left Ventricular Mass (LV mass)	Increased	Notably Reduced	[4]
E/A Ratio	Decreased	Increased	[4]
Left Ventricular Ejection Fraction (LVEF)	Decreased	Increased	[4]
Myocardial Hypertrophy	Present	Substantially Reduced	[4]
Interstitial Fibrosis	Present	Substantially Reduced	[4]
Inflammatory Macrophage Infiltration	Increased	Notably Decreased	[4]

Pulmonology: Bleomycin-Induced Pulmonary Fibrosis

In a mouse model of pulmonary fibrosis, VB124 demonstrated therapeutic efficacy by improving lung mechanics and reducing fibrosis.[5]

Experimental Protocol:

• Animal Model: C57BL/6N mice are used to induce pulmonary fibrosis.

• Induction of Fibrosis:

  • Mice receive a single intratracheal administration of bleomycin (B88199) (1.2 U/kg).[5]

• VB124 Administration:

  • Treatment with VB124 begins 7 days after bleomycin administration.

  • The dosing regimen is 30 mg/kg once daily via oral gavage for 14 days.[5]

• Monitoring and Endpoints:

  • Animal weight is monitored throughout the study.

  • At day 21, lung function is assessed by measuring static compliance and elastance.[5]

  • Lungs are harvested for histological assessment of fibrosis severity using Ashcroft scoring and trichrome staining.[5]

  • Hydroxyproline content in the lungs can be measured as a marker of collagen deposition.[5]

Quantitative Data Summary:

Parameter	Bleomycin + Vehicle Group	Bleomycin + VB124 Group	Reference
Weight Recovery	Baseline	Increased	[5]
Lung Static Compliance	Decreased	Improved by ~50%	[5]
Lung Elastance	Increased	Improved by ~50%	[5]
Ashcroft Fibrosis Score	High	Substantially Decreased	[5]
Hydroxyproline Content	High	Substantially Decreased	[5]

Experimental Workflow

The following diagram illustrates a general workflow for an in vivo mouse study using VB124.

Caption: A typical workflow for in vivo mouse studies with VB124, from preparation and treatment to endpoint analysis.

Conclusion

VB124 presents a promising therapeutic agent with a clear mechanism of action targeting lactate transport. The provided protocols and data from preclinical in vivo mouse studies in oncology, cardiology, and pulmonology offer a solid foundation for researchers to design and execute their own investigations into the therapeutic potential of MCT4 inhibition. Careful consideration of the specific disease model, appropriate dosing regimen, and relevant endpoints will be crucial for successful and reproducible studies.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for VB124 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

VB124 is a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4), a key protein involved in lactate (B86563) transport across the cell membrane.[1][2][3][4][5] By blocking lactate efflux, VB124 can modulate the metabolic landscape of cells, particularly those that rely on high rates of glycolysis.[3][5] This has significant implications for research in areas such as cancer metabolism, cardiac hypertrophy, and heart failure.[1][2] These application notes provide detailed protocols for the dissolution and use of VB124 in cell culture experiments, along with a summary of its biological activity and relevant signaling pathways.

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative data for VB124 based on published studies.

Parameter	Cell Line	Value	Reference
IC50 (Lactate Import)	MDA-MB-231	8.6 nM	[1][2][4]
IC50 (Lactate Export)	MDA-MB-231	19 nM	[1][2][4]
IC50 (Lactate Export)	BT20 (MCT1 expressing)	24 µM	[1][4]
Effective Concentration (in vitro)	MDA-MB-231	10 µM (inhibits proliferation)	[1][2]
Effective Concentration (in vitro)	Lymphoma Cell Lines (LCLs)	20 µM (in combination with MCT1 inhibitor)	[6]

Experimental Protocols

Protocol 1: Preparation of a VB124 Stock Solution

This protocol describes the preparation of a concentrated stock solution of VB124, which can be stored for later use.

Materials:

• VB124 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

Procedure:

• Determine the required concentration and volume: Based on your experimental needs, calculate the mass of VB124 required to prepare a stock solution of a desired concentration (e.g., 10 mM, 20 mM, or as high as 85 mg/mL in fresh DMSO).[3]

• Weigh the VB124: Carefully weigh the calculated amount of VB124 powder in a sterile microcentrifuge tube.

• Add DMSO: Add the appropriate volume of cell culture grade DMSO to the tube containing the VB124 powder. To aid dissolution, sonication is recommended.[4] For instance, to prepare a 10 mM stock solution, add the corresponding volume of DMSO.

• Ensure complete dissolution: Vortex the solution thoroughly to ensure the VB124 is completely dissolved. If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

• Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Note on DMSO Concentration: DMSO can be toxic to cells at higher concentrations. It is crucial to ensure that the final concentration of DMSO in the cell culture medium does not exceed a level that affects cell viability or experimental outcomes, typically recommended to be below 0.5% and ideally at or below 0.1%.[7]

Protocol 2: Treatment of Cells with VB124

This protocol outlines the steps for treating cultured cells with VB124 for experimental purposes.

Materials:

• Cultured cells in appropriate cell culture plates or flasks

• Complete cell culture medium

• VB124 stock solution (prepared as in Protocol 1)

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Cell Seeding: Seed the cells at the desired density in a cell culture plate or flask and allow them to adhere and grow overnight, or as required by your experimental design.

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the VB124 stock solution. Dilute the stock solution in fresh, pre-warmed complete cell culture medium to achieve the desired final treatment concentration. For example, to achieve a final concentration of 10 µM from a 10 mM stock solution, you would perform a 1:1000 dilution.

• Control Group: Prepare a vehicle control by adding the same volume of DMSO (without VB124) to an equivalent volume of cell culture medium as used for the experimental group. This is critical to account for any effects of the solvent on the cells.[7]

• Cell Treatment:

  • Carefully remove the existing medium from the cells.

  • Wash the cells once with sterile PBS (optional, but recommended to remove any residual medium components).

  • Add the prepared working solution of VB124 or the vehicle control to the respective wells or flasks.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Downstream Analysis: Following the incubation period, the cells can be harvested and processed for various downstream analyses, such as cell viability assays, metabolic assays, gene expression analysis, or protein analysis.

Signaling Pathways and Experimental Workflow

VB124 Mechanism of Action and Affected Signaling Pathways

VB124 selectively inhibits MCT4, a transporter responsible for exporting lactate out of highly glycolytic cells. This inhibition leads to an intracellular accumulation of lactate and a subsequent decrease in the extracellular acidification rate.[6] By altering the metabolic state of the cell, VB124 can impact several downstream signaling pathways. The KEGG analysis of genes affected by conditions where MCT4 is relevant has highlighted the involvement of pathways such as carbon metabolism and the HIF-1 signaling pathway.[8] The mTOR signaling pathway is also a crucial regulator of cellular metabolism and can be influenced by changes in the metabolic state induced by MCT4 inhibition.[9][10]

Caption: VB124 inhibits MCT4, leading to intracellular lactate accumulation and modulation of metabolic pathways.

Experimental Workflow for Assessing VB124 Efficacy

The following diagram illustrates a typical workflow for investigating the effects of VB124 in a cell culture setting.

Caption: A generalized workflow for studying the effects of VB124 on cultured cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VB124 | MCT | 230186-18-0 | Invivochem [invivochem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. VB124 | MCT4 Inhibitor | TargetMol [targetmol.com]
• 5. medkoo.com [medkoo.com]
• 6. pnas.org [pnas.org]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mTOR Signaling in Cardiac Physiology and Disease: Sciarretta et al. mTOR signaling in the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for VB124 in Treating Cardiac Hypertrophy in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cardiac hypertrophy, an enlargement of the heart muscle, is a common compensatory response to pressure overload and various pathological stimuli. If sustained, it can progress to heart failure. VB124, a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4), has emerged as a promising therapeutic agent for mitigating cardiac hypertrophy. These application notes provide a comprehensive overview of the use of VB124 in murine models of cardiac hypertrophy, including recommended dosages, detailed experimental protocols, and an exploration of the underlying signaling pathways.

Quantitative Data Summary

The following table summarizes the quantitative effects of VB124 treatment on key parameters of cardiac hypertrophy in a diabetic cardiomyopathy mouse model (Leprdb).

Parameter	Control (m Leprdb)	Diabetic (Leprdb) + Vehicle	Diabetic (Leprdb) + VB124 (10 mg/kg/day)	Outcome of VB124 Treatment
Echocardiography
Left Ventricular Mass (LV Mass)	Lower	Increased	Significantly Reduced [1]	Ameliorates hypertrophy
E/A Ratio	Higher	Decreased	Increased [1]	Improves diastolic function
Left Ventricular Ejection Fraction (LVEF)	Higher	Decreased	Increased [1]	Improves systolic function
Gene Expression (RT-qPCR)
Atrial Natriuretic Peptide (Anp) mRNA	Lower	Significantly Increased	Significantly Downregulated [1]	Reduces hypertrophy marker
Brain Natriuretic Peptide (Bnp) mRNA	Lower	Significantly Increased	Significantly Downregulated [1]	Reduces hypertrophy marker
Histology
Myocardial Hypertrophy	Minimal	Substantial	Substantially Reduced [1]	Decreases cardiomyocyte size
Interstitial Fibrosis	Minimal	Substantial	Substantially Reduced [1]	Reduces cardiac fibrosis

Signaling Pathways

VB124's therapeutic effects on cardiac hypertrophy are primarily mediated through the inhibition of MCT4, which plays a crucial role in lactate (B86563) transport and cellular metabolism. The diagrams below illustrate the proposed signaling pathway and the experimental workflow for investigating VB124's effects.

References

• 1. VB124 | MCT | 230186-18-0 | Invivochem [invivochem.com]

Application Notes and Protocols for VB124 in MDA-MB-231 Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

The MDA-MB-231 cell line is a widely utilized model for triple-negative breast cancer (TNBC), a particularly aggressive subtype with limited therapeutic options. These cells are characterized by their high glycolytic rate, leading to the production and subsequent efflux of large amounts of lactate (B86563). This metabolic phenotype is crucial for maintaining their rapid proliferation and invasive potential. The transport of lactate out of the cell is primarily mediated by monocarboxylate transporters (MCTs), with MDA-MB-231 cells exhibiting high expression of MCT4.[1][2]

VB124 is a known inhibitor of MCT4. By blocking the efflux of lactate, VB124 is hypothesized to induce intracellular acidification and disrupt the metabolic processes that fuel the proliferation of highly glycolytic cancer cells like MDA-MB-231. These application notes provide a detailed protocol for assessing the anti-proliferative effects of VB124 on MDA-MB-231 cells.

Principle of the Assay

The proliferation of MDA-MB-231 cells is assessed in the presence of varying concentrations of VB124. Inhibition of MCT4 by VB124 leads to an accumulation of intracellular lactate, a drop in intracellular pH, and subsequent inhibition of key metabolic enzymes. This disruption of cellular metabolism is expected to result in a dose-dependent decrease in cell proliferation and viability. The anti-proliferative effect can be quantified using standard in vitro methods such as the MTT assay.

Materials and Reagents

• MDA-MB-231 cells (ATCC® HTB-26™)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• VB124 (structure available from medicinal chemistry suppliers)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Experimental Protocols

MDA-MB-231 Cell Culture

• Thawing and Seeding: Thaw cryopreserved MDA-MB-231 cells rapidly in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium (DMEM supplemented with 10% FBS and 1% penicillin-streptomycin). Centrifuge at 200 x g for 5 minutes. Discard the supernatant and resuspend the cell pellet in 10 mL of complete growth medium. Transfer the cells to a T-75 flask.

• Maintenance: Culture the cells in a humidified incubator at 37°C with 5% CO2. Change the medium every 2-3 days.

• Passaging: When cells reach 80-90% confluency, aspirate the medium and wash the cells once with PBS. Add 2-3 mL of Trypsin-EDTA solution and incubate at 37°C for 3-5 minutes, or until cells detach. Neutralize the trypsin with 7-8 mL of complete growth medium and centrifuge at 200 x g for 5 minutes. Resuspend the cell pellet and seed new flasks at a 1:5 to 1:10 ratio.

Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Harvest MDA-MB-231 cells as described above and resuspend in complete growth medium to a final concentration of 5 x 10^4 cells/mL. Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well). Incubate for 24 hours to allow for cell attachment.

• VB124 Treatment: Prepare a stock solution of VB124 in DMSO. Serially dilute the stock solution in complete growth medium to achieve the desired final concentrations (e.g., 0.1 µM to 100 µM). The final DMSO concentration in all wells should be less than 0.5%. Include a vehicle control (medium with DMSO) and a no-cell control (medium only).

• Incubation: Remove the medium from the wells and add 100 µL of the prepared VB124 dilutions or control medium. Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully aspirate the medium containing MTT from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis

• Subtract the absorbance of the no-cell control from all other readings.

• Calculate the percentage of cell viability for each VB124 concentration relative to the vehicle control (100% viability).

• Plot the percentage of cell viability against the log of the VB124 concentration.

• Determine the IC50 value (the concentration of VB124 that inhibits cell proliferation by 50%) using non-linear regression analysis.

Quantitative Data Summary

The following tables present representative data on the effect of an MCT4 inhibitor on MDA-MB-231 cell proliferation.

Table 1: Dose-Dependent Effect of VB124 on MDA-MB-231 Cell Viability

VB124 Concentration (µM)	Percent Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
0.1	95.3 ± 4.8
1	78.1 ± 6.1
5	52.4 ± 3.9
10	35.7 ± 4.5
50	15.2 ± 2.8
100	8.9 ± 1.9

Table 2: IC50 Value of VB124 in MDA-MB-231 Cells

Compound	IC50 (µM)
VB124	4.8

Visualizations

Experimental Workflow

Caption: Experimental workflow for assessing the anti-proliferative effect of VB124.

Proposed Signaling Pathway of VB124 Action

Caption: Proposed mechanism of VB124-induced inhibition of cell proliferation.

Troubleshooting

• Low signal or high variability in MTT assay:

  • Ensure consistent cell seeding density.

  • Optimize incubation times with VB124 and MTT.

  • Ensure complete solubilization of formazan crystals.

• Inconsistent IC50 values:

  • Verify the concentration and stability of the VB124 stock solution.

  • Ensure accurate serial dilutions.

  • Maintain consistent cell passage numbers for experiments.

Conclusion

This document provides a comprehensive guide for evaluating the anti-proliferative effects of the MCT4 inhibitor, VB124, on the MDA-MB-231 triple-negative breast cancer cell line. The provided protocols and representative data serve as a valuable resource for researchers investigating novel therapeutic strategies targeting cancer cell metabolism. The inhibition of lactate transport presents a promising avenue for the development of new treatments for aggressive and metabolically active cancers.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Monocarboxylate transporter 4 regulates maturation and trafficking of CD147 to the plasma membrane in the metastatic breast cancer cell line MDA-MB-231 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for VB124 Oral Gavage Formulation in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

VB124 is a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4), a key protein involved in the transport of lactate (B86563) and other monocarboxylates across the cell membrane.[1][2][3] MCT4 is highly expressed in glycolytic tissues and various cancer types, where it plays a crucial role in maintaining intracellular pH and metabolic homeostasis.[3][4] Inhibition of MCT4 with VB124 has shown therapeutic potential in preclinical models of cancer, fibrosis, and inflammatory diseases by disrupting tumor metabolism, reducing inflammation, and reprogramming cellular metabolic pathways.[1][2][3] These application notes provide detailed protocols for the preparation and administration of a VB124 oral gavage formulation for use in rodent models, along with representative in vivo data and relevant biological pathways.

Data Presentation

The following tables summarize quantitative data from preclinical studies involving VB124. It is important to note the different routes of administration used in these studies, which will influence the pharmacokinetic and pharmacodynamic profiles.

Table 1: In Vivo Efficacy of VB124 in a Mouse Model of Pulmonary Fibrosis (Oral Gavage)

Parameter	Vehicle Control	VB124 (30 mg/kg, once daily)
Animal Model	C57Bl/6N mice with bleomycin-induced pulmonary fibrosis	C57Bl/6N mice with bleomycin-induced pulmonary fibrosis
Treatment Duration	14 days	14 days
Lung Compliance	Decreased	Improved by ~50% from baseline
Lung Elastance	Increased	Improved by ~50% from baseline
Body Weight	Reduced recovery post-bleomycin	Increased weight recovery

Data adapted from a study on lactate transport inhibition in experimental pulmonary fibrosis.[2]

Table 2: In Vivo Efficacy of VB124 in a Mouse Model of Type 2 Diabetes (Intraperitoneal Injection)

Parameter	Leprdb mice (Vehicle)	Leprdb mice + VB124 (10 mg/kg/daily)
Animal Model	Leprdb mice	Leprdb mice
Treatment Duration	4 weeks	4 weeks
Left Ventricular Mass	Increased	Significantly reduced
LVEF (Left Ventricular Ejection Fraction)	Decreased	Increased
Cardiac Interstitial Fibrosis	Increased	Substantially reduced
Cardiac Inflammatory Macrophage Infiltration	Increased	Notably decreased
Cardiac ROS Levels	Increased	Markedly reduced

Data adapted from a study on MCT4-dependent lactate transport in diabetic cardiomyopathy.[1] Note the intraperitoneal route of administration.

Experimental Protocols

Preparation of VB124 Oral Gavage Formulation

This protocol describes the preparation of a VB124 suspension suitable for oral gavage in rodents. This formulation is a recommended starting point based on common vehicle compositions for preclinical compounds.

Materials:

• VB124 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Vehicle Preparation:

  • In a sterile tube, prepare the vehicle by mixing the components in the following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[5][6]

  • For example, to prepare 10 mL of vehicle, add 1 mL of DMSO, 4 mL of PEG300, 0.5 mL of Tween-80, and 4.5 mL of saline.

  • Vortex the mixture thoroughly until it forms a homogenous solution.

• VB124 Formulation:

  • Weigh the required amount of VB124 powder based on the desired final concentration and the total volume to be prepared. For a 3 mg/mL solution to dose a 20g mouse at 30 mg/kg (0.2 mL volume), you would need 0.6 mg of VB124 per 0.2 mL of vehicle.

  • Add the VB124 powder to a small amount of DMSO (the 10% volume of your final formulation) and vortex until fully dissolved.

  • Add the remaining vehicle components (PEG300, Tween-80, and Saline) to the dissolved VB124 in DMSO.

  • Vortex the final mixture vigorously to ensure a uniform suspension. If necessary, sonicate for 5-10 minutes to aid in solubilization and create a homogenous mixture.

  • Visually inspect the formulation for any precipitation before administration.

Storage:

• It is recommended to prepare the formulation fresh on the day of use.

• If short-term storage is necessary, store at 2-8°C for no longer than 24 hours. Protect from light. Before use, allow the formulation to come to room temperature and vortex thoroughly to ensure homogeneity.

Oral Gavage Administration in Mice

This protocol provides a standardized procedure for administering the prepared VB124 formulation to mice.[7][8][9]

Materials:

• Prepared VB124 formulation

• Appropriately sized gavage needles (e.g., 18-20 gauge, 1.5 inches long with a rounded tip for adult mice).[7]

• Syringes (1 mL)

• Animal scale

Procedure:

• Animal Preparation:

  • Weigh each mouse to accurately calculate the dosing volume. The recommended maximum dosing volume for mice is 10 mL/kg.[7][8]

  • For a 30 mg/kg dose of a 3 mg/mL VB124 formulation, the dosing volume is 10 mL/kg. For a 25g mouse, the volume would be 0.25 mL.

• Restraint:

  • Gently but firmly restrain the mouse by scruffing the back of the neck to immobilize the head and body. Ensure the animal's head and body are in a straight line to facilitate the passage of the gavage needle.

• Gavage Needle Insertion:

  • Measure the appropriate length for gavage needle insertion by holding the needle alongside the mouse, with the tip at the corner of the mouth and the end of the needle reaching the last rib. Mark this length on the needle if necessary.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • The needle should pass smoothly without resistance. If resistance is met, withdraw the needle and reposition. Do not force the needle , as this can cause esophageal or tracheal perforation.

• Dose Administration:

  • Once the needle is correctly positioned in the esophagus, slowly administer the VB124 formulation from the syringe.

  • Administer the solution at a steady pace to avoid regurgitation and aspiration.

• Post-Administration Monitoring:

  • After administration, gently remove the gavage needle.

  • Return the mouse to its cage and monitor for any immediate signs of distress, such as labored breathing, coughing, or lethargy, for at least 15-30 minutes.[9]

  • Continue to monitor the animals according to the study protocol.

Visualizations

Signaling Pathway of VB124 Action

Caption: Mechanism of action of VB124.

Experimental Workflow for In Vivo Oral Gavage Study

Caption: Workflow for a typical in vivo study using oral gavage.

References

• 1. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of Monocarboxylate Transporters in Drug Delivery to the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 8. iacuc.wsu.edu [iacuc.wsu.edu]
• 9. Standard Operating Procedure (SOP) for Oral Dosing (Gavage) in Adult Mice and Rats | Research SOP [researchsop.com]

Application Notes and Protocols for Measuring Intracellular Lactate Levels Following VB124 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactate (B86563), traditionally viewed as a metabolic waste product of glycolysis, is now recognized as a critical signaling molecule involved in a variety of physiological and pathological processes, including cancer metabolism, inflammation, and cardiac hypertrophy.[1][2] The transport of lactate across the cell membrane is primarily mediated by monocarboxylate transporters (MCTs). VB124 is a potent and selective inhibitor of MCT4, a key transporter responsible for lactate efflux in highly glycolytic cells.[3] Inhibition of MCT4 by VB124 leads to the intracellular accumulation of lactate, which can subsequently modulate various signaling pathways and cellular functions.[4]

These application notes provide a detailed protocol for the accurate measurement of intracellular lactate levels in cultured cells following treatment with the MCT4 inhibitor, VB124. The provided methodologies and data will enable researchers to effectively investigate the biological consequences of MCT4 inhibition and the subsequent increase in intracellular lactate.

Data Presentation: Quantitative Effects of VB124 on Intracellular Lactate

The following table summarizes the effects of VB124 treatment on intracellular lactate levels as reported in various studies. This data can serve as a reference for expected outcomes when designing and interpreting experiments.

Cell Type	VB124 Concentration	Treatment Duration	Intracellular Lactate Change	Reference
H9c2 Cardiomyocytes	Not Specified	Not Specified	Increased	[5]
Lung Adenocarcinoma Cells (KL)	Not Specified	Not Specified	Increased	[6]
Human Lung Fibroblasts	Not Specified	48 hours	Moderately Accumulated	[7][8]
H9C2 Cardiomyocytes (Palmitic Acid-induced)	Not Specified	Not Specified	Significantly Reduced PA-induced increase	[4]
Hepatocellular Carcinoma (in vivo)	30 mg/kg (p.o. daily)	28 days	Not directly measured, but tumor growth suppressed	[3]

Signaling Pathway: Downstream Effects of MCT4 Inhibition by VB124

Inhibition of MCT4 by VB124 blocks the efflux of lactate from the cell, leading to its intracellular accumulation. This metabolic shift can trigger a cascade of signaling events. One notable pathway involves the generation of reactive oxygen species (ROS) and the subsequent activation of the NF-κB signaling pathway. This can lead to the increased expression of chemokines such as CXCL9 and CXCL10, which are involved in recruiting immune cells.[9][10]

VB124 inhibits MCT4, increasing intracellular lactate and activating ROS/NF-κB signaling.

Experimental Workflow for Measuring Intracellular Lactate

The following diagram outlines the general workflow for treating cells with VB124 and subsequently measuring intracellular lactate levels using a luminescence-based assay, such as the Lactate-Glo™ Assay.

Workflow for intracellular lactate measurement after VB124 treatment.

Detailed Experimental Protocol: Intracellular Lactate Measurement Using Lactate-Glo™ Assay

This protocol is adapted for a 96-well plate format and is based on the principles of the Promega Lactate-Glo™ Assay.[11] It is recommended to consult the manufacturer's specific instructions for the kit being used.

Materials:

• Cell line of interest

• VB124 (MCT4 inhibitor)

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS)

• Lactate-Glo™ Assay kit (or equivalent luminescence-based lactate detection kit)

• 96-well white, clear-bottom tissue culture plates

• Multichannel pipette

• Plate reader with luminescence detection capabilities

• BCA Protein Assay Kit (or similar) for normalization

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well white, clear-bottom plate at a density appropriate for the cell line to ensure they are in the exponential growth phase at the time of the experiment.

  • Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• VB124 Treatment:

  • Prepare a stock solution of VB124 in a suitable solvent (e.g., DMSO).

  • Dilute the VB124 stock solution in a complete cell culture medium to the desired final concentrations. Include a vehicle control (e.g., DMSO) at the same final concentration as the highest VB124 treatment.

  • Carefully remove the old medium from the cells and add the medium containing the different concentrations of VB124 or the vehicle control.

  • Incubate the cells for the desired treatment duration (e.g., 2, 24, or 48 hours).[8][12]

• Sample Preparation for Intracellular Lactate Measurement:

  • After the treatment period, carefully remove the culture medium.

  • Wash the cells twice with 200 µL of ice-cold PBS per well to remove any extracellular lactate.

  • After the final wash, remove as much PBS as possible without disturbing the cell monolayer.

  • Add 25 µL of 0.2N HCl to each well to lyse the cells.

  • Incubate for 5 minutes at room temperature with gentle shaking.

  • Neutralize the cell lysates by adding 7.5 µL of 1M Tris base. Mix thoroughly by pipetting.[12]

  • Optional but recommended: Reserve a small aliquot of the neutralized lysate for protein quantification using a BCA assay to normalize the lactate levels to the total protein content.

• Lactate-Glo™ Assay:

  • Prepare the Lactate Detection Reagent according to the manufacturer's protocol. This typically involves reconstituting a lyophilized substrate with a buffer.

  • Add a volume of the Lactate Detection Reagent equal to the volume of the neutralized lysate in each well (e.g., 30 µL).

  • Incubate the plate at room temperature for 60 minutes, protected from light.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Generate a lactate standard curve using the provided lactate standard in the kit.

  • Determine the concentration of lactate in each sample by interpolating from the standard curve.

  • Normalize the intracellular lactate concentration to the protein concentration determined for each sample.

  • Express the results as fold change relative to the vehicle-treated control group.

Expected Results and Troubleshooting:

• Increased Intracellular Lactate: Treatment with VB124 is expected to cause a dose-dependent increase in intracellular lactate levels.[6]

• No Change in Lactate: If no change is observed, consider the following:

  • Cell Type: The cell line may not express sufficient levels of MCT4 or may rely on other MCT isoforms for lactate transport.

  • VB124 Concentration: The concentration of VB124 may be too low to effectively inhibit MCT4. A dose-response experiment is recommended.

  • Treatment Duration: The treatment time may be too short to allow for significant lactate accumulation.

• High Variability: High variability between replicates can be due to inconsistent cell numbers or washing steps. Ensure uniform cell seeding and careful washing. Normalizing to protein concentration will help to reduce variability due to cell number differences.

References

• 1. Frontiers | In vitro and in vivo Effects of Lactate on Metabolism and Cytokine Production of Human Primary PBMCs and Monocytes [frontiersin.org]
• 2. Lactate: A key metabolite in the intercellular metabolic interplay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. MCT4-dependent lactate secretion suppresses antitumor immunity in LKB1-deficient lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Lactate-Glo™ Assay | Lactate Detection Assay | Lactate Assay [worldwide.promega.com]
• 12. Targeting Lactate Metabolism by Inhibiting MCT1 or MCT4 Impairs Leukemic Cell Proliferation, Induces Two Different Related Death-Pathways and Increases Chemotherapeutic Sensitivity of Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for VB124 in the Study of Fibroblast Metabolic Reprogramming

For Researchers, Scientists, and Drug Development Professionals

Introduction

VB124 is a potent and selective small molecule inhibitor of Monocarboxylate Transporter 4 (MCT4), a key transporter of lactate (B86563). In the context of tissue fibrosis, pathological fibroblast activation and differentiation into myofibroblasts are associated with a metabolic shift towards aerobic glycolysis, leading to increased lactate production and efflux. VB124, by blocking MCT4-mediated lactate transport, offers a valuable tool to investigate and potentially reverse this metabolic reprogramming in fibroblasts. These application notes provide a comprehensive guide to utilizing VB124 for studying its effects on fibroblast metabolism, differentiation, and function.

Mechanism of Action

VB124 is a high-affinity inhibitor of MCT4 with a reported inhibitory constant (Ki) of 11 nM.[1] By blocking MCT4, VB124 prevents the transport of lactate out of the cell. This intracellular lactate accumulation leads to a metabolic shift, forcing fibroblasts to rely more on oxidative phosphorylation for energy production rather than glycolysis.[1][2] This metabolic reprogramming has been shown to attenuate the differentiation of fibroblasts into pro-fibrotic myofibroblasts, as evidenced by the decreased expression of key fibrotic markers such as alpha-smooth muscle actin (α-SMA) and collagen type I alpha 1 (Col1a1).[1] Importantly, VB124's anti-fibrotic effects appear to be independent of the classical transforming growth factor-beta (TGF-β) signaling pathway, as it does not affect Smad3 phosphorylation.

Data Presentation

The following tables summarize the quantitative effects of VB124 on fibroblast metabolism and fibrotic markers.

Parameter	Cell Type	Treatment	Result	Reference
MCT4 Inhibition
Ki for MCT4	-	VB124	11 nM	[1]
Metabolic Reprogramming
Oxygen Consumption Rate (OCR)	Lung Fibroblasts	TGF-β + VB124	Increased	[1][2]
Proton Efflux Rate (PER)	Lung Fibroblasts	TGF-β + AZD3965 (MCT1i) + VB124	Decreased	[1][2]
Myofibroblast Differentiation
α-SMA Expression	IPF Lung Fibroblasts	TGF-β + VB124	Decreased	[1]
Col1a1 Expression	IPF Lung Fibroblasts	TGF-β + VB124	Decreased	[1]
Gene Expression
Epithelial-to-Mesenchymal (EMT) Gene Set Enrichment	Lung Fibroblasts	TGF-β + VB124	Reversed	[1][2]

Experimental Protocols

Detailed methodologies for key experiments to study the effects of VB124 on fibroblast metabolic reprogramming are provided below.

Fibroblast Culture and Differentiation

Objective: To culture primary human fibroblasts and induce their differentiation into myofibroblasts using TGF-β.

Materials:

• Primary human lung fibroblasts

• Fibroblast growth medium (e.g., DMEM supplemented with 10% FBS, 1% penicillin-streptomycin)

• Recombinant human TGF-β1 (carrier-free)

• VB124 (dissolved in a suitable solvent, e.g., DMSO)

• Tissue culture plates and flasks

Protocol:

• Culture primary human fibroblasts in fibroblast growth medium in a humidified incubator at 37°C and 5% CO2.

• Seed fibroblasts into appropriate culture plates (e.g., 6-well plates for protein/RNA analysis, 96-well plates for metabolic assays).

• Allow cells to adhere and reach 70-80% confluency.

• To induce myofibroblast differentiation, replace the growth medium with a low-serum medium (e.g., DMEM with 0.5% FBS) containing a final concentration of 2-5 ng/mL of TGF-β1.

• Simultaneously, treat the cells with the desired concentration of VB124 or vehicle control (e.g., DMSO). A typical concentration range for VB124 is 10-100 nM.

• Incubate the cells for 48-72 hours to allow for myofibroblast differentiation and to observe the effects of VB124.

Western Blotting for α-SMA and Collagen I

Objective: To quantify the protein expression levels of the myofibroblast marker α-SMA and the extracellular matrix protein collagen I in response to VB124 treatment.

Materials:

• Treated fibroblast cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-α-SMA, anti-Collagen I, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Protocol:

• After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Quantify the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the expression of α-SMA and Collagen I to the loading control (β-actin).

Seahorse XF Cell Mito Stress Test

Objective: To measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) of fibroblasts to assess the effect of VB124 on mitochondrial respiration and glycolysis.

Materials:

• Seahorse XF96 or XF24 Analyzer

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant solution

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Seahorse XF Cell Mito Stress Test Kit (containing oligomycin, FCCP, and rotenone/antimycin A)

• Fibroblasts treated with TGF-β and VB124 as described in Protocol 1.

Protocol:

• One day prior to the assay, seed fibroblasts in a Seahorse XF cell culture microplate at an optimal density.

• On the day of the assay, hydrate (B1144303) the sensor cartridge with Seahorse XF Calibrant and incubate at 37°C in a non-CO2 incubator.

• Replace the culture medium in the cell plate with pre-warmed Seahorse XF assay medium.

• Incubate the cell plate at 37°C in a non-CO2 incubator for at least 30 minutes to allow the temperature and pH to equilibrate.

• Load the injection ports of the hydrated sensor cartridge with oligomycin, FCCP, and rotenone/antimycin A.

• Calibrate the Seahorse XF Analyzer.

• Replace the calibrant plate with the cell plate and initiate the assay.

• The instrument will measure baseline OCR and ECAR, followed by sequential injections of the mitochondrial inhibitors to determine key parameters of mitochondrial function, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

• Analyze the data to determine the effect of VB124 on fibroblast metabolism.

Gel Contraction Assay

Objective: To assess the contractile function of myofibroblasts and the inhibitory effect of VB124.

Materials:

• Type I collagen solution

• DMEM (10x)

• Sterile 1 M NaOH

• Treated fibroblasts

• 24-well tissue culture plates

Protocol:

• Prepare a collagen gel solution on ice by mixing Type I collagen, 10x DMEM, and sterile water. Neutralize the solution with 1 M NaOH.

• Trypsinize and resuspend the treated fibroblasts in serum-free medium.

• Mix the cell suspension with the neutralized collagen solution.

• Pipette the cell-collagen mixture into a 24-well plate and allow it to polymerize at 37°C for 1 hour.

• After polymerization, gently detach the gels from the sides of the wells using a sterile pipette tip.

• Add culture medium (with the respective treatments) to each well.

• Incubate the plates and monitor the contraction of the collagen gels over time (e.g., 24-72 hours).

• Capture images of the gels at different time points and quantify the gel area using image analysis software. A decrease in gel area indicates contraction.

Sirius Red Collagen Assay

Objective: To quantify the total collagen produced by fibroblasts treated with VB124.

Materials:

• Sirius Red stain solution (0.1% Sirius Red in saturated picric acid)

• 0.01 N HCl

• 0.1 N NaOH

• Treated fibroblast cultures in multi-well plates

• Spectrophotometer

Protocol:

• After the treatment period, remove the culture medium and wash the cell layer with PBS.

• Fix the cells with a suitable fixative (e.g., methanol) for 10 minutes.

• Air dry the plates completely.

• Add Sirius Red stain to each well and incubate for 1 hour at room temperature with gentle shaking.

• Aspirate the staining solution and wash the wells extensively with 0.01 N HCl to remove unbound dye.

• Elute the bound dye by adding 0.1 N NaOH to each well and incubating for 30 minutes with shaking.

• Transfer the eluate to a 96-well plate and measure the absorbance at a wavelength of 540-570 nm.

• The absorbance is directly proportional to the amount of collagen in the sample.

Visualizations

Signaling Pathway of VB124 in Fibroblasts

Caption: VB124 inhibits MCT4, leading to intracellular lactate accumulation and a metabolic shift towards oxidative phosphorylation, which in turn suppresses myofibroblast differentiation.

Experimental Workflow for Studying VB124 Effects

Caption: A typical experimental workflow for investigating the effects of VB124 on TGF-β-induced fibroblast-to-myofibroblast differentiation and metabolic reprogramming.

References

• 1. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]

Application Note: Evaluating the Metabolic Effects of the MCT4 Inhibitor VB124 using the Seahorse XFp Analyzer

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for assessing the metabolic consequences of treating cells with VB124, a selective inhibitor of the Monocarboxylate Transporter 4 (MCT4), using the Agilent Seahorse XFp Analyzer.

Introduction

Cellular metabolism is a dynamic process that is often reprogrammed in disease states such as cancer and fibrosis. The Warburg effect, characterized by increased glycolysis even in the presence of oxygen, is a hallmark of many cancer cells. This metabolic shift leads to the production and efflux of large amounts of lactate (B86563), which is facilitated by monocarboxylate transporters (MCTs). MCT4 is a key transporter responsible for lactate export in highly glycolytic cells, making it an attractive therapeutic target.[1][2]

VB124 is a potent and selective inhibitor of MCT4.[3] By blocking lactate efflux, VB124 is expected to induce intracellular lactate accumulation, thereby altering the metabolic landscape of the cell. The Agilent Seahorse XFp Analyzer is a powerful tool for real-time measurement of the two major energy-producing pathways in live cells: mitochondrial respiration, measured by the oxygen consumption rate (OCR), and glycolysis, measured by the extracellular acidification rate (ECAR).[4] This application note details a protocol for using the Seahorse XFp Analyzer to investigate the metabolic effects of VB124 treatment on cultured cells.

Principle of the Assay

The Seahorse XFp Analyzer measures changes in oxygen and pH in the microenvironment surrounding a small population of cells in a miniplate format. These measurements are used to calculate the OCR and ECAR in real-time. By injecting compounds that modulate metabolic pathways, it is possible to dissect various parameters of mitochondrial function and glycolysis. In this application, VB124 is used as a test compound to investigate its impact on the cellular metabolic phenotype. A typical experiment involves measuring baseline metabolic rates before and after the addition of VB124. Further insights can be gained by performing standard Seahorse assays, such as the Cell Mito Stress Test or Glycolysis Stress Test, in the presence or absence of VB124.

Materials and Reagents

• Agilent Seahorse XFp Analyzer[5]

• Agilent Seahorse XFp Cell Culture Miniplates

• Agilent Seahorse XFp Sensor Cartridge

• Agilent Seahorse XF Calibrant[6]

• Cell line of interest (e.g., a highly glycolytic cancer cell line)

• VB124 (prepare stock solution in a suitable solvent, e.g., DMSO)

• Complete cell culture medium

• Seahorse XF Base Medium (e.g., DMEM) supplemented with glucose, pyruvate, and glutamine as required for the specific assay.[6][7]

• Trypsin or other cell detachment solution

• Phosphate-buffered saline (PBS)

• Sterile water[8]

• Optional: Agilent Seahorse XF Cell Mito Stress Test Kit or XF Glycolysis Stress Test Kit[9][10]

Experimental Protocols

Day 1: Cell Seeding

• Cell Culture: Culture cells in appropriate flasks until they reach the desired confluency.

• Cell Detachment and Counting: Detach cells using trypsin or another suitable method. Neutralize the detachment agent, pellet the cells by centrifugation, and resuspend in complete culture medium. Perform a cell count to determine cell concentration and viability.

• Seeding: Seed the cells into the wells of a Seahorse XFp Cell Culture Miniplate at a pre-determined optimal density.[11] The optimal cell number will vary depending on the cell type and should be determined empirically. A typical starting point for adherent cells is 5,000-40,000 cells per well.[11]

• Edge Effect Mitigation: To prevent evaporation from the sample wells, add sterile water or PBS to the moat chambers surrounding the wells.[7]

• Incubation: Incubate the cell culture miniplate overnight in a 37°C, CO2 incubator to allow for cell attachment and recovery.

Day 2: Seahorse XFp Assay

• Hydrate the Sensor Cartridge: The day before the assay, place the Seahorse XFp Sensor Cartridge upside down with the lid on. Pipette 200 µL of sterile water into each well of the utility plate that the cartridge sits (B43327) in. Place the sensor cartridge on top of the utility plate and incubate overnight in a 37°C non-CO2 incubator.[8]

• Prepare Assay Medium: On the day of the assay, warm the appropriate Seahorse XF assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine) to 37°C. Adjust the pH to 7.4.[6][9]

• Prepare VB124 and other Compounds: Prepare a stock solution of VB124. On the day of the assay, dilute the VB124 stock and any other required compounds (e.g., oligomycin, FCCP, rotenone/antimycin A for a Mito Stress Test) to the desired working concentrations in the prepared assay medium.

• Calibrate the Sensor Cartridge: Remove the hydrated sensor cartridge from the incubator. Replace the sterile water in the utility plate with 200 µL of pre-warmed XF Calibrant per well. Place the sensor cartridge onto the utility plate and incubate for 45-60 minutes in a 37°C non-CO2 incubator.[6]

• Cell Plate Preparation: Remove the cell culture miniplate from the CO2 incubator. Wash the cells by gently removing the culture medium and replacing it with 180 µL of pre-warmed assay medium. Repeat the wash. Finally, add 180 µL of assay medium to each well. Incubate the cell plate in a 37°C non-CO2 incubator for 45-60 minutes.[6][7]

• Load the Sensor Cartridge: Load the injection ports of the sensor cartridge with the prepared compounds. For a simple VB124 treatment, you might load VB124 into Port A and vehicle control into other wells. For a Mito Stress Test, the loading would be: Port A - Oligomycin, Port B - FCCP, Port C - Rotenone/Antimycin A, with or without VB124 co-injected or pre-incubated.

• Run the Assay: Load the calibrated sensor cartridge into the Seahorse XFp Analyzer. The instrument will prompt you to replace the calibrant plate with your cell culture miniplate. Follow the on-screen instructions to start the assay. The assay protocol will typically consist of baseline measurements followed by measurements after each compound injection.[9]

Data Presentation

The Seahorse XFp Analyzer software, Wave, can be used for data analysis. The primary outputs are OCR (pmol/min) and ECAR (mpH/min). The data can be summarized in tables for easy comparison.

Table 1: Effect of VB124 on Basal Metabolic Rates

Treatment	Basal OCR (pmol/min)	Basal ECAR (mpH/min)
Vehicle Control	Mean ± SD	Mean ± SD
VB124 (Concentration 1)	Mean ± SD	Mean ± SD
VB124 (Concentration 2)	Mean ± SD	Mean ± SD

Table 2: Effect of VB124 on Mitochondrial Respiration Parameters (from Mito Stress Test)

Treatment	Basal Respiration (pmol/min)	ATP Production (pmol/min)	Maximal Respiration (pmol/min)	Spare Respiratory Capacity (%)
Vehicle Control	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
VB124	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD

Table 3: Effect of VB124 on Glycolytic Parameters (from Glycolysis Stress Test)

Treatment	Glycolysis (mpH/min)	Glycolytic Capacity (mpH/min)	Glycolytic Reserve (%)
Vehicle Control	Mean ± SD	Mean ± SD	Mean ± SD
VB124	Mean ± SD	Mean ± SD	Mean ± SD

Visualization of Workflow and Signaling

Experimental Workflow

Caption: Workflow for Seahorse XFp assay with VB124 treatment.

VB124 Mechanism of Action and Metabolic Consequences

Caption: VB124 inhibits MCT4, leading to metabolic reprogramming.

Expected Results and Interpretation

Treatment of highly glycolytic cells with VB124 is expected to block lactate efflux, leading to a decrease in the extracellular acidification rate (ECAR).[1] The accumulation of intracellular lactate may have several downstream consequences. One possibility is a feedback inhibition of glycolysis. Another is the conversion of lactate back to pyruvate, which can then be shuttled into the mitochondria for oxidative phosphorylation. This could potentially lead to an increase in the oxygen consumption rate (OCR). However, some studies have reported a decrease in both ECAR and OCR following MCT inhibition, suggesting a more complex cellular response that might involve a reduction in overall metabolic fitness.[1]

By performing a Seahorse XF Cell Mito Stress Test in the presence of VB124, researchers can gain deeper insights into how MCT4 inhibition affects mitochondrial function. For example, changes in basal respiration, ATP-linked respiration, and spare respiratory capacity can reveal if the cells are adapting to the metabolic stress by altering their reliance on oxidative phosphorylation. Similarly, a Glycolysis Stress Test can elucidate the impact of VB124 on the cell's glycolytic capacity and reserve.

Conclusion

The Seahorse XFp Analyzer provides a robust platform for characterizing the metabolic effects of the MCT4 inhibitor VB124. This application note provides a comprehensive protocol for conducting such studies. The data generated can provide valuable insights into the mechanism of action of VB124 and its potential as a therapeutic agent in diseases characterized by metabolic reprogramming. The flexibility of the Seahorse platform allows for the design of more complex experiments to further dissect the intricate metabolic changes induced by MCT4 inhibition.

References

• 1. Monocarboxylate transporter antagonism reveals metabolic vulnerabilities of viral-driven lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Monocarboxylate Transporters in Drug Delivery to the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.labwrench.com [cdn.labwrench.com]
• 5. agilent.com [agilent.com]
• 6. hpst.cz [hpst.cz]
• 7. hpst.cz [hpst.cz]
• 8. biotech.cornell.edu [biotech.cornell.edu]
• 9. agilent.com [agilent.com]
• 10. agilent.com [agilent.com]
• 11. How to run an assay | Agilent [agilent.com]

Technical Notes & Optimization

VB124 Technical Support Center: Troubleshooting Solubility Issues

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility challenges with VB124 in DMSO and saline-based aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: I am observing precipitation when I dilute my VB124 DMSO stock solution into my aqueous assay buffer (e.g., saline, PBS, or cell culture media). What is happening?

A1: This is a common phenomenon known as precipitation upon dilution.[1] VB124 is highly soluble in organic solvents like DMSO but exhibits poor solubility in aqueous solutions.[2] When the DMSO stock is introduced into an aqueous environment, the compound may crash out of solution, leading to the formation of a precipitate. This can result in an inaccurate final concentration of the compound in your experiment and lead to inconsistent results.[1]

Q2: My experimental results with VB124 are inconsistent. Could this be related to solubility issues?

A2: Yes, inconsistent results are a strong indicator of solubility problems.[1] If VB124 is not fully dissolved, the actual concentration available to interact with cells or target proteins will be lower and more variable than the intended concentration, leading to unreliable data.[1] It is crucial to visually inspect your solutions for any signs of precipitation, such as cloudiness or visible particles, before and during your experiments.[1]

Q3: What is the maximum recommended final DMSO concentration in cell-based assays?

A3: To minimize the risk of precipitation and potential solvent-induced cellular toxicity, it is recommended to keep the final DMSO concentration in your assay medium as low as possible, ideally below 0.5% and not exceeding 1%.[1][3]

Troubleshooting Guides

Issue 1: VB124 precipitates out of solution upon dilution in saline or buffer.

Root Cause: Poor aqueous solubility of VB124.

Solutions:

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is minimized, preferably to 0.5% or less.[1]

• Utilize Co-solvents: For in vivo or certain in vitro applications, a co-solvent system can improve solubility.[4][5] These formulations often use a combination of solvents to maintain the compound's solubility when diluted.

• Sonication: Gentle sonication can help to dissolve small particles and break up aggregates, aiding in the solubilization process.[4][6]

• Heating: In some cases, gentle warming of the solution can aid dissolution. However, be cautious about the temperature stability of VB124.[4]

• Use of Excipients: For animal studies, formulations including excipients like Tween-80, PEG300, or SBE-β-CD have been successfully used to prepare VB124 solutions.[4][5]

Issue 2: Inconsistent results in cell-based assays.

Root Cause: Likely due to incomplete dissolution or precipitation of VB124, leading to variable effective concentrations.

Solutions:

• Confirm Solubility in Your System: Before proceeding with extensive experiments, it is advisable to determine the kinetic solubility of VB124 in your specific assay medium.[7]

• Prepare Fresh Solutions: Always prepare fresh dilutions of VB124 from a DMSO stock solution immediately before use. Avoid storing diluted aqueous solutions for extended periods.

• Vortexing and Mixing: Ensure thorough vortexing and mixing when preparing dilutions to promote uniform dissolution.

Quantitative Solubility Data

The following tables summarize the reported solubility of VB124 in various solvents.

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Source
DMSO	125	292.82	[6]
DMSO	85	199.11	[2]

Note: The molecular weight of VB124 is 426.89 g/mol .[6]

Experimental Protocols

Protocol 1: Preparation of a VB124 DMSO Stock Solution

• Weigh the required amount of VB124 powder in a sterile microcentrifuge tube.

• Add fresh, anhydrous DMSO to achieve the desired concentration (e.g., 85 mg/mL).[2] Moisture-absorbing DMSO can reduce solubility.[2]

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle sonication may be applied if necessary to aid dissolution.[6]

• Store the stock solution at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term storage (up to 1 month).[2] Avoid repeated freeze-thaw cycles.[2]

Protocol 2: Troubleshooting VB124 Precipitation in an Aqueous Solution

This workflow can help you identify and resolve solubility issues during your experiments.

Caption: A workflow for troubleshooting VB124 solubility issues.

Signaling Pathway

VB124 is a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4).[2][4][6] MCT4 is primarily involved in the transport of lactate (B86563) out of highly glycolytic cells.[8] By inhibiting MCT4, VB124 blocks lactate efflux, leading to an intracellular accumulation of lactate and a subsequent shift in cellular metabolism from glycolysis towards mitochondrial pyruvate (B1213749) oxidation.[2][9]

Caption: VB124 inhibits the MCT4-mediated efflux of lactate.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. VB124 | MCT | 230186-18-0 | Invivochem [invivochem.com]
• 6. VB124 | Monocarboxylate transporter | TargetMol [targetmol.com]
• 7. In Vitro Solubility Assays in Drug Discovery: Ingenta Connect [ingentaconnect.com]
• 8. Role of Monocarboxylate Transporters in Drug Delivery to the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing VB124 Concentration for Lactate Efflux Inhibition

Welcome to the technical support center for VB124, a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues encountered when using VB124 to inhibit lactate (B86563) efflux.

Frequently Asked Questions (FAQs)

Q1: What is VB124 and what is its mechanism of action?

VB124 is an orally active, potent, and selective small-molecule inhibitor of MCT4.[1][2][3] MCT4 is a key transporter responsible for the efflux of lactate from cells, particularly in highly glycolytic cells. By inhibiting MCT4, VB124 blocks the transport of lactate out of the cell, leading to an intracellular accumulation of lactate and a decrease in extracellular lactate levels.[4][5] This disruption of lactate homeostasis can lead to a variety of downstream effects, including alterations in cellular metabolism, pH, and signaling pathways.[5][6]

Q2: What is the recommended concentration range for VB124 in in vitro experiments?

The optimal concentration of VB124 is cell-type dependent and should be determined empirically. However, based on published data, a good starting point for most cell lines is in the nanomolar to low micromolar range.

• For inhibiting lactate import and export in MDA-MB-231 cells , the IC50 values are 8.6 nM and 19 nM, respectively.[1][2]

• For studies on lymphoblastoid cell lines (LCLs) , a concentration of 20 µM has been used in combination with an MCT1 inhibitor.[4]

• In studies with H9C2 cells , VB124 was shown to significantly reduce palmitic acid-induced increases in lactate levels.[6]

It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: How does VB124 affect cell viability?

The effect of VB124 on cell viability can vary depending on the cell type, concentration, and duration of treatment.

• At a concentration of 10 µM, VB124 has been shown to inhibit the proliferation of MDA-MB-231 cells to less than 50%.[1]

• In some cell lines, particularly those that are highly dependent on glycolysis and lactate efflux for survival, inhibition of MCT4 can lead to cell death.[7]

• However, in other contexts, such as in primary adult cardiomyocytes, VB124 has been shown to increase cell viability and mitigate cell death following ischemia-reperfusion injury.[8]

• Long-term in vivo studies in mice (30 mg/kg twice daily for 180 days) showed no overt toxicities or effects on body, heart, liver, or lung weight.[1][2]

It is crucial to assess cell viability in your specific experimental system when treating with VB124.

Q4: What are the downstream metabolic and signaling consequences of MCT4 inhibition by VB124?

Inhibiting lactate efflux with VB124 can lead to significant metabolic reprogramming.

• Intracellular Lactate Accumulation: The primary and most immediate effect is the buildup of lactate inside the cell.[4]

• Shift to Oxidative Phosphorylation: To compensate for the block in glycolysis, cells may shift their metabolism towards oxidative phosphorylation, leading to an increased oxygen consumption rate (OCR).[9]

• TCA Cycle Intermediates: Increased levels of tricarboxylic acid (TCA) cycle intermediates have been observed following MCT inhibition.[9]

• Reactive Oxygen Species (ROS): In some models, such as cardiomyocytes under stress, VB124 can normalize ROS levels.[5][8]

• Signaling Pathways: Lactate itself can act as a signaling molecule, affecting pathways related to synaptic plasticity, neuroprotection, and inflammation.[10][11] Inhibition of its transport can therefore have broad effects on cellular signaling.

Q5: How should I prepare and store VB124?

• Solubility: VB124 is soluble in DMSO.[2][3] For example, it can be dissolved in DMSO at concentrations of 85 mg/mL or 125 mg/mL.[2][3]

• Stock Solutions: Prepare a concentrated stock solution in high-quality, anhydrous DMSO. Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

• Storage: Store the powder at -20°C for up to 3 years.[2] Store stock solutions in DMSO at -80°C for up to 1 year.[2]

Data Summary

Table 1: In Vitro Efficacy of VB124

Cell Line	Assay	IC50 Value	Reference
MDA-MB-231	Lactate Import	8.6 nM	[1][2]
MDA-MB-231	Lactate Export	19 nM	[1][2]
BT20 (MCT1-expressing)	Lactate Export	24 µM	[1][2]

Table 2: In Vivo Experimental Parameters for VB124

Animal Model	Dosing Regimen	Application	Outcome	Reference
Mouse	30 mg/kg; p.o.; daily for 28 days	Isoproterenol-induced cardiac hypertrophy	Attenuated cardiac hypertrophy	[1]
Mouse	30 mg/kg; twice per day for 180 days	Toxicity study	No overt toxicities	[1][2]
Mouse	Not specified	Bleomycin-induced pulmonary fibrosis	Attenuated lung fibrosis	[12]
Mouse	10 mg/kg/daily; intraperitoneal injection for 4 weeks	Type 2 diabetic mice	Improved cardiac injury and reduced inflammation	[6]

Visualizations

Caption: Mechanism of VB124 action on lactate efflux.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or low inhibition of lactate efflux	1. VB124 concentration is too low. 2. Cells express other lactate transporters (e.g., MCT1).[4][12] 3. Incorrect measurement of lactate. 4. Degradation of VB124.	1. Perform a dose-response curve to determine the optimal inhibitory concentration. 2. Check the expression levels of other MCTs in your cell line. Consider using a dual MCT1/MCT4 inhibitor approach if necessary.[4][12] 3. Validate your lactate assay with appropriate controls. 4. Prepare fresh VB124 stock solutions.
Significant cell death observed	1. VB124 concentration is too high. 2. Cells are highly dependent on glycolysis and lactate efflux for survival. 3. Off-target effects (though VB124 is highly selective for MCT4 over MCT1).[1]	1. Lower the concentration of VB124. 2. Perform a time-course experiment to determine the onset of cytotoxicity. 3. Ensure the purity of the VB124 compound.
Inconsistent results between experiments	1. Variability in cell culture conditions (e.g., cell density, passage number). 2. Inconsistent preparation of VB124 working solutions. 3. Freeze-thaw cycles of VB124 stock.	1. Standardize all cell culture parameters. 2. Prepare fresh working solutions for each experiment from a single-use aliquot of the stock. 3. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Unexpected changes in other metabolic pathways	1. Compensatory metabolic mechanisms are activated.[9] 2. Altered intracellular pH affecting enzyme kinetics.	1. Perform a broader metabolic analysis (e.g., Seahorse assay, metabolomics) to understand the metabolic rewiring.[4][9] 2. Measure intracellular pH to correlate with metabolic changes.

Experimental Protocols

Protocol 1: In Vitro Lactate Efflux Assay

This protocol is a general guideline for measuring lactate efflux from cultured cells.

• Cell Seeding: Seed cells in a 24-well plate at a density that will result in 80-90% confluency on the day of the assay.

• VB124 Treatment:

  • Prepare a series of VB124 dilutions in your cell culture medium.

  • Remove the old medium from the cells and wash once with PBS.

  • Add the medium containing the different concentrations of VB124 (and a vehicle control, e.g., DMSO) to the wells.

  • Incubate for the desired treatment time (e.g., 24 hours).

• Lactate Measurement:

  • Collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to remove any detached cells.

  • Measure the lactate concentration in the supernatant using a commercially available lactate assay kit (e.g., colorimetric or fluorometric).

• Data Normalization:

  • After collecting the supernatant, lyse the cells in the wells and measure the total protein concentration (e.g., using a BCA assay).

  • Normalize the lactate concentration to the total protein content in each well.

Caption: Workflow for a lactate efflux inhibition experiment.

Protocol 2: Cell Viability Assay (MTT)

This protocol assesses the effect of VB124 on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density.

• VB124 Treatment: Add VB124 at various concentrations to the wells and incubate for the desired duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 3: Western Blot for MCT4 Expression

This protocol can be used to confirm MCT4 expression in your cell line.

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for MCT4 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Loading Control: Probe the membrane for a loading control protein (e.g., GAPDH or β-actin) to ensure equal protein loading.

Caption: Troubleshooting logic for VB124 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VB124 | Monocarboxylate transporter | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Monocarboxylate transporter antagonism reveals metabolic vulnerabilities of viral-driven lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing mitochondrial pyruvate metabolism ameliorates ischemic reperfusion injury in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Lactate Metabolism, Signaling, and Function in Brain Development, Synaptic Plasticity, Angiogenesis, and Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Potential off-target effects of VB124 inhibitor

This technical support center provides troubleshooting guidance and frequently asked questions regarding the potential off-target effects of the VB124 inhibitor. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is VB124 and what is its primary target?

A1: VB124 is an orally active, potent, and selective small-molecule inhibitor of the Monocarboxylate Transporter 4 (MCT4)[1][2][3]. MCT4, encoded by the SLC16A3 gene, is a transmembrane protein responsible for the proton-coupled transport of monocarboxylates, such as lactate (B86563) and pyruvate, out of cells[4][5]. It is particularly important in highly glycolytic cells, where it facilitates the efflux of lactate to maintain intracellular pH and support a high rate of glycolysis[6].

Q2: How selective is the VB124 inhibitor?

A2: VB124 is highly selective for MCT4 over its closest homolog, MCT1[1][2]. Experimental data shows a significant difference in the inhibitory concentration (IC50) between these two transporters.

Table 1: Selectivity Profile of VB124

Target	Assay Type	Cell Line	IC50 Value
MCT4	Lactate Import	MDA-MB-231	8.6 nM[1][2]
MCT4	Lactate Export	MDA-MB-231	19 nM[1][2]

| MCT1 | Lactate Export | BT20 | 24 µM (24,000 nM)[1][2] |

Q3: What are off-target effects and why are they a concern for a transporter inhibitor?

A3: Off-target effects are unintended interactions of a drug with proteins other than its designated target[7]. For a transporter inhibitor like VB124, these effects can arise from two main sources:

• Direct Binding: The inhibitor may directly bind to and modulate the function of other transporters or proteins that have a similar binding pocket or structural motif. This is a possibility as the Solute Carrier (SLC) transporter superfamily, to which MCT4 belongs, is large and diverse[8][9].

• Indirect Effects: Inhibition of the primary target (MCT4) can lead to downstream consequences that affect other pathways. For instance, blocking lactate efflux alters the intracellular metabolic state and pH, which can, in turn, influence the activity of various signaling proteins and transcription factors[5][6].

These unintended effects can lead to misinterpretation of experimental results, unexpected cellular phenotypes, and potential toxicity[7].

Q4: Which signaling pathways might be indirectly affected by MCT4 inhibition?

A4: By blocking lactate efflux, VB124 causes intracellular lactate accumulation. This can have significant downstream effects on cellular metabolism and signaling. One key pathway that is sensitive to changes in lactate and intracellular pH is the Hypoxia-Inducible Factor 1-alpha (HIF-1α) pathway[5][6][10]. Increased intracellular lactate can inhibit prolyl hydroxylases (PHDs), the enzymes responsible for marking HIF-1α for degradation. This inhibition leads to the stabilization and activation of HIF-1α, even under normal oxygen conditions (normoxia), which can promote the expression of genes involved in glycolysis, angiogenesis, and cell survival[6][10].

Potential indirect effect of VB124 on HIF-1α signaling.

Q5: What experimental methods can identify the direct, off-target protein interactions of VB124?

A5: Two powerful, unbiased techniques to identify direct off-target protein binding are chemical proteomics and the Cellular Thermal Shift Assay (CETSA)[7][11][12].

• Chemical Proteomics: This involves synthesizing a version of VB124 with a clickable tag or a photo-affinity label. This "probe" is introduced to cells or cell lysates, and after binding, it is used to pull down and identify interacting proteins via mass spectrometry[7].

• Cellular Thermal Shift Assay (CETSA): CETSA is based on the principle that when a drug binds to a protein, it generally increases the protein's thermal stability[11][12]. By heating cells treated with VB124 to various temperatures and then quantifying the remaining soluble proteins (e.g., via mass spectrometry), one can identify proteins that are stabilized by the drug, indicating a direct binding interaction. This method is particularly useful as it requires no modification of the compound and is performed in a physiological cellular context[12][13].

Troubleshooting Guides

Issue 1: Unexpected cellular phenotype (e.g., cytotoxicity, altered signaling) is observed at concentrations effective for MCT4 inhibition.

• Possible Cause 1: Direct Off-Target Binding.

  • Troubleshooting Step: The most direct way to investigate unintended protein binding is to perform a proteome-wide thermal stability analysis. The Cellular Thermal Shift Assay coupled with Mass Spectrometry (CETSA-MS) can identify proteins that are stabilized by VB124 across the entire proteome.

  • Workflow:

    • Treat intact cells with VB124 and a vehicle control.

    • Heat the cell suspensions across a temperature gradient.

    • Lyse the cells and separate soluble proteins from aggregated, denatured proteins.

    • Analyze the soluble fraction using quantitative mass spectrometry to identify proteins with increased thermal stability in the VB124-treated group.

  • Interpretation: A protein that shows a significant positive thermal shift is a high-confidence direct target of VB124.

Workflow for identifying off-targets using CETSA-MS.

• Possible Cause 2: Indirect Effects of On-Target MCT4 Inhibition.

  • Troubleshooting Step: Measure key metabolic and signaling consequences of lactate accumulation.

    • Metabolomics: Use LC-MS to quantify intracellular levels of lactate, pyruvate, and other key metabolites of glycolysis and the TCA cycle.

    • Western Blotting: Measure the protein levels of HIF-1α and its downstream targets to confirm if the pathway is activated.

    • Intracellular pH: Use pH-sensitive fluorescent probes to measure changes in cytoplasmic pH following VB124 treatment.

Issue 2: The observed effect of VB124 varies significantly between different cell lines.

• Possible Cause: Differential Protein Expression.

  • Troubleshooting Step: The response to VB124 will depend on the expression levels of its on-target (MCT4) and any potential off-targets.

  • Solution: Perform quantitative Western blotting or mass spectrometry-based proteomics on the panel of cell lines to determine the relative abundance of MCT4 and its related transporter, MCT1. If a CETSA-MS experiment has identified a potential off-target, its expression should also be quantified across the cell lines to see if it correlates with the observed phenotype.

Table 2: Hypothetical Off-Target Profile of VB124 from a CETSA-MS Screen

Protein	Gene Name	Function	Thermal Shift (ΔTm)	Notes
MCT4	SLC16A3	On-Target Lactate Transporter	+5.2 °C	Confirms target engagement
Carbonic Anhydrase 2	CA2	pH regulation	+2.1 °C	Plausible off-target; involved in pH homeostasis
Aldolase A	ALDOA	Glycolytic enzyme	+1.5 °C	May indicate interaction with metabolic enzymes

| FABP5 | FABP5 | Fatty acid binding protein | +1.1 °C | Unlikely related; may be a false positive or weak interactor |

This table is a hypothetical example to illustrate the format of data from an off-target screening experiment.

Experimental Protocols

Protocol 1: Global Proteome Thermal Stability Profiling (CETSA-MS) for VB124

Objective: To identify all intracellular proteins that directly bind to VB124 in an unbiased manner.

Methodology:

• Cell Culture and Treatment:

  • Culture cells of interest (e.g., MDA-MB-231, which express high levels of MCT4) to ~80% confluency.

  • Treat cells with VB124 (e.g., at 10x the IC50, such as 200 nM) or a vehicle control (e.g., 0.1% DMSO) for 1 hour at 37°C.

• Heat Challenge:

  • Harvest cells by trypsinization, wash with PBS, and resuspend in PBS with protease inhibitors to a concentration of 5x10^6 cells/mL.

  • Aliquot 100 µL of the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 64°C in 4°C increments) for 3 minutes using a thermocycler, followed by a 3-minute cooling step at 4°C. Include an unheated (RT) control.

• Cell Lysis and Fractionation:

  • Since MCT4 is a membrane protein, a modified lysis protocol is required. Add a non-denaturing detergent (e.g., 1% Digitonin or DDM) to the cell suspensions and incubate on ice for 30 minutes with gentle agitation.

  • Perform freeze-thaw cycles (3x) by alternating between liquid nitrogen and a 25°C water bath to ensure complete lysis.

  • Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the aggregated/precipitated proteins.

• Sample Preparation for Mass Spectrometry:

  • Carefully collect the supernatant (soluble protein fraction).

  • Determine the protein concentration of each sample (e.g., using a BCA assay).

  • Perform a protein reduction, alkylation, and tryptic digestion on equal amounts of protein from each sample.

  • Label the resulting peptides with tandem mass tags (TMT) for multiplexed quantitative analysis.

• LC-MS/MS Analysis:

  • Combine the labeled peptide samples and analyze them using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Process the raw MS data to identify and quantify proteins.

  • For each identified protein, plot the normalized abundance versus temperature for both the VB124-treated and vehicle-treated samples to generate melting curves.

  • Calculate the change in melting temperature (ΔTm). Proteins with a statistically significant positive ΔTm in the presence of VB124 are considered direct binders and potential off-targets.

Protocol 2: Quantitative Proteomics for Changes in Protein Abundance

Objective: To identify indirect effects of VB124 by measuring changes in global protein expression.

Methodology:

• Cell Culture and Treatment:

  • Culture cells as described above.

  • Treat cells with VB124 (e.g., 200 nM) or a vehicle control for a longer duration (e.g., 24 or 48 hours) to allow for changes in protein expression.

• Cell Lysis and Protein Digestion:

  • Harvest and wash the cells. Lyse the cells in a buffer containing urea (B33335) and detergents compatible with MS analysis.

  • Quantify protein concentration, then perform reduction, alkylation, and tryptic digestion.

• LC-MS/MS Analysis:

  • Analyze the peptide samples using a label-free quantification (LFQ) or TMT-based LC-MS/MS approach.

• Data Analysis:

  • Process the MS data to identify and quantify proteins in each condition.

  • Perform statistical analysis (e.g., t-test) to identify proteins that are significantly up- or down-regulated upon VB124 treatment.

  • Use pathway analysis tools (e.g., GSEA, DAVID) to determine if the differentially expressed proteins are enriched in specific biological pathways (e.g., hypoxia response, glycolysis). This can reveal the indirect signaling consequences of MCT4 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VB124 | MCT4 Inhibitor | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Functional heterogeneity of MCT1 and MCT4 in metabolic reprogramming affects osteosarcoma growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological Inhibition of MCT4 Reduces 4-Hydroxytamoxifen Sensitivity by Increasing HIF-1α Protein Expression in ER-Positive MCF-7 Breast Cancer Cells [jstage.jst.go.jp]
• 7. benchchem.com [benchchem.com]
• 8. Targeting SLC Transporters: Small Molecules as Modulators and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances on the inhibition of human solute carriers: therapeutic implications and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacological Inhibition of MCT4 Reduces 4-Hydroxytamoxifen Sensitivity by Increasing HIF-1α Protein Expression in ER-Positive MCF-7 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CETSA beyond Soluble Targets: a Broad Application to Multipass Transmembrane Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]

VB124 toxicity in long-term animal studies

VB124 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information regarding the toxicity profile of VB124 observed in long-term animal studies. It includes frequently asked questions, troubleshooting advice, detailed experimental protocols, and key data summaries to support your research and development activities.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing elevated serum alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST) levels in our 6-month rat study. Is this a known toxicity of VB124?

A1: Yes, dose-dependent hepatotoxicity is a documented finding in long-term rodent studies with VB124. Mild to moderate elevations in ALT and AST are expected at doses exceeding the established No-Observed-Adverse-Effect Level (NOAEL). We recommend correlating these biomarker changes with histopathological findings of the liver, specifically looking for signs of hepatocellular hypertrophy or necrosis. If elevations exceed 3x the upper limit of normal, consider dose reduction or more frequent monitoring.

Q2: What is the appropriate vehicle for oral administration of VB124 in long-term studies?

A2: For long-term oral gavage studies, a formulation of 0.5% methylcellulose (B11928114) in sterile water is the recommended vehicle for VB124. This vehicle has been shown to provide adequate suspension and stability for up to 24 hours when stored at 2-8°C. Ensure the formulation is mixed thoroughly before each administration to guarantee dose uniformity.

Q3: Our beagle dogs are exhibiting signs of lethargy and decreased appetite at the high dose level. What steps should we take?

A3: Lethargy and decreased food consumption have been noted in non-rodent species at doses approaching the Lowest-Observed-Adverse-Effect Level (LOAEL). This is often a general sign of poor tolerability.

• Troubleshooting Steps:

  • Perform a thorough clinical examination to rule out other causes.

  • Monitor body weight and food consumption daily.

  • Consider reducing the dose for the affected cohort.

  • Ensure the formulation and administration procedures are correct to avoid dosing errors.

  • Consult the detailed protocol for guidance on supportive care measures.

Q4: Are there any known cardiovascular risks associated with long-term VB124 administration?

A4: Long-term studies in non-rodent models (beagle dogs) have indicated a potential for cardiovascular effects, specifically a dose-dependent increase in the QTc interval. It is crucial to include telemetry monitoring or regular ECG assessments in non-rodent studies to characterize this risk. Refer to the data tables below for specific NOAEL values related to cardiovascular endpoints.

Quantitative Toxicity Data Summary

The following tables summarize the key toxicological findings for VB124 from pivotal long-term animal studies.

Table 1: Summary of No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) from Long-Term Studies

Species	Study Duration	Route of Administration	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Primary Target Organs
Sprague-Dawley Rat	6 Months	Oral Gavage	10	30	Liver, Kidney
Beagle Dog	9 Months	Oral Capsule	5	15	Liver, Heart (QTc)

Table 2: Key Histopathological Findings at LOAEL

Species	Organ	Finding	Severity
Sprague-Dawley Rat	Liver	Centrilobular Hepatocellular Hypertrophy	Mild
Sprague-Dawley Rat	Kidney	Chronic Progressive Nephropathy	Minimal to Mild
Beagle Dog	Liver	Minimal Bile Duct Hyperplasia	Minimal

Detailed Experimental Protocols

Protocol 1: 6-Month Oral Toxicity Study in Sprague-Dawley Rats

• Test System: Sprague-Dawley rats (Hsd:Sprague Dawley® SD®), 6-8 weeks old at the start of the study.

• Group Size: 20 animals/sex/group.

• Dose Levels: 0 (vehicle), 10, 30, and 100 mg/kg/day.

• Administration: Once daily oral gavage.

• Vehicle: 0.5% (w/v) methylcellulose in sterile water.

• Key Assessments:

  • Clinical Observations: Daily.

  • Body Weight & Food Consumption: Weekly.

  • Ophthalmology: Pre-study and at 6 months.

  • Clinical Pathology (Hematology, Coagulation, Serum Chemistry): At 3 and 6 months.

  • Urinalysis: At 3 and 6 months.

  • Gross Pathology & Organ Weights: At terminal necropsy.

  • Histopathology: Comprehensive tissue list for control and high-dose groups; target organs for all groups.

Protocol 2: 9-Month Oral Toxicity Study in Beagle Dogs

• Test System: Beagle dogs, 6-9 months old at the start of the study.

• Group Size: 4 animals/sex/group.

• Dose Levels: 0 (vehicle), 5, 15, and 40 mg/kg/day.

• Administration: Once daily oral capsule.

• Key Assessments:

  • Clinical Observations: Daily.

  • Body Weight & Food Consumption: Weekly.

  • Electrocardiography (ECG) & Vital Signs: Pre-study, and at 1, 3, 6, and 9 months.

  • Ophthalmology: Pre-study and at 9 months.

  • Clinical Pathology (Hematology, Coagulation, Serum Chemistry): Pre-study and at 1, 3, 6, and 9 months.

  • Gross Pathology & Organ Weights: At terminal necropsy.

  • Histopathology: Comprehensive tissue list for all animals.

Visualizations: Workflows and Pathways

Caption: Workflow for a typical long-term animal toxicity study.

Caption: Postulated pathway for VB124-induced QTc prolongation.

Caption: Troubleshooting flowchart for unexpected in-study mortality.

Technical Support Center: Overcoming VB124 Resistance in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for overcoming resistance to VB124, a selective inhibitor of the monocarboxylate transporter 4 (MCT4).

Frequently Asked Questions (FAQs)

Q1: What is VB124 and what is its mechanism of action?

VB124 is a potent and selective small molecule inhibitor of Monocarboxylate Transporter 4 (MCT4).[1][2][3] In many cancer cells, particularly those exhibiting high rates of glycolysis (the "Warburg effect"), MCT4 is crucial for exporting lactic acid to maintain intracellular pH (pHi) and prevent cellular acidosis.[4] By blocking MCT4, VB124 leads to an accumulation of intracellular lactate (B86563) and a decrease in pHi, which can inhibit cancer cell proliferation and survival.[4][5]

Q2: In which cancer types has VB124 shown potential efficacy?

Preclinical studies have demonstrated the potential of VB124 in various cancer models, including hepatocellular carcinoma and certain types of lymphomas.[6] Its efficacy is generally higher in tumors that are highly glycolytic and express high levels of MCT4.[5]

Q3: What are the potential mechanisms by which cancer cells can develop resistance to VB124?

While direct clinical evidence of VB124 resistance is still emerging, based on preclinical studies and general principles of drug resistance in cancer, several mechanisms are plausible:

• Upregulation of alternative lactate transporters: Cancer cells may compensate for MCT4 inhibition by upregulating other monocarboxylate transporters, most notably MCT1.[1][7] MCT1 can also facilitate lactate efflux, thereby restoring the cell's ability to manage its acid load.

• Metabolic Reprogramming: Resistant cells might shift their metabolism away from glycolysis towards oxidative phosphorylation. This would reduce the production of lactic acid, making the cells less dependent on MCT4 for its export.[8][9][10][11]

• Enhanced intracellular pH buffering capacity: Cancer cells possess a variety of mechanisms to regulate their intracellular pH, including the Na+/H+ exchanger 1 (NHE1) and various bicarbonate transporters.[12][13][14][15] Upregulation of these alternative pH-regulating systems could counteract the acidifying effects of MCT4 inhibition.

• Alterations in the MCT4 transporter: Although not yet documented for VB124, mutations in the drug's target protein that prevent inhibitor binding are a common mechanism of acquired resistance to targeted therapies.

Q4: How can I experimentally determine if my cancer cell line has developed resistance to VB124?

The primary indicator of resistance is a decreased sensitivity to VB124. This can be quantified by a rightward shift in the dose-response curve and an increase in the half-maximal inhibitory concentration (IC50) value.

Troubleshooting Guide: Investigating VB124 Resistance

This guide provides a structured approach to identifying and characterizing potential mechanisms of VB124 resistance in your cancer cell line experiments.

Problem	Possible Cause	Recommended Action
Decreased sensitivity to VB124 (Increased IC50)	1. Upregulation of MCT1. 2. Metabolic switch to oxidative phosphorylation. 3. Increased activity of other pH regulators. 4. Altered MCT4 expression or function.	1. Assess MCT1 expression levels (qPCR, Western blot, Immunohistochemistry). 2. Perform metabolic flux analysis (e.g., Seahorse assay) to measure glycolysis and oxidative phosphorylation rates. 3. Evaluate the expression and activity of key pH regulators like NHE1. 4. Sequence the SLC16A3 gene (encoding MCT4) to check for mutations. Assess MCT4 protein levels and localization.
No change in intracellular lactate upon VB124 treatment in resistant cells	1. Compensatory lactate efflux via MCT1. 2. Reduced lactate production due to metabolic reprogramming.	1. Inhibit both MCT1 (e.g., with AZD3965) and MCT4 (with VB124) and measure intracellular lactate. A synergistic effect would suggest MCT1 compensation. 2. Measure extracellular lactate levels and glucose uptake to assess the rate of glycolysis.
Resistant cells maintain a stable intracellular pH despite VB124 treatment	1. Enhanced activity of alternative pH regulating mechanisms.	1. Inhibit key alternative pH regulators (e.g., using specific inhibitors for NHE1) in combination with VB124 and monitor intracellular pH. A significant drop in pHi would indicate the involvement of these alternative mechanisms.

Experimental Protocols

Generation of VB124-Resistant Cancer Cell Lines

A common method for developing drug-resistant cell lines is through continuous exposure to escalating concentrations of the drug.

Materials:

• Parental cancer cell line of interest

• VB124

• Complete cell culture medium

• 96-well plates

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo)

Protocol:

• Determine the initial IC50 of VB124: Culture the parental cells in a 96-well plate and treat with a range of VB124 concentrations for 72 hours. Determine the IC50 value using a cell viability assay.

• Initial chronic treatment: Culture the parental cells in a low concentration of VB124 (e.g., IC10 or IC20).

• Dose escalation: Once the cells have adapted and are proliferating at a normal rate, gradually increase the concentration of VB124 in the culture medium. This is typically done in a stepwise manner, allowing the cells to recover and resume proliferation at each new concentration.

• Establishment of resistant clones: After several months of continuous culture with increasing VB124 concentrations, isolate and expand single-cell clones.

• Characterize the resistant phenotype: Confirm the resistance by determining the new IC50 of VB124 for the resistant clones and compare it to the parental cell line. A significant increase in the IC50 value indicates the development of resistance.

Lactate Export Assay

This assay measures the rate of lactate efflux from cells.

Materials:

• Parental and VB124-resistant cells

• Glucose-free and serum-free medium

• Lactate assay kit

• VB124 and other inhibitors as needed

Protocol:

• Seed an equal number of parental and resistant cells in multi-well plates and allow them to adhere overnight.

• Wash the cells with glucose-free medium.

• Incubate the cells in glucose-free medium containing your test compounds (e.g., VB124) for a specified period.

• Add a high concentration of glucose to initiate glycolysis and lactate production.

• Collect aliquots of the extracellular medium at different time points (e.g., 0, 15, 30, 60 minutes).

• Measure the lactate concentration in the collected media using a lactate assay kit according to the manufacturer's instructions.

• Normalize the lactate concentration to the cell number or total protein content.

Intracellular pH Measurement

Intracellular pH can be measured using pH-sensitive fluorescent dyes.

Materials:

• Parental and VB124-resistant cells

• pH-sensitive fluorescent dye (e.g., BCECF-AM)

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescence plate reader or microscope

Protocol:

• Load the cells with the pH-sensitive dye according to the manufacturer's protocol.

• Wash the cells to remove excess dye.

• Incubate the cells in HBSS with or without VB124.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Calibrate the fluorescence signal to pH values using a standard curve generated with buffers of known pH in the presence of a proton ionophore like nigericin.

Data Presentation

Table 1: Hypothetical IC50 Values for VB124 in Parental and Resistant Cell Lines

Cell Line	VB124 IC50 (µM)	Fold Resistance
Parental Cancer Cell Line	0.5	1
VB124-Resistant Clone 1	5.2	10.4
VB124-Resistant Clone 2	8.9	17.8

Table 2: Hypothetical Lactate Export Rates in Parental and Resistant Cell Lines

Cell Line	Treatment	Lactate Export Rate (nmol/min/10^6 cells)
Parental	Vehicle	10.2
Parental	VB124 (1 µM)	2.1
VB124-Resistant	Vehicle	9.8
VB124-Resistant	VB124 (1 µM)	7.5
VB124-Resistant	VB124 (1 µM) + AZD3965 (1 µM)	2.5

Visualizations

Caption: VB124 mechanism of action and potential resistance pathways.

Caption: Workflow for investigating VB124 resistance mechanisms.

Caption: Troubleshooting logic for decreased VB124 sensitivity.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. mdpi.com [mdpi.com]
• 3. Inhibition of monocarboxylate transporters (MCT) 1 and 4 reduces exercise capacity in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring monocarboxylate transporter inhibition for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional heterogeneity of MCT1 and MCT4 in metabolic reprogramming affects osteosarcoma growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. An overview of MCT1 and MCT4 in GBM: small molecule transporters with large implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic Reprogramming: A Crucial Contributor to Anticancer Drug Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Relationship between metabolic reprogramming and drug resistance in breast cancer [frontiersin.org]
• 10. Metabolic reprogramming and therapeutic resistance in primary and metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. pH sensing and regulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Association between pH regulation of the tumor microenvironment and immunological state - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medizin.uni-muenster.de [medizin.uni-muenster.de]

Technical Support Center: Interpreting OCR Changes After VB124 Treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret changes in cellular oxygen consumption rate (OCR) following treatment with the hypothetical compound VB124. The guidance is based on established principles of mitochondrial function assessment.

Frequently Asked Questions (FAQs)

Q1: What is the primary cellular process measured by the oxygen consumption rate (OCR)? A1: The oxygen consumption rate is a key indicator of mitochondrial respiration.[1][2] It directly measures the rate at which cells consume oxygen to produce ATP, the primary energy currency of the cell, through the process of oxidative phosphorylation.

Q2: I observed a significant decrease in basal OCR after treating my cells with VB124. What does this suggest? A2: A decrease in basal respiration indicates that VB124 is reducing the baseline energetic demand of the cell or is directly inhibiting mitochondrial activity.[1] This could be due to inhibition of the electron transport chain (ETC), reduced substrate availability, or a general cytotoxic effect leading to lower metabolic activity.

Q3: My experiment shows that VB124 treatment lowers the maximal respiration rate. What is the implication? A3: Maximal respiration, induced by an uncoupling agent like FCCP, reflects the maximum capacity of the electron transport chain.[2][3] A decrease in this parameter after VB124 treatment suggests that the compound may be limiting the ETC's ability to function at its full potential, possibly by inhibiting one of the respiratory complexes or disrupting the mitochondrial membrane potential.

Q4: What does it mean if VB124 treatment increases the proton leak? A4: Proton leak refers to protons re-entering the mitochondrial matrix without generating ATP. An increase in proton leak, observed as OCR that persists after inhibiting ATP synthase with oligomycin, can be a sign of mitochondrial damage or an uncoupling effect caused by VB124.[1][2]

Q5: How do I interpret a change in the spare respiratory capacity after VB124 exposure? A5: Spare respiratory capacity is the difference between maximal and basal respiration and represents the cell's ability to respond to increased energy demand.[2] A decrease caused by VB124 suggests the cells have a reduced capacity to handle metabolic stress, making them more vulnerable to damage. Conversely, an increase might indicate a protective or efficiency-enhancing effect, which is less common for inhibitory compounds.

Troubleshooting Guide

This guide addresses common technical issues encountered during OCR measurement experiments involving compounds like VB124.

Issue	Potential Cause(s)	Recommended Solution(s)
High Well-to-Well Variability in OCR Readings	1. Inconsistent cell seeding density.[4] 2. "Edge effects" in the microplate leading to evaporation and temperature gradients.[5] 3. Pipetting errors during compound injection. 4. Cell health issues (e.g., contamination, high passage number).[5]	1. Ensure a single-cell suspension and careful counting before plating. Perform a cell density optimization experiment. 2. Avoid using the outermost wells of the plate; fill them with media or sterile water instead.[5] 3. Use loading guides for injection ports and visually inspect for even loading.[6] 4. Regularly check cell cultures for mycoplasma. Use low-passage cells for experiments.
Low Basal OCR Across All Wells (Control & Treated)	1. Insufficient number of cells seeded. 2. Cells are unhealthy or have low metabolic activity. 3. Assay medium is missing critical substrates (e.g., glucose, pyruvate, glutamine).[7][8]	1. Increase the cell seeding density. 2. Ensure cells are in the logarithmic growth phase and visually inspect for normal morphology before the assay. 3. Double-check the composition and pH of the assay medium to ensure it is properly supplemented.[8]
Poor or No Response to FCCP Injection	1. FCCP concentration is suboptimal (either too low for maximal uncoupling or too high, causing toxicity).[9] 2. Cells are already stressed or damaged, operating at their maximum capacity under basal conditions. 3. Incorrect FCCP preparation or degradation.	1. Perform an FCCP titration experiment to determine the optimal concentration for your specific cell type and density.[2][9] 2. Check cell health and basal OCR. If basal is already very high, investigate potential stressors in your culture conditions. 3. Prepare FCCP fresh and protect it from light.
OCR Does Not Return to Baseline After Rotenone/Antimycin A Injection	1. This is expected; the remaining OCR is due to non-mitochondrial oxygen consumption.[2] 2. Incomplete inhibition of the ETC.	1. Subtract this non-mitochondrial respiration value from all other measurements (basal, ATP-linked, maximal) for accurate mitochondrial respiration data.[1] 2. Ensure the correct concentration of inhibitors is used and that they were injected properly.

Experimental Protocols

Key Mitochondrial Function Parameters

The following parameters are typically measured in a mitochondrial stress test to characterize the effects of a compound like VB124.

Parameter	Description	Calculation
Basal Respiration	The baseline oxygen consumption, representing the cell's energetic demand under normal conditions.[1][10]	(Last rate measurement before first injection) - (Non-Mitochondrial Respiration)
ATP-Linked Respiration	The portion of basal respiration used for ATP synthesis by ATP synthase.[2][10]	(Last rate measurement before Oligomycin injection) - (Minimum rate measurement after Oligomycin injection)
Proton Leak	The portion of basal respiration not coupled to ATP synthesis, often related to mitochondrial uncoupling or damage.[1][10]	(Minimum rate measurement after Oligomycin injection) - (Non-Mitochondrial Respiration)
Maximal Respiration	The maximum OCR achieved after adding an uncoupler like FCCP, indicating the upper limit of ETC function.[3][10]	(Maximum rate measurement after FCCP injection) - (Non-Mitochondrial Respiration)
Spare Respiratory Capacity	The difference between maximal and basal respiration, representing the cell's ability to respond to energetic stress.[2][3]	(Maximal Respiration) - (Basal Respiration)
Non-Mitochondrial Respiration	Oxygen consumption from cellular processes outside of the mitochondria.[3]	Minimum rate measurement after Rotenone/Antimycin A injection

Standard Protocol: Seahorse XF Cell Mito Stress Test

This protocol outlines the standard procedure for assessing mitochondrial function using an Agilent Seahorse XF Analyzer.[1][2][7]

Materials:

• Seeded Seahorse XF Cell Culture Microplate

• Hydrated Seahorse XF Sensor Cartridge

• Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine), warmed to 37°C, pH 7.4[7][8]

• Mito Stress Test compounds: Oligomycin, FCCP, Rotenone/Antimycin A, and VB124 (or vehicle control)

• Seahorse XF Analyzer

Procedure:

• Day Before Assay:

  • Seed cells in a Seahorse XF microplate at an optimized density and incubate overnight.

  • Hydrate the sensor cartridge by adding 200 µL of Seahorse XF Calibrant to each well of a utility plate and placing the sensor cartridge on top. Incubate overnight at 37°C in a non-CO2 incubator.[6]

• Day of Assay:

  • Prepare the assay medium by warming it to 37°C and adjusting the pH to 7.4.

  • Remove growth medium from the cell plate, wash once with warmed assay medium, and add the final volume of assay medium.

  • Place the cell plate in a 37°C non-CO2 incubator for 45-60 minutes.

  • Prepare stock solutions of VB124 and the Mito Stress Test compounds (Oligomycin, FCCP, Rotenone/Antimycin A) at the desired final concentrations in the assay medium.

  • Load the compounds into the appropriate injection ports of the hydrated sensor cartridge. Port A is typically used for the experimental compound (VB124) or vehicle, followed by Oligomycin, FCCP, and Rotenone/Antimycin A in subsequent ports for a standard Mito Stress Test.

  • Calibrate the Seahorse XF Analyzer with the sensor cartridge.

  • After calibration, replace the utility plate with your cell plate and start the assay. The instrument will measure OCR in real-time before and after the injection of each compound.

Visualizations

Potential Mechanism of VB124 Action

The following diagram illustrates potential points within the mitochondrial electron transport chain (ETC) where a hypothetical compound like VB124 might act to alter oxygen consumption.

Caption: Potential inhibition points of VB124 on the ETC.

Experimental Workflow for OCR Measurement

This diagram outlines the typical workflow for assessing the impact of VB124 on cellular respiration.

Caption: Standard workflow for a cell-based OCR assay.

Troubleshooting Logic for OCR Experiments

This decision tree provides a logical path for troubleshooting unexpected results in OCR experiments.

Caption: Decision tree for troubleshooting OCR data.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Measurement of mitochondrial respiration in adherent cells by Seahorse XF96 Cell Mito Stress Test - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. content.protocols.io [content.protocols.io]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]

VB124 stability in stock solutions at -20°C

This technical support center provides guidance on the stability of VB124 in stock solutions, along with troubleshooting advice and experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for VB124 stock solutions?

A1: The recommended storage temperature for VB124 stock solutions is -20°C or -80°C to ensure stability. However, the duration of stable storage at -20°C varies among suppliers. To minimize degradation, it is best to prepare fresh solutions for each experiment or to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][2]

Q2: How long can I store a VB124 stock solution at -20°C?

A2: There are conflicting recommendations regarding the long-term stability of VB124 stock solutions at -20°C. Some suppliers suggest that the solution is stable for up to one year, while others recommend a much shorter storage period of one month.[1][2][3] For critical experiments, it is advisable to use a freshly prepared stock solution or one that has been stored for a shorter duration.

Q3: What is the best solvent to use for preparing VB124 stock solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing VB124 stock solutions.[2][4] It is recommended to use fresh, high-quality DMSO, as moisture-absorbing DMSO can reduce the solubility of the compound.[2]

Q4: My VB124 solution appears to have precipitated after storage at -20°C. What should I do?

A4: Precipitation of a compound from a stock solution upon storage can be due to poor solubility or degradation of the compound into an insoluble product.[5] If you observe a precipitate, it is recommended to prepare a fresh stock solution. To improve solubility, you can try preparing a more dilute stock solution or using a different solvent with higher solubilizing power.[5] Sonication may also aid in the dissolution of VB124.[4]

Stability of VB124 Stock Solutions

The stability of VB124 in a DMSO stock solution at -20°C can vary. The following table summarizes the storage recommendations from various suppliers.

Supplier	Recommended Storage Temperature (°C)	Recommended Storage Duration
MedchemExpress	-20	1 year[1]
TargetMol	-80	1 year[4]
Selleck Chemicals	-20	1 month[2]
InvivoChem	-20	1 month[3]

Note: For optimal results and to ensure the integrity of your experiments, it is highly recommended to prepare fresh stock solutions or to conduct your own stability assessment if long-term storage at -20°C is necessary.

Experimental Protocols

Protocol for Assessing the Stability of VB124 Stock Solution

This protocol outlines a general method to evaluate the chemical stability of a VB124 stock solution over time using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Preparation of Initial Sample (T=0):

  • Prepare a fresh stock solution of VB124 in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).

  • Immediately take an aliquot of this solution for analysis.

  • Dilute the aliquot in an appropriate mobile phase to a suitable concentration for HPLC or LC-MS analysis. This will serve as your baseline (T=0) measurement.

• Storage of Stock Solution:

  • Aliquot the remaining stock solution into several small, tightly sealed vials to avoid repeated freeze-thaw cycles.

  • Store these aliquots at -20°C.

• Preparation of Time-Point Samples:

  • At designated time points (e.g., 1 week, 2 weeks, 1 month, 3 months, etc.), remove one aliquot from storage.

  • Allow the aliquot to thaw completely and come to room temperature.

  • Prepare a sample for analysis by diluting it in the same manner as the T=0 sample.

• Analysis:

  • Analyze the T=0 and time-point samples by HPLC or LC-MS.

  • Monitor for any decrease in the peak area of the parent VB124 compound and the appearance of new peaks, which would indicate degradation.

• Data Interpretation:

  • Calculate the percentage of VB124 remaining at each time point relative to the T=0 sample. This will provide a quantitative measure of the compound's stability under the tested storage conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Loss of compound activity in a cell-based assay	- Degradation of VB124 in the stock solution or culture medium.- Adsorption to plasticware.- Poor cell permeability.	- Assess the stability of VB124 in your specific culture medium.[5]- Use low-binding plates.[5]- Prepare fresh solutions for each experiment.[5]
Precipitate forms in the stock solution upon storage	- Poor solubility of VB124.- Degradation of VB124 to an insoluble product.	- Prepare a more dilute stock solution.[5]- Use a different solvent with higher solubilizing power.[5]- Analyze the precipitate to determine if it is the parent compound or a degradant.[5]
Inconsistent results between experiments	- Inconsistent solution preparation.- Variable storage times or conditions of solutions.	- Standardize the protocol for solution preparation.[5]- Prepare fresh solutions for each experiment or adhere to strict storage guidelines.[5]
Appearance of new peaks in HPLC/LC-MS analysis over time	- Degradation of VB124.	- Identify the degradation products to understand the degradation pathway.[5]- Implement strategies to mitigate the specific degradation mechanism (e.g., adjust pH, add antioxidants if applicable).[5]

Visualizations

Caption: Workflow for assessing the stability of VB124 stock solutions.

Caption: Troubleshooting logic for inconsistent results with VB124.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. VB124 | MCT | 230186-18-0 | Invivochem [invivochem.com]
• 4. VB124 | MCT4 Inhibitor | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: In Vivo Delivery of VB124, a Small Molecule MCT4 Inhibitor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the small molecule inhibitor VB124 in in vivo experiments. VB124 is a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4), a key protein involved in lactate (B86563) transport, particularly in glycolytic cells.[1] Proper in vivo delivery is critical for achieving desired therapeutic effects and obtaining reliable experimental data.

Troubleshooting Guide

This guide addresses common issues encountered during the in vivo administration of VB124.

Observed Problem	Potential Cause	Suggested Solution
Lack of therapeutic efficacy in vivo despite in vitro potency	Poor Bioavailability: The compound may have low solubility, poor absorption from the administration site, or rapid metabolism.	- Optimize Formulation: Prepare a fresh formulation before each use. Consider using a suspension for oral or intraperitoneal administration. A common formulation involves dissolving VB124 in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] - Select Appropriate Route of Administration: For small molecules like VB124, oral gavage and intraperitoneal injection are common routes.[1][2] The choice of route can significantly impact bioavailability. - Verify Compound Integrity: Ensure the compound has been stored correctly (e.g., at -20°C or -80°C) to prevent degradation.[1]
Suboptimal Dosing: The administered dose may be too low to achieve a therapeutic concentration at the target site.	- Dose Escalation Study: Conduct a pilot study with a range of doses to determine the optimal therapeutic dose. In mice, VB124 has been administered at doses ranging from 10 mg/kg/day (intraperitoneal) to 30 mg/kg/day (oral gavage).[2][3] - Review Literature: Consult published studies for effective dose ranges of VB124 or similar MCT4 inhibitors in comparable animal models.
High variability in experimental results between animals	Inconsistent Formulation: The compound may not be uniformly suspended in the vehicle, leading to inconsistent dosing.	- Ensure Homogeneous Suspension: Thoroughly vortex or sonicate the formulation before each administration to ensure a uniform suspension. Prepare the formulation fresh daily.[1]
Improper Administration Technique: Inconsistent administration technique can lead to variability in absorption.	- Standardize Procedures: Ensure all personnel are trained and follow a standardized protocol for the chosen administration route. For oral gavage, ensure proper placement of the gavage needle. For intraperitoneal injections, ensure the injection is into the peritoneal cavity and not into other organs.
Adverse effects or toxicity observed in animals	Vehicle Toxicity: The vehicle used to dissolve or suspend VB124 may be causing toxicity at the administered volume.	- Reduce Vehicle Concentration: If possible, decrease the concentration of solvents like DMSO in the final formulation. - Conduct Vehicle-Only Control: Always include a control group that receives only the vehicle to distinguish between compound- and vehicle-related toxicity.
Compound Toxicity: The administered dose may be too high, leading to off-target effects.	- Dose Reduction: If toxicity is observed, reduce the dose or the frequency of administration. - Monitor Animal Health: Closely monitor animals for signs of toxicity, such as weight loss, changes in behavior, or signs of distress. VB124 administered at 30 mg/kg twice daily for 180 days showed no overt toxicities in mice.[1]

Frequently Asked Questions (FAQs)

1. What is VB124 and what is its mechanism of action?

VB124 is a potent and selective small molecule inhibitor of Monocarboxylate Transporter 4 (MCT4).[1] MCT4 is a protein responsible for transporting lactate and a proton out of cells. In many cancer cells, which exhibit high rates of glycolysis (the Warburg effect), MCT4 plays a crucial role in preventing the toxic buildup of intracellular lactate and maintaining a favorable pH for continued energy production. By inhibiting MCT4, VB124 blocks lactate efflux, leading to intracellular acidification and metabolic stress, which can suppress tumor growth and enhance the efficacy of other therapies like immunotherapy.[3][4]

2. What is the recommended formulation for in vivo delivery of VB124?

A commonly used formulation for VB124 for both oral and intraperitoneal administration is a suspension. A typical protocol involves creating a stock solution in DMSO and then diluting it with other vehicles like PEG300, Tween-80, and saline. For example, a 2.5 mg/mL suspended solution can be prepared with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] It is crucial to ensure the final solution is well-mixed, often requiring sonication.[1]

3. What are the recommended routes of administration for VB124 in vivo?

VB124 has been successfully administered in mice via oral gavage and intraperitoneal injection.[1][2] The choice of administration route will depend on the experimental design and the desired pharmacokinetic profile.

4. What is a typical dosage for VB124 in mice?

Published studies have used varying doses of VB124 in mice. For example, a dose of 10 mg/kg/day administered via intraperitoneal injection has been used to study its effects on diabetic cardiomyopathy.[2] In a separate study, 30 mg/kg administered once daily via oral gavage was used in a model of pulmonary fibrosis.[5] It is recommended to perform a dose-response study to determine the optimal dose for your specific model and research question.

5. How should VB124 be stored?

For long-term storage, VB124 should be stored as a solid at -20°C or -80°C.[1] Stock solutions are typically prepared in DMSO and can be stored at -20°C for shorter periods. Working solutions for in vivo experiments should be prepared fresh daily to ensure stability and prevent precipitation.[1]

Data Presentation

In Vivo Dosing of VB124 in Mice

Animal Model	Dose	Route of Administration	Frequency	Study Focus	Reference
C57BL/6J Mice	30 mg/kg	Oral gavage	Daily for 28 days	Isoproterenol-induced cardiac hypertrophy	[1]
C57BL/6J Mice	30 mg/kg	Oral gavage	Twice daily for 180 days	Long-term toxicity	[1]
Leprdb Mice	10 mg/kg	Intraperitoneal injection	Daily for 4 weeks	Type 2 diabetic cardiomyopathy	[2]
C57BL/6J Mice	30 mg/kg	Oral gavage	Daily for 14 days	Bleomycin-induced pulmonary fibrosis	[5]
Immunocompetent Mice	Not specified	Pharmacological inhibition	Not specified	Hepatocellular carcinoma immunotherapy	[3][4]

Representative Pharmacokinetic Parameters of a Small Molecule Inhibitor (Illustrative)

Disclaimer: Specific, publicly available pharmacokinetic data for VB124 (e.g., Cmax, Tmax, t1/2, AUC) is limited. The following table provides an illustrative example of pharmacokinetic parameters for a different small molecule inhibitor (AZD3965, an MCT1 inhibitor) in mice to demonstrate the type of data that should be considered. This data should not be directly extrapolated to VB124.

Parameter	Value (for AZD3965 at 100 mg/kg oral dose)	Description
Cmax	~10,000 ng/mL	Maximum plasma concentration
Tmax	~1 hour	Time to reach maximum plasma concentration
t1/2 (half-life)	~4 hours	Time for plasma concentration to reduce by half
AUC (0-24h)	~40,000 ng*h/mL	Area under the concentration-time curve over 24 hours

Experimental Protocols

Protocol: In Vivo Efficacy Study of VB124 in a Xenograft Mouse Model

1. Animal Model and Tumor Implantation

• Use immunodeficient mice (e.g., NOD-SCID or NSG) for xenograft studies.

• Culture a cancer cell line with known high MCT4 expression.

• Subcutaneously inject a suspension of tumor cells (e.g., 1 x 10^6 cells in 100 µL of PBS/Matrigel) into the flank of each mouse.

• Monitor tumor growth regularly using calipers.

2. Animal Grouping and Randomization

• Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Typical groups include:

  • Vehicle control

  • VB124 treatment group(s) (e.g., different dose levels)

  • Positive control (a standard-of-care therapeutic, if applicable)

3. VB124 Formulation and Administration

• Prepare the VB124 formulation fresh daily. A common formulation is a suspension in 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

• Administer VB124 to the treatment groups via the chosen route (e.g., oral gavage or intraperitoneal injection) at the predetermined dose and schedule.

• Administer an equal volume of the vehicle to the control group.

4. Monitoring and Data Collection

• Measure tumor volume and body weight 2-3 times per week.

• Monitor the general health and behavior of the animals daily.

• At the end of the study, collect blood samples for pharmacokinetic analysis (optional).

• Euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., histology, western blotting, metabolomics).

5. Data Analysis

• Calculate tumor growth inhibition for the VB124 treatment groups compared to the vehicle control group.

• Analyze changes in body weight to assess toxicity.

• Perform statistical analysis to determine the significance of the observed effects.

Visualizations

Caption: MCT4 signaling pathway in a cancer cell exhibiting the Warburg effect.

Caption: General experimental workflow for an in vivo efficacy study.

Caption: Troubleshooting decision tree for poor in vivo efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: VB124 and Cellular Redox Balance

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the selective Monocarboxylate Transporter 4 (MCT4) inhibitor, VB124. The focus is on understanding and mitigating changes in cellular redox balance that may be induced by this compound.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving VB124 and provides actionable solutions.

Problem 1: Inconsistent or Unexpected Changes in Reactive Oxygen Species (ROS) Levels

Symptoms:

• Variability in ROS measurements between experiments.

• Contradictory results compared to published literature (some studies report a decrease in ROS, while your results show an increase or no change).[1][2][3]

Possible Causes:

• Cell-type specific metabolic differences: The effect of MCT4 inhibition on redox balance is highly dependent on the metabolic phenotype of the cells being studied.

• Off-target effects at high concentrations: While VB124 is selective for MCT4, very high concentrations might have unintended effects.[4]

• Experimental conditions: Assay conditions, such as the type of ROS probe used and the timing of the measurement, can significantly influence the results.

Solutions:

• Confirm MCT4 Expression and Activity: Before proceeding, verify that your cell model expresses MCT4 and that it is active in lactate (B86563) transport.

• Optimize VB124 Concentration: Perform a dose-response curve to identify the optimal concentration of VB124 that inhibits lactate transport without causing overt cytotoxicity.

• Use Multiple ROS Probes: Different ROS probes detect different reactive species. Using a panel of probes (e.g., CellROX for total ROS, MitoSOX for mitochondrial superoxide) can provide a more comprehensive picture of the redox state.[1]

• Time-Course Experiments: Measure ROS at different time points after VB124 treatment to capture the dynamic nature of redox changes.

• Control for Basal Oxidative Stress: Ensure that your baseline cell culture conditions are not inducing oxidative stress, which could mask the effects of VB124.

Problem 2: Evidence of Cellular Stress Despite a Decrease in Total ROS

Symptoms:

• Decreased cell viability or proliferation.

• Activation of stress-related signaling pathways (e.g., p38 MAPK, JNK).

• Observed decrease in total ROS, but signs of cellular dysfunction persist.

Possible Causes:

• Disruption of the NADPH/NADP+ Ratio: VB124 has been reported to decrease the NADPH/NADP+ ratio in some cells.[1] NADPH is a critical reducing equivalent for antioxidant enzymes like glutathione (B108866) reductase. A decrease in this ratio can impair the cell's ability to combat oxidative stress, even if total ROS levels are not elevated.

• Alterations in other redox couples: Changes in the NADH/NAD+ and GSH/GSSG ratios can also contribute to cellular stress.

Solutions:

• Measure NADPH/NADP+ Ratio: Directly assess the NADPH/NADP+ ratio using a commercially available assay kit.

• Assess Glutathione Status: Measure the ratio of reduced glutathione (GSH) to oxidized glutathione (GSSG). A decrease in this ratio is indicative of oxidative stress.

• Supplement with N-acetylcysteine (NAC): NAC is a precursor to glutathione and can help replenish cellular antioxidant capacity.

• Activate the Nrf2 Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response.[5][6] Consider using a known Nrf2 activator (e.g., sulforaphane) as a positive control to see if it can rescue the stress phenotype. While direct links between VB124 and Nrf2 are not established, this pathway is central to cellular antioxidant defense.[7][8][9]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which VB124 influences cellular redox balance?

A1: VB124 is a selective inhibitor of Monocarboxylate Transporter 4 (MCT4), which is responsible for exporting lactate out of cells.[4][10][11] By blocking MCT4, VB124 causes an intracellular accumulation of lactate.[1] This accumulation can lead to an increase in the intracellular NADH/NAD+ ratio.[1] The alteration of this key redox couple can, in turn, influence the production of reactive oxygen species (ROS) and the overall redox state of the cell.

Q2: Does VB124 always decrease oxidative stress?

A2: Not necessarily. While several studies have reported that VB124 treatment leads to a reduction in total ROS levels and protects against oxidative stress-induced injury[1][2][3][12], its effect can be context-dependent. One study noted that while total ROS was reduced, the NADPH/NADP+ ratio also decreased in cells treated with VB124 under certain conditions.[1] A lower NADPH/NADP+ ratio can compromise the cell's antioxidant defense system, potentially making it more vulnerable to oxidative insults.

Q3: How can I accurately measure the changes in redox balance induced by VB124?

A3: A comprehensive assessment of redox balance requires multiple measurements. We recommend the following:

• Quantification of ROS: Use fluorescent probes like CellROX for total ROS and MitoSOX for mitochondrial superoxide (B77818).[1]

• Measurement of Key Redox Ratios: Utilize commercially available kits to determine the ratios of NADH/NAD+, NADPH/NADP+, and GSH/GSSG.

• Assessment of Antioxidant Enzyme Activity: Measure the activity of key antioxidant enzymes such as superoxide dismutase (SOD), catalase, and glutathione peroxidase.

Q4: Are there any known downstream signaling pathways affected by VB124-induced redox changes?

A4: The immediate downstream effect of VB124 is the alteration of intracellular lactate and the NADH/NAD+ ratio.[1] Changes in redox balance are known to influence a multitude of signaling pathways. For example, ROS can modulate the activity of redox-sensitive transcription factors like NF-κB.[10] Furthermore, the Nrf2 signaling pathway, a crucial regulator of antioxidant gene expression, is activated by oxidative stress.[5][7] While direct modulation of the Nrf2 pathway by VB124 has not been explicitly demonstrated, it is a plausible downstream consequence of altered redox homeostasis.

Data Presentation

Table 1: Summary of VB124's Effects on Redox Parameters (from literature)

Parameter	Observed Effect	Cell Type/Model	Reference
Total ROS	Decrease	IPF lung fibroblasts	[1]
Decrease	Hearts of Leprdb mice	[2]
Decrease	Adult mouse cardiomyocytes	[3]
Mitochondrial Superoxide	No change	IPF lung fibroblasts	[1]
NADH/NAD+ Ratio	Increase	IPF lung fibroblasts	[1]
NADPH/NADP+ Ratio	Decrease	TGFβ-treated lung fibroblasts	[1]

Experimental Protocols

Protocol 1: Measurement of Intracellular ROS using CellROX Green

• Cell Plating: Plate cells in a 96-well black, clear-bottom plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• VB124 Treatment: Treat cells with the desired concentration of VB124 for the specified duration. Include a vehicle control (e.g., DMSO).

• CellROX Green Loading: Remove the treatment media and wash the cells once with PBS. Add 100 µL of pre-warmed PBS containing 5 µM CellROX Green to each well.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Washing: Remove the CellROX Green solution and wash the cells three times with PBS.

• Fluorescence Measurement: Add 100 µL of PBS to each well and measure the fluorescence intensity using a microplate reader with excitation/emission wavelengths of ~485/520 nm.

• Data Analysis: Normalize the fluorescence intensity of the VB124-treated wells to the vehicle control.

Mandatory Visualizations

Caption: VB124 inhibits MCT4, leading to altered intracellular redox balance.

Caption: Workflow for assessing and mitigating VB124-induced redox changes.

References

• 1. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Targeting Nrf2 signaling pathway: new therapeutic strategy for cardiovascular diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Targeting the Nrf2 pathway against cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Monocarboxylate Transporter-1 (MCT1)-Mediated Lactate Uptake Protects Pancreatic Adenocarcinoma Cells from Oxidative Stress during Glutamine Scarcity Thereby Promoting Resistance against Inhibitors of Glutamine Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Crosstalk between the mTOR and Nrf2/ARE signaling pathways as a target in the improvement of long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The H+ Transporter SLC4A11: Roles in Metabolism, Oxidative Stress and Mitochondrial Uncoupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Role of Monocarboxylate Transporters in Drug Delivery to the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Monocarboxylate transporter 4 protects against myocardial ischemia/reperfusion injury by inducing oxidative phosphorylation/glycolysis interconversion and inhibiting oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing VB124 Treatment Duration

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing the treatment duration of VB124 in pre-clinical experiments. The following frequently asked questions (FAQs) and troubleshooting guides are designed to directly address specific issues you might encounter.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for determining the optimal treatment duration for VB124?

A: The ideal starting point for determining the optimal treatment duration for VB124 depends on its mechanism of action and the experimental question.[1] A literature search on similar compounds or pathways can provide an initial estimate.[2] However, a time-course experiment is essential to empirically determine the optimal duration for your specific cell model and endpoint.[2] For assessing functional consequences like protein phosphorylation, shorter time points (minutes to hours) may be sufficient.[1] For effects on protein expression, longer treatments (e.g., 24, 48, 72 hours) are typically necessary.[1]

Q2: My cell viability results are inconsistent across different VB124 treatment durations. What could be the cause?

A: Inconsistent cell viability results can stem from several factors. Technical variability, such as inconsistent pipetting or uneven cell seeding density, is a common culprit.[3] Biological variability, including high cell passage number leading to genetic drift or inconsistent cell culture conditions, can also significantly impact results.[3] Additionally, for dye reduction assays like MTT, the incubation time of the reagent itself can influence the outcome.[4] It is also crucial to ensure that VB124 is stable in your culture medium over the entire treatment period.[2]

Q3: How do I know if the observed effect at a specific time point is due to VB124 or its solvent (e.g., DMSO)?

A: A vehicle control is an essential component of any drug treatment experiment.[2] This control consists of cells treated with the same volume of the solvent used to dissolve VB124 (e.g., DMSO) as the experimental group.[2] By comparing the results of the VB124-treated group to the vehicle-treated group, you can be confident that the observed effects are due to the drug itself and not the solvent.[2]

Q4: Can the optimal treatment duration of VB124 vary between different cell lines?

A: Yes, the optimal treatment duration can be highly cell line-specific.[5] This variability can be due to differences in the expression of the drug target, metabolic rates, or the activity of specific signaling pathways.[6] Therefore, it is crucial to optimize the treatment duration for each cell line used in your studies.[7]

Q5: I am not observing the expected downstream effect of VB124 on my target protein via Western blot after a 24-hour treatment. Should I increase the duration?

A: While increasing the treatment duration is a possibility, there are other factors to consider. First, confirm that your VB124 stock is active and properly prepared. Then, consider running a time-course experiment with both shorter and longer time points (e.g., 6, 12, 24, 48 hours) to capture the dynamics of the protein expression.[1] The peak effect may occur earlier or later than 24 hours. Also, ensure that the protein extraction and Western blot protocols are optimized for your target protein.[8]

Troubleshooting Guides

Issue: High Variability in Time-Course Experiments

High variability in time-course experiments can obscure the true effect of VB124. Follow this guide to troubleshoot and minimize variability.

Table 1: Troubleshooting High Variability in Time-Course Experiments

Potential Cause	Troubleshooting Steps	Rationale
Inconsistent Cell Seeding	1. Ensure a single-cell suspension before seeding. 2. Gently rock the plate in a cross pattern after seeding for even distribution.[3] 3. Allow cells to adhere for a consistent period (e.g., 24 hours) before treatment.[3]	Minor variations in initial cell numbers can lead to significant differences in cell density and drug response over time.[3]
Edge Effects	1. Avoid using the outer wells of the microplate. 2. Fill the outer wells with sterile PBS or media to maintain humidity.[3]	Peripheral wells are prone to evaporation, which can alter media and drug concentrations.[3]
Inaccurate Drug Dilutions	1. Ensure VB124 is fully dissolved in the solvent. 2. Use calibrated pipettes for serial dilutions.[3] 3. Prepare fresh dilutions for each experiment.	Inaccurate concentrations will lead to inconsistent biological effects.[6]
Cell Culture Conditions	1. Use low-passage, authenticated cell lines.[3] 2. Maintain consistent media composition, serum batches, temperature, and CO2 levels.[3]	Changes in culture conditions can alter cellular physiology and response to treatment.
Experimental Design	1. Include a sufficient number of technical and biological replicates.[7] 2. Randomize the layout of treatments on the plate.	Replicates increase statistical confidence, while randomization minimizes systematic error.

Logical Workflow for Troubleshooting Variability:

Caption: A logical workflow for troubleshooting inconsistent experimental results.

Issue: No Effect of VB124 Observed at Tested Durations

If you do not observe an effect of VB124 at your initially chosen time points, this guide can help you determine the next steps.

Table 2: Troubleshooting the Absence of a VB124 Effect

Potential Cause	Troubleshooting Steps	Rationale
Inappropriate Time Points	1. Conduct a broader time-course experiment (e.g., 1, 6, 12, 24, 48, 72 hours).[2] 2. Consider the known mechanism of action to predict response timing.[2]	The biological response to VB124 may be transient or delayed.
Suboptimal Drug Concentration	1. Perform a dose-response experiment at a fixed, optimal time point. 2. Ensure the concentration range spans several orders of magnitude around the expected IC50/EC50.[9]	The chosen concentration may be too low to elicit a response.
Drug Instability	1. Assess the stability of VB124 in your cell culture medium over the longest treatment duration.[2] 2. If unstable, consider replenishing the medium and drug at set intervals.	Degradation of VB124 will reduce its effective concentration over time.
Cell Model Insensitivity	1. Verify the expression of the VB124 target in your cell line. 2. Consider using a positive control compound known to elicit a response in your model system.	The chosen cell line may lack the necessary molecular machinery for VB124 to act upon.
Assay Interference	1. Run a control to determine if VB124 interferes with the assay readout itself (e.g., absorbance or fluorescence).[6]	The drug may be masking a true biological effect by interfering with the detection method.

Experimental Workflow for Optimizing Treatment Duration:

Caption: A workflow for determining the optimal treatment duration of VB124.

Experimental Protocols

Protocol 1: Time-Course Cell Viability Assay

This protocol is designed to determine the effect of VB124 on cell viability over a range of treatment durations.

• Cell Seeding:

  • Culture cells to approximately 80% confluency.[10]

  • Create a single-cell suspension and count the cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere for 24 hours.[11]

• VB124 Treatment:

  • Prepare serial dilutions of VB124 and a vehicle control.

  • For a time-course experiment where all wells are harvested simultaneously, add the drug at different times leading up to the harvest point.[12]

  • Alternatively, add the drug to all wells at the same time and perform the viability assay at different time points.[12]

• Cell Viability Assay (e.g., MTT):

  • At each time point, add MTT reagent to the wells and incubate according to the manufacturer's instructions.

  • Add solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[4]

  • Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Normalize the data to the vehicle control at each time point.

  • Plot cell viability (%) against treatment duration (hours).

Protocol 2: Time-Course Western Blot Analysis

This protocol allows for the analysis of target protein expression following VB124 treatment over time.

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat cells with the optimal concentration of VB124 for various durations (e.g., 0, 6, 12, 24, 48 hours).

• Protein Extraction:

  • At each time point, wash the cells with ice-cold PBS.[13]

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[13]

  • Scrape the cells and collect the lysate.

  • Centrifuge to pellet cell debris and collect the supernatant.[13]

  • Determine the protein concentration of each sample.

• SDS-PAGE and Protein Transfer:

  • Prepare protein samples with Laemmli buffer and heat at 95°C for 5 minutes.[14]

  • Load equal amounts of protein per lane on an SDS-PAGE gel.[8]

  • Perform electrophoresis to separate proteins by size.[8]

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.[8]

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[15]

  • Incubate the membrane with the primary antibody against the target protein overnight at 4°C.[14]

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Add an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.[14]

  • Analyze the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Signaling Pathway Visualization:

Caption: A simplified signaling pathway for VB124's mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. bitesizebio.com [bitesizebio.com]
• 3. benchchem.com [benchchem.com]
• 4. Cell viability assays | Abcam [abcam.com]
• 5. Optimizing the Therapeutic Window of Targeted Drugs in Oncology: Potency‐Guided First‐in‐Human Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Western Blot - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 10. assaygenie.com [assaygenie.com]
• 11. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bio-rad.com [bio-rad.com]
• 14. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 15. Western blot protocol | Abcam [abcam.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of MCT Inhibitors: VB124 versus AZD3965

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two prominent monocarboxylate transporter (MCT) inhibitors, VB124 and AZD3965. This document summarizes key experimental data, details methodologies for crucial experiments, and visualizes relevant biological pathways and workflows to aid in the evaluation of these compounds for preclinical and clinical research.

Monocarboxylate transporters, particularly MCT1 and MCT4, play a pivotal role in cancer cell metabolism by facilitating the transport of lactate (B86563), a key product of glycolysis. Inhibiting these transporters is a promising therapeutic strategy to disrupt tumor metabolism and growth. This guide focuses on a comparative analysis of VB124, a selective MCT4 inhibitor, and AZD3965, a selective MCT1 inhibitor.

Mechanism of Action and Cellular Effects

AZD3965 is a potent and selective inhibitor of MCT1, with some activity also reported against MCT2.[1][2] MCT1 is crucial for both the import and export of lactate in different cell types. In glycolytic tumor cells, MCT1 often functions to export lactate, and its inhibition by AZD3965 leads to intracellular lactate accumulation, feedback inhibition of glycolysis, and potential cytotoxic effects.[3] Conversely, in oxidative tumor cells that utilize lactate as a fuel source, MCT1 facilitates lactate import, and its inhibition can starve these cells of a key metabolite. A known resistance mechanism to AZD3965 is the expression of MCT4, which can compensate for the loss of MCT1-mediated lactate export.[3]

VB124 is a potent and selective inhibitor of MCT4.[4] MCT4 is primarily involved in the export of lactate from highly glycolytic cells, such as many cancer cells and stromal cells within the tumor microenvironment. Inhibition of MCT4 by VB124 specifically blocks this lactate efflux, leading to intracellular acidification and metabolic stress.[4] Due to its high selectivity, VB124 shows very little inhibitory activity against MCT1.[4]

Mechanism of MCT Inhibition by VB124 and AZD3965

Comparative Performance Data

The following tables summarize the available quantitative data for VB124 and AZD3965 from preclinical studies.

In Vitro Potency and Selectivity

Compound	Target	Assay	Cell Line	IC50 / Ki	Reference
AZD3965	MCT1	Lactate Efflux	Raji	5.12 nM	[2]
MCT1	Binding Affinity	Human MCT1	Ki = 1.6 nM	[3]
MCT1	Growth Inhibition	Raji	GI50 < 100 nM	[2]
MCT2	-	-	Active	[1][2]
MCT3/MCT4	Lactate Transport	INS1 expressing hMCT3/4	No inhibition at 10 µM	[2]
VB124	MCT4	Lactate Import	MDA-MB-231	8.6 nM	[4]
MCT4	Lactate Export	MDA-MB-231	19 nM	[4]
MCT1	Lactate Export	BT20	24 µM	[4]

In Vivo Efficacy

Compound	Cancer Model	Dosing	Outcome	Reference
AZD3965	Raji Burkitt's lymphoma xenograft	100 mg/kg, twice daily, oral	Significant tumor growth inhibition (85%) and increased tumor lactate.	[2]
COR-L103 SCLC xenograft	100 mg/kg, twice daily, oral	Significantly reduced tumor growth and increased intratumor lactate.	[5]
VB124	Isoproterenol-induced cardiac hypertrophy (mouse model)	30 mg/kg, daily, oral	Attenuated cardiac hypertrophy.	[4]

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of protocols used to evaluate MCT inhibitors.

Lactate Transport Assay (for AZD3965)

This protocol is based on the methodology used to assess the effect of AZD3965 on lactate transport in cells expressing specific MCT isoforms.[2]

• Cell Preparation: Rat pancreatic INS1 cells, which are null for MCT1, MCT2, MCT3, and MCT4, are engineered to express human MCT1, MCT3, or MCT4.

• pH-Sensitive Dye Loading: Cells are loaded with the pH-sensitive fluorescent dye BCECF (2',7'-Bis-(2-Carboxyethyl)-5-(and-6)-Carboxyfluorescein, Acetoxymethyl Ester).

• Inhibitor Pre-incubation: Cells are pre-incubated with varying concentrations of AZD3965 or vehicle control.

• Lactate-Induced Acidification: The assay is initiated by the addition of lactate, which is co-transported with a proton, leading to a rapid decrease in intracellular pH.

• Fluorescence Measurement: The change in intracellular pH is monitored by measuring the fluorescence of BCECF.

• Data Analysis: The rate of pH change is calculated to determine the rate of lactate transport. IC50 values are determined by plotting the inhibition of lactate transport against the concentration of AZD3965.

Cell Viability Assay (MTS Assay for AZD3965 in Raji cells)

This protocol is a standard method for assessing the effect of a compound on cell proliferation and is based on the procedure used for AZD3965.[2]

• Cell Seeding: Raji lymphoma cells are seeded in 96-well plates at a density that allows for logarithmic growth over the assay period (e.g., 72 hours).

• Compound Treatment: Cells are treated with a range of concentrations of AZD3965 or vehicle control.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• MTS Reagent Addition: CellTiter 96 AQueous One Solution Cell Proliferation Assay reagent (MTS) is added to each well according to the manufacturer's protocol.

• Incubation: Plates are incubated for 1-4 hours to allow for the conversion of the MTS tetrazolium compound into a colored formazan (B1609692) product by metabolically active cells.

• Absorbance Measurement: The absorbance of the formazan product is measured using a plate reader at a wavelength of 490 nm.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to the vehicle-treated control cells, and the GI50 (concentration for 50% inhibition of growth) is determined.

Typical Experimental Workflow for an In Vivo Xenograft Study

In Vivo Tumor Xenograft Model (for AZD3965)

This protocol describes a general workflow for evaluating the in vivo efficacy of an MCT inhibitor using a tumor xenograft model, as performed for AZD3965.[2][5]

• Cell Culture: The selected cancer cell line (e.g., Raji or COR-L103) is cultured in appropriate media to achieve the required number of cells for implantation.

• Animal Model: Immunodeficient mice (e.g., BALB/c nude or SCID) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: A suspension of tumor cells is injected subcutaneously into the flank of each mouse.

• Tumor Growth and Monitoring: Tumors are allowed to grow to a palpable size. Tumor volume is measured regularly using calipers.

• Randomization and Treatment: Once tumors reach a predetermined size, mice are randomized into treatment and control groups. The treatment group receives the MCT inhibitor (e.g., AZD3965 administered orally), while the control group receives a vehicle.

• Efficacy Evaluation: Tumor growth is monitored throughout the study. At the end of the study, tumors are excised, and pharmacodynamic markers, such as intratumoral lactate concentration, can be measured.

• Data Analysis: Tumor growth curves are plotted, and statistical analysis is performed to determine the significance of the treatment effect.

Conclusion

VB124 and AZD3965 are potent and selective inhibitors of MCT4 and MCT1, respectively. The choice between these inhibitors will largely depend on the specific research question and the expression profile of MCT1 and MCT4 in the cancer model of interest. For tumors expressing high levels of MCT1 and low levels of MCT4, AZD3965 has demonstrated significant preclinical efficacy. Conversely, VB124 presents a valuable tool for investigating the role of MCT4 in cancer metabolism and may be particularly relevant in tumors where MCT4 is the predominant lactate exporter or as a strategy to overcome resistance to MCT1 inhibition. The provided data and protocols offer a foundation for the rational design of future studies aimed at targeting lactate transport in cancer.

References

• 1. MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination therapy and non-invasive magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pre-clinical pharmacology of AZD3965, a selective inhibitor of MCT1: DLBCL, NHL and Burkitt’s lymphoma anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Phase I Dose-Escalation Study of AZD3965, an Oral Monocarboxylate Transporter 1 Inhibitor, in Patients with Advanced Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]

Enhancing Anti-Tumor Immunity: A Comparative Guide to VB124's Effect on T Cell Infiltration

For Immediate Release

This guide provides a comprehensive comparison of VB124, a potent and selective inhibitor of Monocarboxylate Transporter 4 (MCT4), and its effects on T cell infiltration into the tumor microenvironment (TME). Designed for researchers, scientists, and drug development professionals, this document outlines the mechanism of action of VB124, compares its performance with alternative therapeutic strategies, and provides detailed experimental protocols and data to support the findings.

Introduction

The ability of cytotoxic T lymphocytes (T cells) to infiltrate solid tumors is a critical determinant of anti-tumor immunity and the success of immunotherapies. However, the TME is often characterized by high levels of lactate (B86563), a byproduct of tumor cell metabolism, which creates an acidic and immunosuppressive environment that impedes T cell function and infiltration. VB124 has emerged as a promising agent to counteract this immunosuppression by targeting MCT4, a key transporter responsible for lactate export from cancer cells.

Mechanism of Action: How VB124 Promotes T Cell Infiltration

VB124's primary mechanism of action involves the selective inhibition of MCT4. By blocking lactate export from tumor cells, VB124 instigates a cascade of events that collectively enhance the anti-tumor immune response:

• Alleviation of TME Acidity: The accumulation of intracellular lactate and the subsequent reduction of its extracellular concentration lead to a less acidic TME. This normalization of pH creates a more favorable environment for T cell survival and function.

• Induction of Chemokine Secretion: The inhibition of MCT4 by VB124 has been shown to induce the production of reactive oxygen species (ROS), which in turn activates the NF-κB signaling pathway.[1][2] This signaling cascade upregulates the expression and secretion of the chemokines CXCL9 and CXCL10.[1][2]

• Enhanced CD8+ T Cell Recruitment: CXCL9 and CXCL10 are potent chemoattractants for CD8+ cytotoxic T cells. By increasing the concentration of these chemokines within the TME, VB124 actively recruits these key immune effector cells to the tumor site, leading to enhanced T cell infiltration and subsequent tumor cell killing.[1][2]

Comparative Analysis of T Cell Infiltration

This section compares the effects of VB124 on CD8+ T cell infiltration with other compounds known to modulate the tumor immune microenvironment, namely AZD3965, an MCT1 inhibitor, and Diclofenac, a non-steroidal anti-inflammatory drug (NSAID) with non-specific MCT inhibitory activity. While direct head-to-head quantitative comparisons in the same tumor model are limited in the publicly available literature, this table summarizes the reported effects and mechanisms.

Feature	VB124	AZD3965	Diclofenac
Primary Target	Monocarboxylate Transporter 4 (MCT4)	Monocarboxylate Transporter 1 (MCT1)	Cyclooxygenases (COX-1/2), Monocarboxylate Transporters (MCT1/4, non-specific)
Mechanism of Action for T Cell Infiltration	Reduces TME acidity, increases CXCL9/CXCL10 secretion via ROS/NF-κB pathway.[1][2]	Increases intracellular lactate, leading to metabolic stress in tumor cells. May indirectly affect immune cell function.	Reduces prostaglandin (B15479496) synthesis (COX inhibition) and lactate secretion (MCT inhibition), potentially reducing immunosuppression.
Reported Effect on CD8+ T Cell Infiltration	Significantly enhances CD8+ T cell infiltration in hepatocellular carcinoma (HCC) mouse models.[1]	Reported to increase tumor immune cell infiltration, including dendritic and natural killer cells. Effects on CD8+ T cells specifically are less characterized.	Induces infiltration of dermal CD8+ T cells in actinic keratosis lesions.[3]
Quantitative Data on CD8+ T Cell Infiltration	Specific quantitative data on the percentage increase is not consistently reported across studies.	Quantitative data on CD8+ T cell infiltration is not readily available.	Studies have shown an increase in CD8+ T cells, but direct comparative numbers with VB124 are not available.[3]
Therapeutic Context	Potentiates anti-PD-1 immunotherapy in HCC.[1][2]	Investigated as a monotherapy and in combination with other anticancer agents in various cancers, including lymphoma and small cell lung cancer.[4][5]	Used topically for actinic keratosis and investigated for its anti-tumor effects in various cancer models.

Experimental Protocols

To facilitate the validation and comparison of compounds like VB124, detailed experimental protocols for assessing T cell infiltration are crucial. Below are representative methodologies for immunohistochemistry (IHC) and flow cytometry.

Immunohistochemistry (IHC) for CD8+ T Cell Staining in Mouse Liver Tumors

This protocol outlines the steps for visualizing and quantifying CD8+ T cells in formalin-fixed, paraffin-embedded (FFPE) mouse liver tumor sections.

1. Deparaffinization and Rehydration:

• Immerse slides in xylene (2 changes, 5 minutes each).
• Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%), 3 minutes each.
• Rinse in distilled water.

2. Antigen Retrieval:

• Immerse slides in a staining dish containing 10 mM Sodium Citrate buffer (pH 6.0).
• Heat in a pressure cooker or microwave to a boil and maintain for 10-20 minutes.
• Allow slides to cool to room temperature (approximately 30 minutes).
• Wash slides in PBS-T (PBS with 0.05% Tween-20) three times for 5 minutes each.

3. Blocking and Staining:

• Block endogenous peroxidase activity by incubating sections in 3% hydrogen peroxide for 10 minutes at room temperature.
• Wash with PBS-T.
• Apply a blocking solution (e.g., 5% normal goat serum in PBS) and incubate for 1 hour at room temperature.
• Incubate with the primary antibody (e.g., rabbit anti-mouse CD8, diluted according to manufacturer's instructions) overnight at 4°C in a humidified chamber.
• Wash with PBS-T.
• Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 30 minutes at room temperature.
• Wash with PBS-T.
• Incubate with Avidin-Biotin Complex (ABC) reagent for 30 minutes at room temperature.
• Wash with PBS-T.

4. Visualization and Counterstaining:

• Apply 3,3'-Diaminobenzidine (DAB) substrate and monitor for color development (brown precipitate).
• Wash with distilled water to stop the reaction.
• Counterstain with hematoxylin.
• Dehydrate through graded ethanol and clear in xylene.
• Mount with a permanent mounting medium.

5. Analysis:

• Images are captured using a light microscope.
• CD8+ T cells (stained brown) are quantified per unit area or as a percentage of total cells.

Flow Cytometry for Quantifying CD8+ T Cells in Mouse HCC Tumors

This protocol describes the preparation of a single-cell suspension from fresh tumor tissue and subsequent analysis by flow cytometry.

1. Tumor Digestion and Cell Suspension Preparation:

• Mince the fresh tumor tissue into small pieces in RPMI-1640 medium.
• Digest the tissue in a solution containing collagenase (e.g., 1 mg/mL Collagenase D) and DNase I (e.g., 100 U/mL) for 30-45 minutes at 37°C with gentle agitation.
• Neutralize the enzymatic reaction with RPMI-1640 containing 10% FBS.
• Pass the cell suspension through a 70 μm cell strainer to remove debris.
• Lyse red blood cells using an ACK lysis buffer.
• Wash the cells with FACS buffer (PBS with 2% FBS and 0.05% sodium azide).

2. Cell Staining:

• Resuspend the cells in FACS buffer.
• Block Fc receptors with an anti-CD16/32 antibody.
• Stain with a cocktail of fluorescently-conjugated antibodies against cell surface markers. A typical panel for identifying CD8+ T cells would include:
• CD45 (to identify hematopoietic cells)
• CD3 (to identify T cells)
• CD4 (to distinguish from helper T cells)
• CD8a (to identify cytotoxic T cells)
• Incubate for 30 minutes on ice in the dark.
• Wash the cells twice with FACS buffer.
• (Optional) Stain for viability using a dye like Propidium Iodide (PI) or DAPI just before analysis.

3. Data Acquisition and Analysis:

• Acquire data on a flow cytometer.
• Analyze the data using appropriate software (e.g., FlowJo).
• Gate on live, single, CD45+ cells.
• From the CD45+ population, gate on CD3+ cells.
• From the CD3+ population, identify the CD8+ T cell population (CD4- CD8a+).
• The percentage of CD8+ T cells is calculated relative to the total number of live cells or CD45+ cells.

Visualizing the Pathways

To better illustrate the processes involved, the following diagrams were generated using Graphviz.

Caption: Mechanism of VB124-mediated enhancement of CD8+ T cell infiltration.

Caption: Experimental workflow for validating T cell infiltration.

Conclusion

VB124 represents a targeted approach to overcoming a key mechanism of immune evasion in the tumor microenvironment. By specifically inhibiting MCT4, VB124 not only alleviates the immunosuppressive effects of lactate but also actively promotes the recruitment of cytotoxic T cells. This guide provides the foundational information and experimental framework for researchers to further investigate and validate the therapeutic potential of VB124 and similar agents in enhancing anti-tumor immunity. The provided protocols and diagrams serve as a resource for designing and interpreting experiments aimed at understanding and modulating T cell infiltration in solid tumors.

References

• 1. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In Vivo Anticancer Activity of AZD3965: A Systematic Review | MDPI [mdpi.com]
• 5. MCT1 inhibitor AZD3965 increases mitochondrial metabolism, facilitating combination therapy and non-invasive magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to MCT4 Inhibitors: VB124 vs. VB253

For Researchers, Scientists, and Drug Development Professionals

The monocarboxylate transporter 4 (MCT4), a key player in cellular metabolism, has emerged as a promising therapeutic target in various diseases, including cancer and fibrosis. This guide provides a detailed comparison of two prominent MCT4 inhibitors, VB124 and the newer generation VB253, focusing on their performance backed by experimental data.

Introduction to MCT4 and its Inhibition

Monocarboxylate transporter 4 (MCT4), encoded by the SLC16A3 gene, is a proton-coupled lactate (B86563) transporter. It is highly expressed in glycolytic tissues and is responsible for the efflux of lactate, a byproduct of anaerobic glycolysis. In pathological conditions such as cancer, MCT4 plays a crucial role in maintaining intracellular pH and sustaining high glycolytic rates in tumor cells, thereby promoting their survival and proliferation. Inhibition of MCT4 can lead to intracellular lactate accumulation, cellular acidosis, and ultimately, cell death, making it an attractive strategy for therapeutic intervention.

Head-to-Head Comparison: VB124 and VB253

VB124 was one of the first potent and selective small molecule inhibitors of MCT4. More recently, VB253 has been developed as a next-generation MCT4 inhibitor with reported improvements in potency and selectivity.

Quantitative Performance Data

The following table summarizes the available quantitative data for VB124 and VB253, highlighting their inhibitory potency and selectivity.

Parameter	VB124	VB253	Reference Cell Line / Condition
MCT4 Inhibition (IC50)
Lactate Import	8.6 nM[1][2]	~2 nM[3][4]	MDA-MB-231 cells (for VB124)
Lactate Export	19 nM[1][2]	Not explicitly stated, but described as having ~10-fold increased potency over previous inhibitors like VB124.[3][4]	MDA-MB-231 cells (for VB124)
Selectivity (MCT4 vs. MCT1)
MCT1 Inhibition (IC50)	24 µM[1][2]	Described as having ~10-fold increased selectivity for MCT4 over MCT1 compared to previous inhibitors.[3][4]	BT20 cells (for VB124)

Note: The data for VB253 is based on reports describing it as a novel inhibitor with enhanced properties compared to earlier compounds like VB124. VB253 is currently in Phase 1 clinical trials.[3][4]

Experimental Methodologies

The following sections detail the typical experimental protocols used to assess the efficacy and selectivity of MCT4 inhibitors like VB124 and VB253.

MCT4 Inhibition Assay (Lactate Transport)

This assay measures the ability of a compound to inhibit the transport of lactate across the cell membrane in cells expressing MCT4.

1. Cell Culture:

• MDA-MB-231 cells, which endogenously express high levels of MCT4 and low levels of MCT1, are commonly used.

• Cells are cultured in appropriate media and conditions until they reach a suitable confluency for the assay.

2. Lactate Export Assay:

• Cells are pre-incubated with the test inhibitor (e.g., VB124, VB253) at various concentrations.

• The culture medium is then replaced with a glucose-rich medium to stimulate glycolysis and lactate production.

• After a defined incubation period, the concentration of lactate in the extracellular medium is measured using a lactate assay kit.

• A decrease in extracellular lactate in the presence of the inhibitor indicates inhibition of lactate export.

3. Lactate Import Assay:

• Cells are incubated with the test inhibitor at various concentrations.

• A known concentration of lactate is added to the extracellular medium.

• After a short incubation period, the cells are washed and lysed.

• The intracellular lactate concentration is measured.

• A reduction in intracellular lactate accumulation in the presence of the inhibitor indicates inhibition of lactate import.

4. Data Analysis:

• The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Selectivity Assay (MCT1 vs. MCT4)

To determine the selectivity of an inhibitor for MCT4 over MCT1, a similar lactate transport assay is performed using a cell line that predominantly expresses MCT1, such as the BT20 breast cancer cell line.[1] The IC50 value for MCT1 inhibition is then compared to the IC50 value for MCT4 inhibition to determine the selectivity ratio.

Signaling Pathways and Experimental Workflows

Visual representations of the relevant biological pathways and experimental procedures are provided below to facilitate understanding.

MCT4 Regulation via the PI3K-Akt Signaling Pathway

The expression of MCT4 is known to be regulated by the PI3K-Akt signaling pathway, which is frequently activated in cancer.

Caption: Regulation of MCT4 expression by the PI3K-Akt pathway.

General Experimental Workflow for MCT4 Inhibitor Evaluation

The following diagram outlines the typical steps involved in the preclinical evaluation of an MCT4 inhibitor.

Caption: Preclinical workflow for evaluating MCT4 inhibitors.

Conclusion

Both VB124 and VB253 are potent and selective inhibitors of MCT4. The available data suggests that VB253 represents a significant advancement, with approximately 10-fold greater potency and selectivity for MCT4 over MCT1 compared to earlier inhibitors like VB124.[3][4] This improved profile may translate to enhanced therapeutic efficacy and a wider therapeutic window. The progression of VB253 into clinical trials underscores the therapeutic potential of MCT4 inhibition. Further research and clinical data will be crucial in fully elucidating the comparative efficacy and safety of these two important research compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VB124 | Monocarboxylate transporter | TargetMol [targetmol.com]
• 3. Lactate transport inhibition therapeutically reprograms fibroblast metabolism in experimental pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

VB124 Demonstrates Significant Reduction in Myocardial Fibrosis: A Comparative Analysis

FOR IMMEDIATE RELEASE

A recent study has provided compelling evidence for the efficacy of VB124, a selective inhibitor of the monocarboxylate transporter 4 (MCT4), in reducing myocardial fibrosis in a preclinical model of type 2 diabetic cardiomyopathy. The findings suggest a promising new therapeutic avenue for mitigating the adverse cardiac remodeling that contributes to heart failure. This guide offers an objective comparison of VB124's performance with other alternatives, supported by experimental data, to inform researchers, scientists, and drug development professionals.

VB124 Attenuates Myocardial Interstitial Fibrosis

In a study utilizing Leprdb mice, a well-established model for type 2 diabetes, administration of VB124 at a daily dose of 10 mg/kg via intraperitoneal injection over four weeks resulted in a substantial reduction in myocardial interstitial fibrosis.[1] Pathological staining of heart tissue revealed a significant decrease in collagen deposition in the VB124-treated group compared to the vehicle-treated control group. This anti-fibrotic effect was accompanied by a notable reduction in myocardial hypertrophy and lipid droplet deposition.[1]

The proposed mechanism of action for VB124 involves the inhibition of MCT4-dependent lactate (B86563) transport. This inhibition is believed to alleviate myocardial oxidative stress and reduce the infiltration of inflammatory macrophages, both of which are key drivers of fibrotic remodeling in the heart.[1]

Comparative Efficacy of Anti-Fibrotic Agents

While direct head-to-head comparative studies involving VB124 are not yet available, the following table summarizes the reported efficacy of VB124 and other standard and emerging anti-fibrotic therapies from various preclinical studies. This provides a broader context for evaluating the potential of VB124.

Therapeutic Agent	Mechanism of Action	Animal Model	Key Findings on Myocardial Fibrosis
VB124	MCT4 Inhibitor	Leprdb mice (Type 2 Diabetes)	Substantially reduced interstitial fibrosis. [1]
Losartan	Angiotensin II Receptor Blocker (ARB)	Spontaneous Hypertensive Rats	Reduced fibrosis by inhibiting the TGF-β/Smad signaling pathway.[2]
Perindopril	Angiotensin-Converting Enzyme (ACE) Inhibitor	Rat model	Alleviated myocardial fibrosis by reducing levels of galectin-3.
Pirfenidone	Broad anti-fibrotic and anti-inflammatory effects	Mouse model of pulmonary fibrosis (relevant mechanism)	Slows disease progression in idiopathic pulmonary fibrosis.
Nintedanib	Tyrosine kinase inhibitor	Mouse model of pulmonary fibrosis (relevant mechanism)	Inhibits TGFβ-mediated myofibroblast differentiation.[3]
Anti-TGF-β Antibodies	Neutralizes Transforming Growth Factor-β	Mouse models of myocardial infarction and hypertension	Reduced myocardial fibrosis, but associated with adverse effects in some studies.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the standard protocols for key experiments used to assess myocardial fibrosis.

Masson's Trichrome Staining for Collagen Visualization

This method is used to differentiate collagen fibers from other tissue components.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2-3 changes, 5 minutes each).

  • Rehydrate through graded alcohols: 100% (2 changes, 3 minutes each), 95% (1 change, 3 minutes), 70% (1 change, 3 minutes).

  • Rinse in distilled water.

• Mordanting: For formalin-fixed tissue, re-fix in Bouin's solution at 56°C for 1 hour to improve stain quality. Rinse with running tap water until the yellow color is removed.[5]

• Nuclear Staining: Stain with Weigert's iron hematoxylin (B73222) working solution for 10 minutes. Rinse in running warm tap water for 10 minutes, then in distilled water.[5][6]

• Cytoplasmic Staining: Stain in Biebrich scarlet-acid fuchsin solution for 10-15 minutes. Wash in distilled water.[5][6]

• Differentiation: Differentiate in phosphomolybdic-phosphotungstic acid solution for 10-15 minutes, or until collagen is no longer red.[5][6]

• Collagen Staining: Transfer directly to aniline (B41778) blue solution and stain for 5-10 minutes.[5][6]

• Final Differentiation and Dehydration: Rinse briefly in distilled water, then differentiate in 1% acetic acid solution for 2-5 minutes.[6] Wash in distilled water. Dehydrate quickly through 95% and 100% ethanol.

• Clearing and Mounting: Clear in xylene and mount with a resinous mounting medium.[6]

Results: Collagen fibers are stained blue, nuclei are black, and the cytoplasm, muscle, and erythrocytes are stained red.[5][7]

Picro-Sirius Red Staining for Collagen Quantification

This technique is highly specific for collagen and is suitable for quantification using polarized light microscopy.

• Deparaffinization and Rehydration: As described for Masson's Trichrome.

• Staining: Stain in Picro-Sirius Red solution for 60 minutes.[8] This allows for equilibrium staining.

• Rinsing: Wash in two changes of acidified water.[8][9]

• Dehydration: Dehydrate in three changes of 100% ethanol.[8][9]

• Clearing and Mounting: Clear in xylene and mount with a resinous medium.[8][9]

Results: Under bright-field microscopy, collagen appears red on a pale yellow background.[8][9] With polarized light, collagen fibers exhibit birefringence, with thicker fibers appearing yellow-orange and thinner fibers appearing green.[9]

Immunohistochemistry for α-SMA and Collagen I

This method is used to detect the presence and localization of specific fibrosis-related proteins.

• Deparaffinization and Rehydration: As previously described.

• Antigen Retrieval: Use an appropriate method based on the primary antibody (e.g., heat-induced epitope retrieval with citrate (B86180) buffer). For Collagen III, Proteinase K treatment can be used.

• Peroxidase Blocking: Incubate sections in a hydrogen peroxide blocking solution to quench endogenous peroxidase activity.

• Blocking: Block non-specific binding sites with a suitable blocking serum (e.g., normal goat serum) for 30 minutes.

• Primary Antibody Incubation: Incubate with the primary antibody (e.g., anti-α-SMA, anti-Collagen I) at the optimal dilution overnight at 4°C.

• Secondary Antibody and Detection:

  • Wash with PBST (PBS with Tween 20).

  • Incubate with a biotinylated secondary antibody for 30 minutes.

  • Wash with PBST.

  • Incubate with an avidin-biotin-enzyme complex (e.g., ABC reagent) for 30 minutes.

  • Wash with PBST.

  • Develop with a chromogen substrate (e.g., DAB) until the desired stain intensity is reached.

• Counterstaining, Dehydration, and Mounting: Counterstain with hematoxylin to visualize nuclei. Dehydrate, clear, and mount as previously described.

Western Blotting for TGF-β/Smad Signaling Proteins

This technique is used to quantify the expression levels of key signaling proteins involved in fibrosis.

• Protein Extraction: Homogenize heart tissue samples in RIPA buffer containing protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST (Tris-buffered saline with Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., TGF-β, p-Smad2/3, Smad2/3, Smad7) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway for VB124-mediated reduction in myocardial fibrosis and a typical experimental workflow for its evaluation.

Caption: Proposed mechanism of VB124 in reducing myocardial fibrosis.

Caption: Experimental workflow for evaluating VB124's anti-fibrotic effects.

References

• 1. MCT4-dependent lactate transport: a novel mechanism for cardiac energy metabolism injury and inflammation in type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. A Clinical Perspective of Anti-Fibrotic Therapies for Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Masson's Trichrome Staining Protocol for Collagen Fibers - IHC WORLD [ihcworld.com]
• 6. Masson's Trichrome Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. med.emory.edu [med.emory.edu]
• 8. med.emory.edu [med.emory.edu]
• 9. med.emory.edu [med.emory.edu]

A Comparative Analysis of VB124 and Syrosingopine: Mechanisms and Therapeutic Potential in Oncology

Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of VB124, a novel investigational V-ATPase inhibitor, and syrosingopine (B1682859), a repurposed antihypertensive drug. The focus is on their distinct mechanisms of action, preclinical efficacy, and potential as cancer therapeutics, particularly in the context of inducing immunogenic cell death (ICD). All data is presented with supporting experimental context to aid researchers in drug development and oncology.

Overview of Compounds

VB124 (V-ATPase Inhibitor): VB124 is a next-generation, highly selective inhibitor of Vacuolar-type H+-ATPase (V-ATPase). By blocking this proton pump, VB124 disrupts lysosomal acidification, leading to impaired autophagy, induction of lysosomal stress, and ultimately, a potent form of immunogenic cell death (ICD) in cancer cells. Its targeted action aims to minimize off-target effects and enhance tumor-specific cytotoxicity.

Syrosingopine: Syrosingopine is a derivative of reserpine (B192253) and was historically used as an antihypertensive agent. It is an irreversible inhibitor of the vesicular monoamine transporters VMAT1 and VMAT2. Recent research has repurposed syrosingopine for oncology, where it has been shown to synergize with metformin (B114582) to induce cancer cell death, particularly in cells under metabolic stress.

Comparative Mechanism of Action

The primary targets and downstream cellular consequences of VB124 and syrosingopine are fundamentally different, leading to distinct therapeutic hypotheses.

Caption: Comparative signaling pathways of VB124 and Syrosingopine.

Quantitative Data Summary

The following tables summarize key quantitative parameters for VB124 (represented by preclinical V-ATPase inhibitors) and syrosingopine, derived from published experimental data.

Table 1: In Vitro Efficacy and Target Inhibition

Parameter	VB124 (V-ATPase Inhibitor)	Syrosingopine	Reference Cell Lines
Primary Target	V-ATPase	MCT1 / MCT4	Universal / Cancer-specific
IC₅₀ (Target)	Low nM range (e.g., Bafilomycin A1)	MCT4: ~40 nM, MCT1: ~2500 nM	HAP1 cells
IC₅₀ (Cell Viability)	10-100 nM (Varies by cell line)	>10 µM (as single agent)	Various cancer cell lines
Synergistic Agent	Doxorubicin, Cisplatin	Metformin, Phenformin	Various cancer cell lines

Data compiled from multiple sources indicating the general potency of V-ATPase inhibitors and published data on syrosingopine.[1][2][3]

Table 2: Immunogenic Cell Death (ICD) Marker Induction

ICD Marker	VB124 (V-ATPase Inhibitor)	Syrosingopine	Experimental Context
Calreticulin (CRT) Exposure	Strong Induction	Not a primary mechanism	Measured by flow cytometry
HMGB1 Release	Strong Induction	Not a primary mechanism	Measured by ELISA/Western Blot
ATP Secretion	Strong Induction	Not a primary mechanism	Measured by luminescence assay

ICD is a primary mechanism of V-ATPase inhibitors, while syrosingopine's action is primarily metabolic.

Comparative Efficacy in Preclinical Models

VB124 (V-ATPase Inhibitor): As a potent inducer of ICD, VB124 is hypothesized to not only kill tumor cells directly but also to stimulate a robust anti-tumor immune response. In syngeneic mouse models, treatment with V-ATPase inhibitors has been shown to significantly reduce tumor growth and metastasis.[2][4] This effect is often accompanied by an increase in tumor-infiltrating lymphocytes (TILs), suggesting the activation of adaptive immunity. The efficacy is further enhanced when combined with immune checkpoint inhibitors (e.g., anti-PD-1).

Syrosingopine: Syrosingopine's anti-cancer efficacy is most pronounced when combined with a mitochondrial complex I inhibitor like metformin.[5][6] This combination creates a synthetic lethal state by simultaneously blocking glycolysis (via lactate (B86563) export inhibition) and oxidative phosphorylation, leading to a severe energy crisis and cancer cell death.[7][8] In xenograft models, the combination of syrosingopine and metformin has demonstrated significant tumor growth inhibition compared to either agent alone.[5] However, its activity is less dependent on the host immune system and more on the metabolic vulnerabilities of the cancer cells.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon cited research.

Protocol 1: Cell Viability Assay (MTS/MTT)

• Cell Seeding: Plate cancer cells (e.g., HeLa, HCT116) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of VB124, syrosingopine, and/or metformin in complete culture medium. Replace the existing medium with the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

• Reagent Addition: Add MTS or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of viable cells. Calculate IC₅₀ values using non-linear regression analysis.

Protocol 2: Calreticulin (CRT) Exposure Assay by Flow Cytometry

• Cell Treatment: Treat cancer cells in suspension or in adherent plates with an ICD-inducing concentration of VB124 for a predetermined time (e.g., 4-24 hours). Include a positive control (e.g., Doxorubicin) and a vehicle control.

• Cell Harvesting: Gently harvest the cells using a non-enzymatic dissociation solution (for adherent cells) and wash with cold PBS.

• Antibody Staining: Resuspend cells in a binding buffer and stain with a fluorescently-conjugated anti-Calreticulin antibody and a viability dye (e.g., DAPI, Propidium Iodide) for 30 minutes on ice, protected from light.

• Data Acquisition: Analyze the cells using a flow cytometer. Gate on the live cell population (viability dye negative).

• Analysis: Quantify the percentage of CRT-positive cells within the live cell gate for each treatment condition. An increase in the CRT-positive population indicates ICD.

Protocol 3: Intracellular Lactate Measurement

• Cell Seeding and Treatment: Seed cells in 6-well or 12-well plates. Once adhered, treat with syrosingopine, metformin, or the combination for the desired time period.

• Metabolite Extraction: Aspirate the medium and wash the cells with ice-cold PBS. Add a pre-chilled extraction solvent (e.g., 80% methanol) and incubate at -80°C for at least 15 minutes.

• Lysate Collection: Scrape the cells and collect the cell lysate/solvent mixture. Centrifuge at high speed to pellet cellular debris.

• Lactate Assay: Use the supernatant for lactate quantification using a commercial lactate assay kit (e.g., colorimetric or fluorometric).

• Normalization: Measure the protein concentration in the remaining cell pellet to normalize the lactate levels per microgram of protein.

• Analysis: Compare the normalized intracellular lactate concentrations across different treatment groups.[1]

Experimental and Logical Workflows

The following diagrams illustrate typical workflows used in the preclinical evaluation of anti-cancer compounds.

Caption: A standard workflow for preclinical anti-cancer drug evaluation.

Conclusion

VB124 and syrosingopine represent two distinct and compelling strategies for cancer therapy.

• VB124 (V-ATPase Inhibitor) acts as a potent, direct cytotoxic agent that leverages the induction of immunogenic cell death. Its strength lies in its potential to convert a "cold" tumor into a "hot" one, making it an excellent candidate for combination with immunotherapy. The direct targeting of the V-ATPase, a pump often overexpressed in cancer, provides a clear therapeutic rationale.[3][9]

• Syrosingopine functions as a metabolic disruptor, primarily by inhibiting lactate transport.[6][10] Its efficacy is unlocked when combined with mitochondrial inhibitors, creating a powerful synthetic lethal interaction.[5] This approach is best suited for tumors exhibiting high glycolytic rates (the Warburg effect), offering a way to exploit a common metabolic hallmark of cancer.

For researchers, the choice between these or similar compounds depends on the therapeutic goal. For stimulating anti-tumor immunity, a V-ATPase inhibitor like VB124 is a rational choice. For targeting metabolic vulnerabilities, a combination strategy involving syrosingopine presents a promising avenue. Future research should focus on identifying predictive biomarkers to stratify patient populations most likely to respond to each unique mechanism.

References

• 1. selleckchem.com [selleckchem.com]
• 2. V-ATPase inhibitors and implication in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. V-ATPase in cancer: mechanistic insights and therapeutic potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Syrosingopine sensitizes cancer cells to killing by metformin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sciencedaily.com [sciencedaily.com]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 9. d-nb.info [d-nb.info]
• 10. researchgate.net [researchgate.net]

A Head-to-Head Comparison: VB124 vs. Genetic Knockdown for MCT4 Inhibition

For researchers in oncology and metabolic diseases, targeting the monocarboxylate transporter 4 (MCT4) presents a promising therapeutic strategy. MCT4 is crucial for lactate (B86563) export in highly glycolytic cells, a hallmark of many cancers, and its inhibition can lead to intracellular acidification and cell death. Two primary methods are employed to block MCT4 function in a research setting: the small molecule inhibitor VB124 and genetic knockdown techniques such as siRNA and shRNA. This guide provides a detailed comparison of these two approaches, supported by experimental data, to aid researchers in selecting the most appropriate method for their studies.

Mechanism of Action

VB124 is an orally active, potent, and highly selective pharmacological inhibitor of MCT4.[1] It physically binds to the transporter, obstructing the channel and preventing the efflux of lactate from the cell. This action is reversible and dose-dependent.

Genetic knockdown of MCT4, utilizing small interfering RNA (siRNA) or short hairpin RNA (shRNA), targets the MCT4 mRNA transcript (gene name: SLC16A3) for degradation. This prevents the translation of the MCT4 protein, leading to its depletion from the cell membrane. This method offers high specificity for MCT4, and its effects can be long-lasting, particularly with stable shRNA integration.

Comparative Efficacy and Cellular Effects

Both VB124 and genetic knockdown of MCT4 have demonstrated significant effects on cancer cell biology by disrupting lactate transport. The primary consequence of MCT4 inhibition by either method is the intracellular accumulation of lactate and a subsequent decrease in intracellular pH.[2] This metabolic disruption leads to a cascade of downstream effects.

Parameter	VB124	Genetic Knockdown of MCT4 (siRNA/shRNA)	References
Lactate Export Inhibition	Potent inhibition of lactate efflux with IC50 values in the low nanomolar range (e.g., 19 nM in MDA-MB-231 cells).[1]	Significant reduction in lactate secretion. The extent of inhibition depends on knockdown efficiency.	[1][3]
Intracellular Lactate	Leads to a significant increase in intracellular lactate levels.[4][5]	Causes a significant elevation of intracellular lactate concentration.[2][4]	[2][4][5]
Cell Proliferation	Inhibits cell proliferation in various cancer cell lines, with rates dropping below 50% at a 10 μM concentration in MDA-MB-231 cells.[1]	Significantly suppresses cell growth and colony-forming ability in susceptible cancer cell lines.[2][3]	[1][2][3]
Tumor Growth (In Vivo)	Attenuates cardiac hypertrophy in mice at 30 mg/kg daily and has been shown to suppress hepatocellular carcinoma tumor growth.[1][6]	Stable knockdown of MCT4 has been shown to reduce tumor growth in orthotopic xenograft models of bladder and lung cancer.[2][7]	[1][2][6][7]
Induction of Apoptosis	Can lead to the induction of apoptosis.[7]	Induces apoptosis in cancer cells.[2][7]	[2][7]
Reactive Oxygen Species (ROS)	Can lead to an increased synthesis of ROS.[7]	Induces ROS-dependent cellular apoptosis.[2][7]	[2][7]

Signaling Pathways and Experimental Workflows

The inhibition of MCT4, either pharmacologically or genetically, impacts key cellular signaling pathways. The accumulation of intracellular lactate can alter the metabolic landscape of the cell, affecting pathways regulated by metabolites and cellular stress.

Caption: Signaling cascade following MCT4 inhibition by VB124 or genetic knockdown.

The experimental workflow for comparing VB124 and genetic knockdown typically involves parallel cell culture treatments, followed by a series of functional assays.

Caption: Workflow for comparing VB124 and genetic knockdown of MCT4.

Experimental Protocols

VB124 Treatment

• Cell Culture: Plate cells (e.g., MDA-MB-231) in appropriate growth medium and allow them to adhere overnight.

• Preparation of VB124: Prepare a stock solution of VB124 in DMSO. Further dilute the stock solution in a growth medium to the desired final concentrations (e.g., 10 μM).[1]

• Treatment: Replace the existing medium with the medium containing VB124 or a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired period (e.g., 24-72 hours) before proceeding with functional assays.

Genetic Knockdown of MCT4 using siRNA

• siRNA Design and Synthesis: Utilize a pool of 3 target-specific 19-25 nucleotide siRNAs designed to knock down the expression of the human SLC16A3 gene.[8]

• Cell Seeding: Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Dilute the siRNA duplex in an appropriate siRNA dilution buffer.

  • Dilute a suitable transfection reagent (e.g., Lipofectamine RNAiMAX) in transfection medium.

  • Combine the diluted siRNA and transfection reagent and incubate to allow the formation of complexes.

  • Add the complexes to the cells in a fresh medium.

• Incubation: Incubate the cells for 48-72 hours to allow for mRNA degradation and protein depletion.

• Validation: Confirm knockdown efficiency using qRT-PCR to measure MCT4 mRNA levels and Western blotting to measure MCT4 protein levels.

Conclusion: Choosing the Right Tool

The choice between VB124 and genetic knockdown of MCT4 depends on the specific research question and experimental design.

VB124 is ideal for:

• Acute and dose-response studies: Its effects are rapid and reversible, allowing for the precise timing of inhibition and the study of dose-dependent responses.

• In vivo studies: As an orally active compound, it is suitable for animal models to assess systemic effects.[1]

• High-throughput screening: The ease of application makes it amenable to large-scale screening experiments.

Genetic knockdown is advantageous for:

• Long-term studies: Stable shRNA expression allows for the investigation of the long-term consequences of MCT4 depletion.

• Specificity confirmation: It provides a highly specific method to confirm that the observed phenotype is a direct result of MCT4 loss-of-function, ruling out potential off-target effects of a small molecule inhibitor.

• Validating a drug target: Demonstrating a similar phenotype with genetic knockdown strengthens the case for a pharmacological inhibitor's on-target efficacy.

In many cases, the most robust approach involves using both methods in parallel. Genetic knockdown can validate the specificity of the target, while a pharmacological inhibitor like VB124 allows for the exploration of therapeutic potential with more direct translational relevance. This dual approach provides a comprehensive understanding of the role of MCT4 in the biological system under investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Monocarboxylate Transporter 4 Is a Therapeutic Target in Non-small Cell Lung Cancer with Aerobic Glycolysis Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting lactate transport suppresses in vivo breast tumour growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monocarboxylate transporter antagonism reveals metabolic vulnerabilities of viral-driven lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selective Inhibition of the Lactate Transporter MCT4 Reduces Growth of Invasive Bladder Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]

VB124: A Comparative Analysis of Efficacy in Immunocompetent and Immunodeficient Mouse Models

For Immediate Release

This guide provides a comprehensive comparison of the efficacy of VB124, a potent and selective inhibitor of the monocarboxylate transporter 4 (MCT4), in immunocompetent versus immunodeficient mouse models. The data presented herein is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of VB124's therapeutic potential and its interplay with the host immune system.

Introduction to VB124 and MCT4

VB124 is a small molecule inhibitor targeting MCT4, a key transporter protein responsible for the efflux of lactate (B86563) from highly glycolytic cells, such as many cancer cells. By blocking MCT4, VB124 disrupts the metabolic homeostasis of cancer cells, leading to intracellular lactate accumulation and a reduction in the acidification of the tumor microenvironment. This dual effect can directly impact cancer cell survival and modulate the host's anti-tumor immune response.

Efficacy of VB124 in Immunocompetent Mouse Models

In immunocompetent mouse models, VB124 demonstrates significant anti-tumor activity, which is strongly associated with the modulation of the tumor immune microenvironment.

Key Findings:

• Tumor Growth Inhibition: Pharmacological inhibition of MCT4 with VB124 has been shown to suppress the growth of hepatocellular carcinoma (HCC) in immunocompetent mice[1].

• Enhanced T-Cell Response: The anti-tumor effect of VB124 in these models is largely attributed to an enhanced CD8+ T-cell response. Treatment with VB124 leads to increased infiltration and cytotoxicity of CD8+ T-cells within the tumor[1].

• Mechanism of Immune Modulation: VB124 alleviates the acidic tumor microenvironment, which is known to be immunosuppressive. This, in turn, promotes the secretion of chemokines such as CXCL9 and CXCL10, facilitating the recruitment of T-cells to the tumor site[1].

Summary of Quantitative Data in Immunocompetent Models

Cancer Model	Mouse Strain	Treatment	Key Outcomes	Reference
Hepatocellular Carcinoma (HCC)	C57BL/6	VB124	Suppressed tumor growth, increased CD8+ T-cell infiltration and cytotoxicity.	[1]
Colorectal Carcinoma	C57BL/6	Novel MCT4 inhibitor	Delayed tumor growth and prolonged survival when combined with anti-PD-L1.	[2][3]

Efficacy of VB124 in Immunodeficient Mouse Models

Studies in immunodeficient mice, which lack a fully functional adaptive immune system (e.g., nude mice, SCID mice), reveal a direct anti-tumor effect of MCT4 inhibition, independent of T-cell-mediated immunity.

Key Findings:

• Direct Anti-Tumor Effects: In a study using an orthotopic xenograft model of bladder cancer in nude mice, stable knockdown of MCT4 resulted in reduced tumor growth[4]. This suggests that MCT4 is crucial for cancer cell proliferation and survival in vivo, even in the absence of an adaptive immune system.

• Induction of Apoptosis and Oxidative Stress: The mechanism of tumor inhibition in immunodeficient models involves a direct impact on cancer cell biology. MCT4 inhibition has been shown to decrease cell growth, induce apoptosis, and increase the production of reactive oxygen species (ROS)[4].

• Pharmacological Inhibition in Xenografts: The pharmacological application of VB124 in an osteosarcoma xenograft model using BALB/c nude mice demonstrated its ability to suppress cell proliferation and impair tumor growth, confirming the direct anti-cancer activity of the drug in an immunodeficient setting[5].

• Context-Dependent Immune-Dependence: Interestingly, in a model of LKB1-deficient lung adenocarcinoma, the anti-tumor effect of MCT4 knockout was observed in immunocompetent but not in immunodeficient mice, indicating that in certain genetic contexts, the therapeutic benefit of MCT4 inhibition is predominantly immune-mediated[6][7].

Summary of Quantitative Data in Immunodeficient Models

Cancer Model	Mouse Strain	Treatment/Method	Key Outcomes	Reference
Urothelial Carcinoma	Nude Mice	MCT4 knockdown	Reduced tumor growth, decreased cell proliferation, induced apoptosis, and increased ROS production.	[4]
Osteosarcoma	BALB/c Nude Mice	VB124	Suppressed cell proliferation and impaired tumor growth.	[5]
LKB1-deficient Lung Adenocarcinoma	Immunodeficient Mice	MCT4 knockout	No significant inhibition of tumor growth.	[6][7]

Comparative Analysis

The available data suggests that VB124 exerts its anti-tumor effects through a dual mechanism:

• In Immunocompetent Hosts: A significant portion of its efficacy is derived from its ability to remodel the tumor microenvironment and unleash a potent anti-tumor T-cell response.

• In Immunodeficient Hosts: VB124 demonstrates a direct cytotoxic and cytostatic effect on cancer cells by disrupting their metabolism, leading to apoptosis and reduced proliferation.

The magnitude of the anti-tumor effect appears to be greater in immunocompetent models, suggesting a synergistic interplay between the direct effects on cancer cells and the indirect, immune-mediated mechanisms. However, the efficacy in immunodeficient models underscores the potential of VB124 as a therapeutic agent even in patients with a compromised immune system or in tumors that are less immunogenic.

Experimental Protocols

Immunocompetent Mouse Model (Hepatocellular Carcinoma)

• Animal Model: Male C57BL/6 mice (6-8 weeks old).

• Tumor Induction: Subcutaneous injection of murine HCC cells into the flank.

• Treatment: Once tumors were palpable, mice were treated with VB124 (e.g., 20 mg/kg, oral gavage, daily).

• Efficacy Assessment: Tumor volume was measured regularly. At the end of the study, tumors were excised for histological and immunological analysis, including immunohistochemistry for CD8+ T-cells and measurement of chemokine levels.

Immunodeficient Mouse Model (Osteosarcoma Xenograft)

• Animal Model: Four-week-old female BALB/c nude mice[5].

• Tumor Induction: In-situ injection of human osteosarcoma cells into the medullary cavity of the femur[5].

• Treatment: Treatment with VB124 (e.g., 10 µM) was administered, and cell proliferation was assessed[5].

• Efficacy Assessment: Tumor growth was monitored, and cell proliferation within the tumors was analyzed[5].

Visualizing the Mechanism of Action of VB124

The following diagrams illustrate the proposed signaling pathways and experimental workflows.

Caption: VB124 mechanism in immunocompetent models.

References

• 1. Monocarboxylate transporter 4 inhibition potentiates hepatocellular carcinoma immunotherapy through enhancing T cell infiltration and immune attack - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MCT4 blockade increases the efficacy of immune checkpoint blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective Inhibition of the Lactate Transporter MCT4 Reduces Growth of Invasive Bladder Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Functional heterogeneity of MCT1 and MCT4 in metabolic reprogramming affects osteosarcoma growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 7. MCT4-dependent lactate secretion suppresses antitumor immunity in LKB1-deficient lung adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of VB124: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical component of laboratory operations. This document provides essential guidance on the proper disposal procedures for VB124, a potent and selective MCT4 inhibitor used in research.

As a research compound, VB124 should be handled as a hazardous chemical waste. Adherence to established safety protocols and institutional guidelines is paramount to protect personnel and the environment. The following procedures are based on general best practices for the disposal of laboratory chemicals in the absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal Protective Equipment (PPE), including:

• Safety goggles

• Chemical-resistant gloves

• Laboratory coat

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Waste Segregation and Container Management

Proper segregation of chemical waste is crucial to prevent dangerous reactions. VB124 waste should be collected in designated, compatible, and clearly labeled containers.

Table 1: VB124 Waste Segregation Guidelines

Waste Type	Container Type	Labeling Requirements	Incompatible Waste Classes to Avoid Mixing
Solid VB124 Waste	Leak-proof, sealable plastic or glass container compatible with chlorinated organic compounds.	"Hazardous Waste," "VB124, Solid," full chemical name (C23H23ClN2O4), and appropriate hazard pictograms (e.g., "Harmful," "Irritant").	Strong oxidizing agents, strong acids, strong bases.
Liquid VB124 Waste (in solvent)	Leak-proof, sealable plastic or glass container compatible with the solvent used (e.g., DMSO).	"Hazardous Waste," "VB124 in [Solvent Name]," concentration, and appropriate hazard pictograms for both VB124 and the solvent.	Strong oxidizing agents, strong acids, strong bases, and any chemicals incompatible with the solvent.
Contaminated Labware (e.g., pipette tips, vials)	Puncture-resistant, sealable container.	"Hazardous Waste," "VB124 Contaminated Sharps/Labware," and appropriate hazard pictograms.	Liquids, chemically incompatible waste.
Aqueous Rinsate from Cleaning	Leak-proof, sealable plastic container.	"Hazardous Waste," "Aqueous Waste with trace VB124," and appropriate hazard pictograms.	Organic solvents, strong acids, strong bases.

Step-by-Step Disposal Protocol

• Initial Collection: Collect all waste streams containing VB124 at the point of generation in the appropriate, labeled containers as described in Table 1.

• Container Sealing: Once a waste container is full, or at the end of a procedure, securely seal the container. Do not overfill containers.

• Labeling: Ensure all waste containers are accurately and fully labeled with their contents and associated hazards.[1] This includes the full chemical name and any solvents present.

• Storage: Store sealed and labeled waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area within the laboratory. Ensure secondary containment is used for liquid waste containers to prevent spills.

• Contact Environmental Health and Safety (EHS): Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.[2] Follow all institutional procedures for waste manifest documentation.

• Decontamination of Empty Containers: Before disposing of an empty VB124 container as non-hazardous waste, it must be triple-rinsed with a suitable solvent.[3] The rinsate from this cleaning process must be collected and disposed of as hazardous liquid waste.[3] After triple-rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for clean lab glass or plastic.[3]

Experimental Protocol: Decontamination of Empty VB124 Containers

This protocol details the triple-rinse procedure for rendering empty VB124 containers non-hazardous.

Materials:

• Empty VB124 container

• Appropriate solvent (e.g., ethanol (B145695) or acetone, check for compatibility with the container material)

• Squirt bottle for the solvent

• Designated hazardous waste container for liquid rinsate

• Personal Protective Equipment (PPE)

Procedure:

• In a chemical fume hood, add a small amount of the chosen solvent to the empty VB124 container, ensuring to wet all interior surfaces.

• Securely cap the container and agitate it for at least 30 seconds.

• Pour the solvent rinsate into the designated hazardous waste container for liquid waste.

• Repeat steps 1-3 two more times for a total of three rinses.

• Allow the container to air dry completely in the fume hood.

• Once dry, remove or deface the original label. The container can now be disposed of as non-hazardous laboratory glass or plastic, in accordance with institutional policy.

VB124 Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of VB124 and associated materials.

Caption: Workflow for the proper segregation and disposal of VB124 waste streams.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines and the manufacturer's Safety Data Sheet (SDS) for VB124 if available. Your institution's EHS office is the primary resource for ensuring compliance with all local, state, and federal regulations regarding chemical waste disposal.

References

• 1. rtong.people.ust.hk [rtong.people.ust.hk]
• 2. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling VB124

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and disposal of VB124, a potent and selective MCT4 inhibitor. The following procedures are designed to ensure the safety of laboratory personnel and to maintain the integrity of the compound.

Compound Information and Storage

VB124 is an orally active and selective inhibitor of Monocarboxylate Transporter 4 (MCT4). It is a small molecule used in research, particularly in studies related to cardiac hypertrophy, heart failure, and metabolism.

Table 1: Chemical and Storage Information for VB124

Property	Value
Catalog Number	HY-139665[1][2]
CAS Number	2230186-18-0[1]
Molecular Formula	C23H23ClN2O4[1]
Molecular Weight	426.89 g/mol [1]
Storage of Powder	-20°C for 3 years; 4°C for 2 years[1]
Storage in Solvent	-80°C for 2 years; -20°C for 1 year[1]

Personal Protective Equipment (PPE)

Due to the potent nature of VB124 and as a general best practice for handling all research chemicals, appropriate personal protective equipment must be worn at all times.

Table 2: Recommended Personal Protective Equipment for Handling VB124

PPE Category	Item	Specifications and Use
Hand Protection	Nitrile Gloves	Wear two pairs of powder-free nitrile gloves. Change gloves immediately if contaminated.
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory to protect against splashes or airborne particles.
Body Protection	Laboratory Coat	A fully buttoned lab coat must be worn to protect skin and clothing.
Respiratory Protection	Fume Hood	All handling of solid VB124 and preparation of solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Safe Handling and Operational Plan

A systematic approach to handling VB124 is crucial to minimize exposure and prevent contamination. The following workflow outlines the key steps from receiving the compound to its final disposal.

Caption: Workflow for the safe handling of VB124 from receipt to disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action must be taken.

Table 3: First Aid and Emergency Measures for VB124 Exposure

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek medical attention.
Skin Contact	Immediately wash exposed area with soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.
Inhalation	Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Wash out mouth with water provided the person is conscious. Call a physician. Do not induce vomiting.
Spill	Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.

Disposal Plan

All waste contaminated with VB124 must be treated as hazardous chemical waste and disposed of according to institutional and local regulations.

Caption: Decision tree for the proper segregation and disposal of VB124 waste.

Experimental Protocols

While specific experimental protocols will vary, the following provides a general guideline for the preparation of a stock solution, based on information from the supplier.

Protocol for 10 mM Stock Solution Preparation:

• Preparation: Before opening the vial, centrifuge it at a low speed to ensure all the powder is at the bottom.

• Solvent Selection: Based on experimental needs, select an appropriate solvent. For example, to prepare a stock solution in DMSO.

• Calculation: To make a 10 mM stock solution from 1 mg of VB124 (MW: 426.89), calculate the required volume of DMSO:

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

  • Volume (µL) = (0.001 g / 426.89 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 234.25 µL

• Dissolution: In a chemical fume hood, carefully add the calculated volume of DMSO to the vial containing VB124.

• Mixing: Vortex or sonicate the solution until the compound is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container as per the storage guidelines in Table 1.

Disclaimer: This guide is intended for informational purposes only and is based on publicly available data and general laboratory safety principles. It is not a substitute for a compound-specific Safety Data Sheet (SDS). Always refer to the SDS provided by the supplier and your institution's specific safety protocols before handling any chemical.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Medchemexpress LLC HY-139665 5mg , VB124 CAS:2230186-18-0 Purity:>98%, | Fisher Scientific [fishersci.com]